Behenyl Betaine

• CAS: 26920-62-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Laboratory Synthesis and Purification of Behenyl Betaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Behenyl betaine, a long-chain alkyl betaine, is a zwitterionic surfactant with applications in cosmetics, personal care products, and potentially in drug delivery systems due to its amphiphilic nature.[1] Its synthesis and purification in a laboratory setting require a comprehensive understanding of the reaction mechanisms and purification principles to achieve high purity for research and development purposes. This guide provides a detailed technical overview of the synthesis and purification of behenyl betaine for laboratory use, including experimental protocols, data presentation, and workflow visualizations.

Introduction

Behenyl betaine, chemically known as 2-[docosyl(dimethyl)azaniumyl]acetate, is characterized by a long C22 alkyl chain (behenyl group) providing hydrophobicity, and a quaternary ammonium group with a carboxylate, providing a hydrophilic zwitterionic head group.[2][3] This structure imparts surfactant properties, making it useful as an emulsifier, foaming agent, and conditioning agent. For laboratory applications, particularly in drug development and formulation studies, a high-purity product is essential to ensure reproducible and reliable results.

This guide outlines a two-step synthesis process for behenyl betaine, followed by detailed purification and characterization protocols.

Synthesis of Behenyl Betaine

The synthesis of behenyl betaine is typically achieved through a two-step process:

• Step 1: Synthesis of the Tertiary Amine Intermediate (N,N-dimethyl-1-docosanamine). This involves the reductive amination of behenyl alcohol with a secondary amine.[4]

• Step 2: Quaternization. The tertiary amine intermediate is then reacted with sodium chloroacetate to yield the final behenyl betaine product.[4]

Experimental Protocol: Synthesis of N,N-dimethyl-1-docosanamine

This protocol is based on general methods for the synthesis of long-chain tertiary amines.

Materials:

• Behenyl alcohol (1-docosanol)

• Dimethylamine solution (e.g., 40% in water)

• Formic acid

• Sodium hydroxide

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve behenyl alcohol (1 equivalent) in a suitable solvent.

• Add formic acid (excess) to the solution.

• Slowly add dimethylamine solution (excess) to the reaction mixture while stirring.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitoring by TLC or GC-MS is recommended).

• Cool the reaction mixture to room temperature and neutralize with a sodium hydroxide solution.

• Extract the aqueous mixture with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude N,N-dimethyl-1-docosanamine.

Experimental Protocol: Synthesis of Behenyl Betaine

This protocol is adapted from the general synthesis of alkyl betaines.[5]

Materials:

• N,N-dimethyl-1-docosanamine (from Step 1)

• Sodium chloroacetate

• Ethanol (or other suitable solvent)

• Deionized water

Equipment:

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Dissolve N,N-dimethyl-1-docosanamine (1 equivalent) in a mixture of ethanol and water in a round-bottom flask.

• Add sodium chloroacetate (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux (typically 75-85°C) and stir for 2-4 hours.[5] The reaction progress can be monitored by the disappearance of the tertiary amine starting material using TLC.

• After the reaction is complete, cool the mixture to initiate precipitation of the product.

Purification of Behenyl Betaine

Purification is critical to remove unreacted starting materials, byproducts such as sodium chloride, and other impurities. A combination of washing, recrystallization, and/or column chromatography is typically employed.

Experimental Protocol: Purification by Recrystallization

Recrystallization is an effective method for purifying solid compounds like behenyl betaine.[6][7]

Materials:

• Crude behenyl betaine

• Recrystallization solvent (e.g., ethanol/ether mixture[5], acetone[6])

• Cold solvent for washing

Equipment:

• Erlenmeyer flask

• Heating plate

• Buchner funnel and flask

• Vacuum source

Procedure:

• Transfer the crude behenyl betaine to an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent (e.g., a 1:20 volume ratio of ethanol to ether).[5]

• Gently heat the mixture while stirring until the solid is completely dissolved.

• Slowly cool the solution to room temperature to allow for the formation of pure crystals. Further cooling in an ice bath can maximize the yield.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent to remove residual impurities.

• Dry the purified crystals under vacuum. For very high purity, a second recrystallization may be necessary.[6]

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of long-chain betaines, which can be used as a benchmark for the synthesis of behenyl betaine.

Parameter	Value	Reference
Yield of Tertiary Amine	> 95%	[1]
Yield of Betaine	88-98%	[1][5]
Purity after Recrystallization	> 99%	[5][8]

Characterization and Purity Analysis

The identity and purity of the synthesized behenyl betaine should be confirmed using various analytical techniques.

Analytical Methods

Technique	Purpose	Expected Results
FTIR Spectroscopy	Functional group identification	Characteristic peaks for C-H stretching of the alkyl chain, C=O stretching of the carboxylate, and C-N stretching of the quaternary ammonium group.[9][10]
NMR Spectroscopy (¹H and ¹³C)	Structural elucidation	Signals corresponding to the protons and carbons of the behenyl chain, the N-methyl groups, and the methylene group adjacent to the carboxylate.[11][12]
HPLC with ELSD or CAD	Purity assessment and quantification	A single major peak corresponding to behenyl betaine. The absence of starting materials and major impurities.[13][14][15]
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the calculated molecular weight of behenyl betaine (411.71 g/mol ).[3]

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis and purification of behenyl betaine.

Logical Relationship of Purification Steps

Caption: Logical flow of the recrystallization process for behenyl betaine.

Conclusion

The synthesis and purification of behenyl betaine for laboratory use can be successfully achieved through a two-step synthetic route followed by careful purification, primarily by recrystallization. The provided protocols, based on established methods for analogous long-chain betaines, offer a solid foundation for researchers.[1][5] Thorough characterization using modern analytical techniques is crucial to ensure the high purity required for scientific and developmental applications. This guide serves as a comprehensive resource for the laboratory-scale production of high-purity behenyl betaine.

References

• 1. scilit.com [scilit.com]
• 2. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 5. CN103613509A - Synthetic method of dodecyl dimethyl betaine - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. mt.com [mt.com]
• 8. CN109134287B - Purification method of byproduct sodium chloride in betaine or betaine hydrochloride production - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Simultaneous Separation of Anionic , Nonionic , Cationic and Amphoteric Surfactants Using a Single HPLC Column ANALYSIS | Semantic Scholar [semanticscholar.org]
• 14. HPLC Method for Separation of Hydrophobic, Cationic, Nonionic and Anionic Surfactants on Newcrom BH Column | SIELC Technologies [sielc.com]
• 15. Simultaneous separation of cationic, nonionic, amphoteric and anionic surfactants - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

Behenyl Betaine as a Zwitterionic Surfactant: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Behenyl betaine, a zwitterionic surfactant, possesses a unique molecular structure that imparts a range of desirable properties for applications in pharmaceutical and cosmetic formulations. This technical guide delves into the core mechanism of action of behenyl betaine, detailing its physicochemical properties, interfacial behavior, and interactions with biological membranes. While specific quantitative data for behenyl betaine is not extensively available in public literature, this guide provides representative data from closely related long-chain alkyl betaines to offer valuable insights for formulation scientists and researchers. Detailed experimental protocols for characterizing key surfactant properties and a conceptual framework for its interaction at a molecular level are also presented.

Introduction to Behenyl Betaine

Behenyl betaine (N-behenyl-N,N-dimethylglycine) is an amphoteric surfactant, meaning its molecular structure contains both a positively charged quaternary ammonium group and a negatively charged carboxylate group.[1][2] This dual-charge characteristic, which results in a net neutral charge over a wide pH range, is central to its function. The "behenyl" portion of the molecule refers to its long C22 alkyl chain, which provides a significant hydrophobic character.[3] This combination of a long hydrophobic tail and a zwitterionic headgroup allows behenyl betaine to effectively reduce surface and interfacial tension, act as a cleansing and foaming agent, and serve as a viscosity modifier in complex formulations.[2]

Chemical Structure of Behenyl Betaine:

Physicochemical Properties

The performance of behenyl betaine as a surfactant is dictated by its fundamental physicochemical properties. Due to a lack of publicly available data for behenyl betaine, the following table summarizes typical values for other long-chain alkyl betaines, which are expected to exhibit similar trends.

Property	Representative Value (for related long-chain betaines)	Significance in Formulation
Molecular Formula	C26H53NO2	Defines the molecule's composition and molecular weight.
Molecular Weight	411.71 g/mol [1][4]	Influences diffusion, solubility, and stoichiometry in formulations.
CAS Number	26920-62-7[1][4]	Unique identifier for the specific chemical substance.
Appearance	White to cream-colored crystals or powder[3]	Basic physical characteristic for material identification.
Melting Point	~80 °C[3]	Important for processing and formulation at elevated temperatures.
Boiling Point	~306 °C[3]	Indicates thermal stability.
Critical Micelle Concentration (CMC)	Estimated to be in the low micromolar range (e.g., ~1 x 10⁻⁵ M for cetyl betaine)	Concentration at which surfactant molecules self-assemble into micelles, crucial for solubilization and detergency.[5]
Surface Tension at CMC	~30-35 mN/m (for related betaines)	Indicates the surfactant's efficiency in reducing the surface tension of water.[6]
Isoelectric Point (pI)	Typically in the range of pH 3-5 (for carboxylated betaines)	The pH at which the net charge of the molecule is zero, influencing its interaction with charged surfaces and its solubility.[7]

Mechanism of Action as a Zwitterionic Surfactant

The primary mechanism of action of behenyl betaine stems from its amphiphilic and zwitterionic nature. This allows it to operate effectively at interfaces, such as air-water, oil-water, and between the formulation and biological surfaces like the skin.

Interfacial Tension Reduction and Micellization

At concentrations below the Critical Micelle Concentration (CMC), behenyl betaine molecules adsorb at interfaces. The hydrophobic behenyl tail orients away from the aqueous phase (e.g., into the air or an oil phase), while the hydrophilic zwitterionic headgroup remains in the water. This adsorption disrupts the cohesive energy at the surface of the water, leading to a reduction in surface tension.

Above the CMC, the surfactant molecules spontaneously self-assemble into spherical or ellipsoidal aggregates called micelles. In these structures, the hydrophobic tails are sequestered in the core, and the hydrophilic headgroups form the outer corona, interacting with the surrounding water. This micelle formation is a dynamic equilibrium and is fundamental to the surfactant's ability to solubilize poorly water-soluble substances, such as oils, fragrances, and active pharmaceutical ingredients (APIs).

Surfactant behavior below and above the Critical Micelle Concentration (CMC).

Interaction with Biological Membranes

In the context of drug delivery and personal care, the interaction of behenyl betaine with the skin's stratum corneum is of particular interest. The stratum corneum is composed of corneocytes embedded in a lipid-rich matrix. The zwitterionic nature of behenyl betaine allows for a nuanced interaction with this biological interface.

The long, saturated behenyl tail can intercalate into the lipid bilayers of the stratum corneum. This insertion can temporarily disrupt the highly ordered structure of the intercellular lipids, creating transient pores or increasing the fluidity of the membrane. This mechanism is thought to be a key factor in the ability of some surfactants to act as penetration enhancers for topically applied drugs.

The zwitterionic headgroup, being overall neutral, is generally considered to be milder on the skin compared to purely anionic or cationic surfactants. It is less likely to cause significant protein denaturation or irritation. The positive and negative charges within the headgroup can interact with charged domains on the surface of corneocytes and within the lipid headgroup region of the stratum corneum.

Conceptual model of Behenyl Betaine's interaction with the stratum corneum.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the surfactant properties of long-chain betaines. These protocols can be adapted for the study of behenyl betaine.

Synthesis of Behenyl Betaine

This protocol describes a two-step synthesis of behenyl betaine from behenyl amine.

Workflow:

Synthetic workflow for Behenyl Betaine.

Materials:

• Behenyl amine (Docosylamine)

• Sodium chloroacetate

• Isopropanol

• Water

• Hydrochloric acid (for pH adjustment)

• Sodium hydroxide (for pH adjustment)

• Rotary evaporator

• Reaction vessel with reflux condenser and magnetic stirrer

Procedure:

• Reaction Setup: In a reaction vessel, dissolve behenyl amine in a mixture of isopropanol and water.

• Addition of Chloroacetate: Slowly add sodium chloroacetate to the reaction mixture while stirring. The molar ratio of behenyl amine to sodium chloroacetate should be approximately 1:1.1.

• Reaction: Heat the mixture to reflux (approximately 80-90°C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Solvent Removal: After the reaction is complete, cool the mixture and remove the isopropanol and water using a rotary evaporator.

• Purification: The resulting solid is a mixture of behenyl betaine and sodium chloride. The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/acetone) to remove the salt.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final product using techniques such as NMR and FTIR to confirm its structure.

Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

This protocol outlines the measurement of CMC using the Du Noüy ring method with a force tensiometer.

Workflow:

Workflow for CMC determination by surface tensiometry.

Materials:

• Behenyl betaine (or related long-chain betaine)

• Deionized water

• Force tensiometer with a platinum-iridium Du Noüy ring

• A series of volumetric flasks and pipettes

• Glass vessel for measurement

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the betaine surfactant in deionized water at a concentration significantly above the expected CMC.

• Preparation of Dilutions: Prepare a series of dilutions from the stock solution, covering a wide range of concentrations.

• Tensiometer Calibration and Setup: Calibrate the tensiometer according to the manufacturer's instructions. Clean the platinum ring thoroughly by flaming it to red heat to remove any organic contaminants.

• Measurement:

  • Pour the lowest concentration solution into the clean glass vessel.

  • Immerse the Du Noüy ring into the solution.

  • Slowly raise the ring through the air-water interface.

  • The force required to pull the ring from the surface is measured and is proportional to the surface tension.

  • Record the surface tension value.

  • Repeat the measurement for each concentration, moving from the lowest to the highest concentration.

• Data Analysis:

  • Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

  • The plot will typically show two linear regions. The point of intersection of these two lines is the Critical Micelle Concentration (CMC).

Determination of Isoelectric Point (pI) by Zeta Potential Measurement

This protocol describes the determination of the isoelectric point using a zeta potential analyzer.

Workflow:

Workflow for pI determination by zeta potential measurement.

Materials:

• Behenyl betaine (or related long-chain betaine)

• Deionized water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Zeta potential analyzer

• pH meter

Procedure:

• Sample Preparation: Prepare a dilute aqueous solution of the betaine surfactant (e.g., 0.1 wt%).

• pH Adjustment: Prepare a series of samples from this solution and adjust the pH of each sample to a different value across a wide range (e.g., from pH 2 to pH 10) using the HCl and NaOH solutions.

• Zeta Potential Measurement:

  • Calibrate the zeta potential analyzer according to the manufacturer's instructions.

  • Measure the zeta potential of each pH-adjusted sample. The instrument measures the electrophoretic mobility of the surfactant micelles or molecules under an applied electric field, which is then converted to zeta potential.

• Data Analysis:

  • Plot the measured zeta potential as a function of pH.

  • The isoelectric point (pI) is the pH at which the zeta potential is zero.

Applications in Drug Development

The unique properties of behenyl betaine make it a valuable excipient in various pharmaceutical formulations, particularly for topical and transdermal drug delivery.

• Emulsion Stabilization: Its ability to reduce interfacial tension makes it an effective emulsifier for oil-in-water (o/w) and water-in-oil (w/o) emulsions, which are common vehicles for dermatological drugs.

• Solubilization of Poorly Soluble Drugs: The micellar core of behenyl betaine can encapsulate hydrophobic drug molecules, increasing their solubility in aqueous formulations.

• Penetration Enhancement: By interacting with the lipids of the stratum corneum, behenyl betaine can enhance the penetration of active pharmaceutical ingredients into the skin.[8]

• Formulation of Nanocarriers: Zwitterionic surfactants like behenyl betaine are used to stabilize nanoparticles and liposomes in drug delivery systems. Their neutral outer surface can help to reduce clearance by the reticuloendothelial system, potentially prolonging circulation time for systemic delivery.[9]

Conclusion

Behenyl betaine's mechanism of action as a zwitterionic surfactant is a result of its distinct molecular architecture, featuring a long hydrophobic tail and a dual-charged headgroup. This structure enables it to effectively reduce surface tension, form micelles, and interact with biological membranes in a relatively mild manner. While specific quantitative physicochemical data for behenyl betaine remains scarce in the public domain, the representative data and experimental protocols provided in this guide offer a solid foundation for researchers and formulation scientists working with this versatile excipient. Further research into the specific properties of behenyl betaine will undoubtedly unlock its full potential in advanced drug delivery systems and sophisticated cosmetic formulations.

References

• 1. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. incibeauty.com [incibeauty.com]
• 3. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 4. echemi.com [echemi.com]
• 5. Predicting the Critical Micelle Concentration in a pH-Mediated Ternary-Surfactant Mixture Using the Regular Solution Approximation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. patents.justia.com [patents.justia.com]

The Self-Assembly and Micellar Behavior of Behenyl Betaine in Aqueous Solutions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Behenyl Betaine, a long-chain zwitterionic surfactant, exhibits complex self-assembly and micellar behavior in aqueous solutions, making it a molecule of significant interest in drug delivery, cosmetics, and various industrial applications. This technical guide provides a comprehensive overview of the principles governing the self-assembly of Behenyl Betaine, its micellar characteristics, and the thermodynamic forces driving its aggregation. Due to the limited availability of specific experimental data for Behenyl Betaine, this guide leverages data from analogous long-chain alkyl betaines to illustrate key concepts and quantitative parameters. Detailed experimental protocols for characterizing the micellar properties of such surfactants are also presented to aid researchers in this field.

Introduction to Behenyl Betaine and Self-Assembly

Behenyl Betaine is an amphiphilic molecule characterized by a long, hydrophobic C22 alkyl chain (behenyl group) and a hydrophilic zwitterionic headgroup containing both a quaternary ammonium cation and a carboxylate anion.[1] This dual nature drives its self-assembly in aqueous environments to minimize the unfavorable contact between the hydrophobic tails and water molecules. Below a certain concentration, Behenyl Betaine exists as monomers in solution. However, as the concentration increases, it reaches a critical point, the Critical Micelle Concentration (CMC), where the monomers spontaneously aggregate to form organized structures known as micelles.[2][3] These micelles typically possess a hydrophobic core, composed of the behenyl chains, and a hydrophilic shell, formed by the zwitterionic headgroups, which interfaces with the surrounding water. The formation of micelles is a dynamic equilibrium process, crucial for the surfactant's detergency, solubilization, and foaming properties.[4]

The self-assembly of Behenyl Betaine is a thermodynamically driven process, governed by a delicate balance of enthalpic and entropic contributions.[2][5] The primary driving force is the hydrophobic effect, which leads to a significant increase in the entropy of the system as the structured water molecules around the hydrophobic chains are released into the bulk water.[2]

Micellar Properties of Long-Chain Betaines

While specific quantitative data for Behenyl Betaine is scarce, the behavior of other long-chain alkyl betaines provides valuable insights into its expected micellar properties.

Critical Micelle Concentration (CMC)

The CMC is a fundamental parameter that indicates the concentration at which micelle formation begins. For a homologous series of N-alkyl betaines, a linear relationship exists between the logarithm of the CMC and the number of carbon atoms in the alkyl chain.[4] This relationship can be expressed as:

log(CMC) = A * N + B

where N is the number of carbon atoms in the alkyl chain, and A and B are constants. For N-alkyl betaines, this relationship has been determined to be:

log(CMC) = -0.447 * N + 4.10[4]

Using this equation, the estimated CMC for Behenyl Betaine (N=22) is approximately 2.0 x 10-6 M. It is important to note that this is an estimation and experimental verification is necessary.

The table below presents experimentally determined CMC values for some long-chain betaine derivatives.

Surfactant	Alkyl Chain Length	Temperature (°C)	CMC (M)	Reference
Decyl Betaine	C10	25	2.1 x 10-2	[4]
Dodecyl Betaine	C12	25	2.2 x 10-3	[4]
Tetradecyl Betaine	C14	25	2.6 x 10-4	[4]
Hexadecyl Betaine	C16	25	3.2 x 10-5	[4]
Erucyl Dimethyl Amidopropyl Betaine	C22 (unsaturated)	-	~1 x 10-6	[6]

Aggregation Number (Nagg)

The aggregation number is the average number of surfactant monomers that constitute a single micelle. This parameter is influenced by the surfactant's molecular structure, including the length of the hydrophobic tail and the nature of the headgroup, as well as by external conditions such as temperature and ionic strength. For long-chain surfactants, the aggregation number tends to increase with the length of the alkyl chain.[6]

Surfactant	Alkyl Chain Length	Aggregation Number (Nagg)	Reference
Dodecyltrimethylammonium Bromide (DTAB)	C12	30 - 77
Cetyltrimethylammonium Bromide (CTAB)	C16	~94
Octadecyltrimethylammonium Bromide (C18TAB)	C18	230	[7]

Hydrodynamic Radius (Rh)

The hydrodynamic radius is the effective radius of the micelle in solution, including any associated solvent molecules. It is a key parameter for understanding the size and shape of the micelles. Long-chain betaines, like Behenyl Betaine, are known to form elongated, wormlike micelles, which can have significantly larger hydrodynamic radii compared to spherical micelles.[1][6][8]

Surfactant System	Hydrodynamic Radius (Rh) (nm)	Reference
SDS Micelles	3 - 3.2	[9]
Triton X-100 Reverse Micelles	10 - 25	[10]
BOG/octyl-POE Mixed Micelles	Varies with concentration	[11]

Thermodynamics of Micellization

The spontaneity of micelle formation is dictated by the change in Gibbs free energy (ΔG°mic), which is related to the changes in enthalpy (ΔH°mic) and entropy (ΔS°mic) by the following equation:

ΔG°mic = ΔH°mic - TΔS°mic

For many surfactants, micellization is an entropy-driven process, characterized by a positive ΔS°mic and a small, often positive, ΔH°mic.[5][12][13] The positive entropy change is primarily due to the hydrophobic effect.[2]

The standard Gibbs free energy of micellization can be calculated from the CMC using the following equation for zwitterionic surfactants:

ΔG°mic = RT * ln(CMC)

where R is the gas constant and T is the absolute temperature.

The table below presents thermodynamic data for the micellization of some long-chain betaine derivatives.

Surfactant	Alkyl Chain Length	Temperature (°C)	ΔG°mic (kJ/mol)	Reference
N-Octyl Betaine Ethyl Ester Chloride	C8	25	-18.7	[14][15]
N-Decyl Betaine Ethyl Ester Chloride	C10	25	-23.1	[14][15]
N-Dodecyl Betaine Ethyl Ester Chloride	C12	25	-27.5	[14][15]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the micellar behavior of Behenyl Betaine and other long-chain surfactants.

Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant. The CMC is determined from the inflection point of a plot of surface tension versus the logarithm of the surfactant concentration.

Protocol:

• Solution Preparation: Prepare a stock solution of Behenyl Betaine in deionized water at a concentration significantly above the expected CMC. Prepare a series of dilutions from the stock solution.

• Instrumentation: Use a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Measurement:

  • Calibrate the tensiometer with deionized water.

  • Measure the surface tension of each dilution, starting from the most dilute solution.

  • Ensure temperature control throughout the experiment.

• Data Analysis:

  • Plot surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

  • The plot will show two linear regions. The intersection of the regression lines of these two regions corresponds to the CMC.

Determination of Hydrodynamic Radius by Dynamic Light Scattering (DLS)

Principle: DLS measures the time-dependent fluctuations in the intensity of scattered light caused by the Brownian motion of particles in solution. The diffusion coefficient of the micelles is determined from these fluctuations, and the hydrodynamic radius is then calculated using the Stokes-Einstein equation.[16][17][18]

Protocol:

• Sample Preparation:

  • Prepare a solution of Behenyl Betaine at a concentration above its CMC.

  • Filter the solution through a 0.22 µm syringe filter into a clean, dust-free cuvette to remove any large aggregates or dust particles.[16]

• Instrumentation: Use a DLS instrument equipped with a laser and a correlator.

• Measurement:

  • Allow the instrument to equilibrate at the desired temperature.

  • Place the cuvette in the sample holder.

  • Set the measurement parameters (e.g., scattering angle, run duration).

  • Perform multiple measurements to ensure reproducibility.

• Data Analysis:

  • The instrument's software will calculate the diffusion coefficient and the hydrodynamic radius from the correlation function of the scattered light intensity.

Determination of Aggregation Number by Steady-State Fluorescence Quenching

Principle: This method involves the use of a fluorescent probe (e.g., pyrene) that is solubilized within the micellar core and a quencher (e.g., cetylpyridinium chloride) that also partitions into the micelles. The quenching of the probe's fluorescence is dependent on the distribution of the quencher among the micelles, which follows Poisson statistics. By measuring the fluorescence intensity as a function of quencher concentration, the micelle concentration and subsequently the aggregation number can be determined.[6][19][20][21]

Protocol:

• Solution Preparation:

  • Prepare a series of Behenyl Betaine solutions at a concentration well above the CMC, each containing a fixed concentration of the fluorescent probe (e.g., pyrene).

  • To each of these solutions, add varying concentrations of the quencher.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Measure the fluorescence intensity of the probe in each solution at its emission maximum.

• Data Analysis:

  • The aggregation number (Nagg) can be calculated using the following equation, derived from the Poisson distribution of the quencher in the micelles: ln(I0 / I) = [Quencher]micelle / [Micelle]

  • Where I0 and I are the fluorescence intensities in the absence and presence of the quencher, respectively.

  • The micelle concentration ([Micelle]) can be determined from the slope of a plot of ln(I0 / I) versus the micellar quencher concentration.

  • The aggregation number is then calculated as: Nagg = ([Surfactant] - CMC) / [Micelle]

Determination of Thermodynamic Parameters by Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during the demicellization process. A concentrated surfactant solution (above the CMC) is titrated into a cell containing only the solvent (water). The resulting heat changes are measured, allowing for the determination of the CMC and the enthalpy of micellization (ΔH°mic). From these values, the Gibbs free energy (ΔG°mic) and entropy of micellization (ΔS°mic) can be calculated.[22][23][24]

Protocol:

• Sample Preparation:

  • Prepare a concentrated solution of Behenyl Betaine (e.g., 10-20 times the CMC) in deionized water.

  • Fill the ITC sample cell with deionized water.

• Instrumentation: Use an isothermal titration calorimeter.

• Titration:

  • Inject small aliquots of the concentrated surfactant solution into the sample cell while continuously monitoring the heat change.

• Data Analysis:

  • The resulting thermogram will show a sigmoidal curve. The inflection point of this curve corresponds to the CMC.

  • The total heat change associated with demicellization is used to calculate the enthalpy of micellization (ΔH°mic).

  • The Gibbs free energy (ΔG°mic) is calculated from the CMC.

  • The entropy of micellization (ΔS°mic) is then calculated using the Gibbs-Helmholtz equation.

Visualizations

Self-Assembly of Behenyl Betaine

Caption: Equilibrium between Behenyl Betaine monomers and micelles in an aqueous solution.

Experimental Workflow for CMC Determination by Tensiometry

Caption: Workflow for determining the Critical Micelle Concentration using surface tensiometry.

Thermodynamic Relationships in Micellization

Caption: The relationship between Gibbs free energy, enthalpy, and entropy in micellization.

Conclusion

Behenyl Betaine, as a long-chain zwitterionic surfactant, demonstrates fascinating and complex self-assembly behavior in aqueous solutions. While direct experimental data for this specific molecule is limited, by examining the properties of analogous long-chain betaines, we can infer its low CMC, tendency to form large, likely wormlike, micelles, and an entropy-driven micellization process. The experimental protocols detailed in this guide provide a robust framework for researchers to systematically investigate and quantify the micellar properties of Behenyl Betaine and similar surfactants. A thorough understanding of these characteristics is paramount for the effective design and application of these molecules in advanced formulations across various scientific and industrial domains.

References

• 1. preprints.org [preprints.org]
• 2. Thermodynamics of micellization - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Evaluation of N-Alkyl Betaines and N-Alkyl-N,N-Dimethylamine Oxides with Variations in Chain Length - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermodynamic properties of micellization of Sulfobetaine-type Zwitterionic Gemini Surfactants in aqueous solutions--a free energy perturbation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Strong Viscosity Increase in Aqueous Solutions of Cationic C22-Tailed Surfactant Wormlike Micelles [mdpi.com]
• 9. scienceopen.com [scienceopen.com]
• 10. odinity.com [odinity.com]
• 11. researchgate.net [researchgate.net]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. ijert.org [ijert.org]
• 14. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions | MDPI [mdpi.com]
• 15. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Surfactant micelle characterization using DLS | Malvern Panalytical [malvernpanalytical.com]
• 18. muser-my.com [muser-my.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Determination of the aggregation number of detergent micelles using steady-state fluorescence quenching - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. tainstruments.com [tainstruments.com]
• 23. theanalyticalscientist.com [theanalyticalscientist.com]
• 24. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Interaction of Behenyl Betaine with Polymers and Macromolecules

For Researchers, Scientists, and Drug Development Professionals

Abstract

Behenyl betaine, a C22 long-chain amphoteric surfactant, is increasingly utilized in cosmetic and pharmaceutical formulations for its conditioning, emulsifying, and viscosity-modifying properties.[1][2] Its efficacy as a rheological modifier is intrinsically linked to its interactions with polymers and macromolecules within a formulation. This technical guide provides a comprehensive overview of the fundamental principles governing these interactions, drawing upon available data for behenyl betaine and structurally similar long-chain betaines. It details relevant experimental protocols for characterization and presents quantitative data to illustrate the impact of these interactions on formulation properties. This document aims to serve as a core resource for researchers and professionals in the development of advanced formulations leveraging the unique properties of behenyl betaine.

Introduction to Behenyl Betaine

Behenyl betaine (CAS: 26920-62-7), with the IUPAC name 2-[docosyl(dimethyl)azaniumyl]acetate, is an organic compound classified as a quaternary ammonium cation and an amphoteric surfactant.[3] Its molecular structure features a long, saturated 22-carbon (behenyl) hydrophobic tail and a hydrophilic headgroup containing both a permanently positive quaternary ammonium ion and a pH-dependent negative carboxylate group.[1][2] This zwitterionic nature allows it to exhibit cationic or anionic properties depending on the pH of the medium, though it is electrically neutral around its isoelectric point.

In cosmetic and pharmaceutical applications, behenyl betaine is valued for a multitude of functions, including:

• Viscosity Control: It can significantly increase or decrease the viscosity of formulations.[2]

• Hair and Skin Conditioning: It leaves hair easy to comb and maintains skin in good condition.[2]

• Antistatic Agent: It reduces static electricity by neutralizing electrical charges on surfaces.[2]

• Surfactant and Foam Booster: It reduces surface tension and improves foam quality.[2]

The primary mechanism behind its function as a rheology modifier in polymer-containing systems is the synergistic interaction between the long behenyl tail and the polymer chains, leading to the formation of complex three-dimensional networks.

Mechanisms of Interaction with Polymers

The interaction between behenyl betaine and polymers is a complex interplay of electrostatic and hydrophobic forces. The nature and strength of these interactions depend on the type of polymer (e.g., anionic, cationic, non-ionic, or hydrophobically modified), the concentration of both the surfactant and the polymer, and the formulation's pH and ionic strength.

Key Interaction Mechanisms:

• Hydrophobic Association: The long C22 alkyl chain of behenyl betaine can associate with hydrophobic regions on polymer backbones, such as the hydrophobic moieties in hydrophobically modified associating polymers (HAP). This can lead to the formation of "mixed micelles" that act as physical cross-links or "junction zones" between polymer chains, significantly increasing the solution's viscosity.[4][5]

• Electrostatic Interaction: As an amphoteric surfactant, behenyl betaine's headgroup can engage in electrostatic interactions. In acidic conditions, the carboxylate group is protonated, giving the betaine a net positive charge, which can lead to strong associations with anionic polymers like carbomers (polyacrylates).[6] Conversely, at alkaline pH, it may interact with cationic polymers.

• Micelle Formation and Bridging: At concentrations above its critical micelle concentration (CMC), behenyl betaine forms micelles. In the presence of polymers, these micelles can be worm-like.[7] These elongated micelles can entangle with polymer chains or form bridges between them, creating a transient network that dramatically increases viscoelasticity.[4] For long-chain betaines, this effect can be so pronounced that it leads to the formation of elastic gels.[4][7]

The following diagram illustrates a proposed model for the interaction between a long-chain betaine surfactant and a hydrophobically modified associating polymer, leading to viscosity enhancement.

Caption: Proposed interaction model of long-chain betaine and associating polymer.

Quantitative Data on Long-Chain Betaine-Polymer Interactions

The following tables summarize the key rheological parameters from this study, demonstrating the significant impact of the long-chain betaine on the polymer solution's properties.[5]

Table 1: Association Parameters of 0.15 wt% Associating Polymer (AP) with Erucic Amide Propyl Betaine (EAB) [5]

EAB Concentration (wt%)	Zero Shear Viscosity (η₀) (mPa·s)	Relaxation Time (Tᵣ) (s)	Plateau Modulus (G₀) (Pa)	Viscosity Retention (f) (%)
0 (Pure Polymer)	185.3	0.95	195.1	100.0
0.01	105.7	0.45	234.9	57.0
0.03	123.6	0.55	224.7	66.7
0.05	157.9	0.70	225.6	85.2
0.07	205.4	1.05	195.6	110.8
0.10	248.5	1.30	191.2	134.1

Data extracted from Ge et al., 2021. The study shows that at low concentrations, the long-chain betaine disrupts the polymer network, reducing viscosity. However, as the concentration increases, it forms worm-like micelles that enhance intermolecular association, leading to a significant increase in viscosity.[4][5]

Table 2: Association Parameters of 0.25 wt% Associating Polymer (AP) with Erucic Amide Propyl Betaine (EAB) [5]

EAB Concentration (wt%)	Zero Shear Viscosity (η₀) (mPa·s)	Relaxation Time (Tᵣ) (s)	Plateau Modulus (G₀) (Pa)	Viscosity Retention (f) (%)
0 (Pure Polymer)	1054.0	4.50	234.2	100.0
0.01	357.3	1.30	274.8	33.9
0.03	415.9	1.55	268.3	39.5
0.05	523.7	2.05	255.5	49.7
0.07	785.4	3.15	249.3	74.5
0.10	1126.0	4.80	234.6	106.8

Data extracted from Ge et al., 2021. A similar trend is observed at a higher polymer concentration, reinforcing the concentration-dependent dual effect of the long-chain betaine.[5]

Experimental Protocols

To characterize the interaction between behenyl betaine and polymers, a suite of analytical techniques can be employed. The following are detailed protocols for key experiments.

Rheological Measurements

This protocol is adapted from the methodology used to study long-chain betaine-polymer interactions.[5]

Objective: To determine the viscoelastic properties of behenyl betaine-polymer solutions, including zero shear viscosity (η₀), storage modulus (G'), and loss modulus (G'').

Apparatus: A controlled-stress rheometer (e.g., Anton Paar MCR 92) equipped with a parallel plate or cone-plate geometry and a Peltier temperature control system.

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the desired polymer (e.g., 0.5 wt% Carbomer 940 in deionized water, neutralized to a target pH with a suitable base like triethanolamine).

  • Prepare a stock solution of behenyl betaine (e.g., 1.0 wt% in deionized water).

  • Create a series of samples by mixing the polymer and behenyl betaine stock solutions to achieve the desired final concentrations.

  • Allow samples to equilibrate for at least 24 hours at a controlled temperature (e.g., 25°C) before measurement.

• Steady Shear (Flow Curve) Measurement:

  • Load the sample onto the rheometer plate, ensuring no air bubbles are trapped. Set the geometry gap (e.g., 1 mm).

  • Equilibrate the sample at the test temperature (e.g., 25°C) for 5 minutes.

  • Perform a shear rate sweep from a low shear rate (e.g., 0.01 s⁻¹) to a high shear rate (e.g., 100 s⁻¹), recording the shear stress.

  • Plot viscosity as a function of shear rate.

  • Fit the data to a suitable rheological model (e.g., Carreau-Yasuda) to determine the zero shear viscosity (η₀).

• Oscillatory (Dynamic) Measurement:

  • Amplitude Sweep: Perform a strain (or stress) sweep at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region (LVER), where G' and G'' are independent of the applied strain.

  • Frequency Sweep: Using a strain value within the LVER, perform a frequency sweep (e.g., from 100 rad/s to 0.1 rad/s).

  • Record the storage modulus (G'), representing the elastic component, and the loss modulus (G''), representing the viscous component, as a function of frequency.

  • The crossover point (where G' = G'') can be used to determine the characteristic relaxation time (Tᵣ).

Surface Tension Measurement

Objective: To determine the critical micelle concentration (CMC) of behenyl betaine and the critical aggregation concentration (CAC) in the presence of a polymer.

Apparatus: A tensiometer (e.g., Krüss K100) using the Wilhelmy plate or Du Noüy ring method.

Procedure:

• Sample Preparation: Prepare a series of behenyl betaine solutions in deionized water (or a relevant buffer) with concentrations spanning a wide range (e.g., from 10⁻⁶ M to 10⁻² M). For CAC determination, prepare the same series of surfactant concentrations in a fixed concentration of the polymer solution.

• Measurement:

  • Calibrate the tensiometer with deionized water.

  • Measure the surface tension of each sample, ensuring the plate/ring is thoroughly cleaned between measurements.

  • Allow the surface tension to equilibrate for each measurement.

• Data Analysis:

  • Plot surface tension as a function of the logarithm of the behenyl betaine concentration.

  • The CMC (or CAC) is identified as the concentration at which a sharp break in the curve occurs, indicating the onset of micelle formation.

The following diagram outlines a typical experimental workflow for characterizing these interactions.

Caption: Experimental workflow for surfactant-polymer interaction analysis.

Applications in Drug Development and Formulation

The ability of behenyl betaine to modulate viscosity through polymer interactions is highly relevant in drug development, particularly for topical and transdermal delivery systems.

• Topical Formulations (Creams, Gels): In combination with polymers like carbomers or cellulose derivatives, behenyl betaine can be used to achieve the desired texture, spreadability, and residence time on the skin. The formation of a shear-thinning system is often desirable, where the product is thick at rest but flows easily upon application.

• Controlled Release Systems: The viscoelastic network formed by behenyl betaine and polymers can control the diffusion and release of active pharmaceutical ingredients (APIs). The density of the network can be tuned by adjusting the concentrations of the surfactant and polymer to modulate the release profile.

• Emulsion and Suspension Stabilization: The same networks that provide viscosity also help to stabilize emulsions and suspend insoluble particles by creating a yield stress, preventing phase separation or settling of active ingredients over time.

Conclusion and Future Outlook

Behenyl betaine is a versatile excipient whose interactions with polymers are key to its function as a rheology modifier. While direct quantitative studies on behenyl betaine are sparse, data from structurally similar long-chain betaines demonstrate a potent, concentration-dependent ability to modulate the viscoelastic properties of polymer solutions through hydrophobic and electrostatic interactions. The formation of worm-like micelles that bridge and entangle with polymer chains is a likely mechanism for the significant viscosity enhancement observed at higher surfactant concentrations.

For formulation scientists and researchers, a thorough understanding and experimental characterization of these interactions are critical for designing stable, effective, and aesthetically pleasing products. The experimental protocols detailed in this guide provide a robust framework for such investigations. Future research should focus on generating specific quantitative data for behenyl betaine with a range of pharmaceutically and cosmetically relevant polymers to build a more comprehensive understanding and predictive models for its formulation performance.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cup.edu.cn [cup.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. complexfluids.umd.edu [complexfluids.umd.edu]

The Thermal Stability and Degradation Pathways of Behenyl Betaine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl betaine, chemically known as N-behenyl-N,N-dimethylglycine, is a zwitterionic surfactant increasingly utilized in pharmaceutical and cosmetic formulations for its conditioning, antistatic, and viscosity-modifying properties. Its long alkyl chain (C22) imparts unique physicochemical characteristics, influencing formulation stability and performance. Understanding the thermal stability and degradation pathways of behenyl betaine is paramount for ensuring product quality, safety, and shelf-life, particularly for formulations subjected to heat during manufacturing, storage, or application. This technical guide provides a comprehensive overview of the thermal behavior of behenyl betaine, including its proposed degradation pathways, quantitative stability data, and detailed experimental protocols for its analysis.

Chemical Structure of Behenyl Betaine

Behenyl betaine is a quaternary ammonium compound with a carboxylate group, resulting in a zwitterionic (inner salt) structure at its isoelectric point. The molecule consists of a long, saturated C22 alkyl chain (behenyl group) attached to a nitrogen atom, which is further substituted with two methyl groups and a carboxymethyl group.

Chemical Formula: C₂₆H₅₃NO₂

Molecular Weight: 411.7 g/mol

IUPAC Name: 2-(docosyldimethylammonio)acetate

Thermal Stability of Behenyl Betaine

Direct experimental data on the thermal decomposition of pure behenyl betaine is limited in publicly available literature. However, based on the thermal analysis of other long-chain zwitterionic surfactants and related quaternary ammonium compounds, the onset of thermal degradation for behenyl betaine is anticipated to be in the range of 200-300°C. The stability can be influenced by the purity of the substance, the presence of additives, and the atmospheric conditions during heating.

Quantitative Data Summary

The following table summarizes the estimated thermal stability of behenyl betaine based on data from analogous zwitterionic surfactants. It is crucial to note that these values are indicative and should be confirmed by specific experimental analysis.

Thermal Property	Estimated Value Range	Analytical Technique	Reference
Onset of Decomposition (Tonset)	200 - 300 °C	TGA	Inferred from studies on various zwitterionic surfactants which show decomposition typically initiates in this range.
Temperature of Maximum Decomposition Rate (Tmax)	~300 - 350 °C	DTG	Based on the general thermal behavior of long-chain N-alkyl betaines and other zwitterionic amphiphiles which often exhibit a major weight loss in this region.

Proposed Thermal Degradation Pathways

The thermal degradation of behenyl betaine is proposed to proceed through pathways characteristic of its two main functional components: the quaternary ammonium head group and the carboxylate moiety. The primary mechanisms are likely to be Hofmann elimination and nucleophilic substitution at the quaternary ammonium center, and decarboxylation of the glycine-derived portion.

Hofmann Elimination

The quaternary ammonium group of behenyl betaine can undergo a Hofmann elimination reaction upon heating, which is a type of beta-elimination. This pathway would lead to the formation of a tertiary amine (N,N-dimethyldocosanamine) and acrylic acid, which would likely decarboxylate to ethylene and carbon dioxide under thermal stress. Due to the steric hindrance of the behenyl group, the Hofmann product (the less substituted alkene) is favored.

Nucleophilic Substitution

Intramolecular or intermolecular nucleophilic substitution can occur, where the carboxylate anion acts as a nucleophile attacking one of the methyl groups on the nitrogen atom. This would result in the formation of a tertiary amine (N-(carboxymethyl)-N-methyldocosanamine) and a volatile methyl ester. Alternatively, the carboxylate could attack the behenyl chain, though this is less likely due to steric hindrance. Pyrolysis of similar quaternary ammonium compounds has been shown to yield tertiary amines and alkyl halides (in the presence of a halide counter-ion), suggesting the quaternized nitrogen is susceptible to nucleophilic attack.

Decarboxylation

The carboxylate group of the N,N-dimethylglycine moiety can undergo decarboxylation upon heating, leading to the formation of carbon dioxide and a corresponding ylide intermediate. This ylide could then undergo further rearrangement or decomposition. The thermal decomposition of glycine itself is known to produce a variety of products, including ammonia and carbon dioxide.

The following diagram illustrates the proposed primary degradation pathways of behenyl betaine.

Proposed thermal degradation pathways of Behenyl Betaine.

Experimental Protocols

To investigate the thermal stability and degradation pathways of behenyl betaine, Thermogravimetric Analysis (TGA) and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) are the most suitable techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset of decomposition, the temperature of maximum decomposition rate, and the percentage of weight loss as a function of temperature.

Instrumentation: A thermogravravimetric analyzer equipped with a high-precision balance and a furnace capable of controlled heating rates.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of high-purity behenyl betaine into a ceramic or aluminum TGA pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 30°C) for a few minutes to ensure thermal stability.

  • Heat the sample from 30°C to 600°C at a constant heating rate of 10°C/min.

• Data Analysis:

  • Plot the percentage of weight loss against temperature to obtain the TGA curve.

  • The first derivative of the TGA curve (DTG curve) is plotted to determine the temperature of the maximum rate of weight loss (Tmax).

  • The onset temperature of decomposition (Tonset) is determined from the intersection of the baseline with the tangent of the steepest part of the TGA curve.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile degradation products formed during the thermal decomposition of behenyl betaine.

Instrumentation: A pyrolysis unit directly coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).

Methodology:

• Sample Preparation: Place a small amount (0.1-1.0 mg) of behenyl betaine into a pyrolysis sample cup.

• Pyrolysis:

  • Introduce the sample cup into the pyrolyzer.

  • Rapidly heat the sample to a predetermined pyrolysis temperature (e.g., a single-shot pyrolysis at 350°C or a stepped pyrolysis at different temperatures) in an inert atmosphere (e.g., helium).

• Gas Chromatography:

  • The volatile pyrolysis products are swept into the GC column by the carrier gas (helium).

  • Use a non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Employ a suitable temperature program for the GC oven to separate the degradation products, for example, an initial temperature of 50°C held for 2 minutes, followed by a ramp of 10°C/min to 300°C, held for 10 minutes.

• Mass Spectrometry:

  • The separated compounds are introduced into the mass spectrometer.

  • Operate the MS in electron ionization (EI) mode at 70 eV.

  • Scan a mass range of m/z 35-550.

• Data Analysis:

  • Identify the individual degradation products by comparing their mass spectra with a reference library (e.g., NIST/Wiley).

  • Correlate the identified products with the proposed degradation pathways.

The following diagram illustrates the experimental workflow for analyzing the thermal stability and degradation products of behenyl betaine.

Experimental workflow for thermal analysis.

Conclusion

While direct experimental data for behenyl betaine is not extensively available, a theoretical understanding of its thermal degradation can be constructed based on the known reactivity of its constituent functional groups. The proposed degradation pathways, including Hofmann elimination, nucleophilic substitution, and decarboxylation, provide a solid foundation for further investigation. The detailed experimental protocols for TGA and Py-GC-MS outlined in this guide offer a robust framework for researchers and scientists to precisely characterize the thermal stability and degradation products of behenyl betaine, ensuring its safe and effective use in various applications. It is recommended that these experimental analyses be conducted to obtain specific quantitative data for behenyl betaine to supplement the theoretical framework presented here.

A Comprehensive Technical Guide to the Solubility of Behenyl Betaine in Organic and Inorganic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of behenyl betaine, an amphoteric surfactant with a C22 alkyl chain. A detailed understanding of its solubility is critical for its application in pharmaceutical formulations, cosmetics, and various research contexts where it functions as a surfactant, emulsifier, and conditioning agent. Due to the limited availability of specific quantitative solubility data in public literature, this guide synthesizes qualitative information, presents comparative data for structurally related compounds, and provides a detailed experimental protocol for determining solubility.

Core Principles of Behenyl Betaine Solubility

Behenyl betaine (C₂₆H₅₃NO₂) is an amphoteric surfactant, meaning it possesses both a cationic quaternary ammonium group and an anionic carboxylate group.[1][2] This zwitterionic nature, combined with a long, hydrophobic behenyl (C22) alkyl chain, results in a distinct solubility profile. Its solubility is governed by the "like dissolves like" principle, but with the added complexity of its amphiphilic character and pH-dependent charge.[2]

In aqueous solutions, the hydrophilic head group promotes solubility, while the long hydrophobic tail can lead to the formation of micelles above a certain concentration known as the critical micelle concentration (CMC).[1][2] The solubility of behenyl betaine in water is generally described as good, a characteristic of many alkyl betaines.[1] However, the very long C22 chain significantly influences its interaction with both polar and non-polar solvents.

The pH of the solvent system is a critical factor influencing the net charge of the betaine head group and, consequently, its solubility.[3] In acidic conditions, the carboxylate group is protonated, leading to a net positive charge, and the molecule behaves more like a cationic surfactant.[3] In alkaline conditions, it carries a net negative charge, behaving more like an anionic surfactant.[3] At its isoelectric point, the net charge is zero, which can often lead to a minimum in solubility.[2]

Quantitative Solubility Data

Precise, publicly available quantitative solubility data for behenyl betaine is limited. The information is often proprietary or must be determined experimentally. The following tables summarize the available qualitative and quantitative data for behenyl betaine and its structurally related precursors to provide a comparative framework.

Table 1: Qualitative Solubility of Behenyl Betaine and Related Compounds

Compound	Solvent Classification	Solvent	Solubility	Citation
Behenyl Betaine	Polar, Inorganic	Water	Soluble	[1]
Behenyl Alcohol	Polar, Inorganic	Water	Insoluble	[4]
Polar, Organic	Ethanol	Soluble	[4]
Polar, Organic	Chloroform	Soluble	[4]
Betaine (anhydrous)	Non-polar, Organic	Ether	Sparingly Soluble	[5]

Table 2: Quantitative Solubility of Betaine (Anhydrous) in Various Solvents

This data for the parent compound (without the C22 alkyl chain) illustrates the inherent solubility of the hydrophilic head group.

Solvent	Classification	Solubility ( g/100 g solvent)	Temperature (°C)	Citation
Water	Polar, Inorganic	160	Not Specified	[5]
Methanol	Polar, Organic	55	Not Specified	[5]
Ethanol	Polar, Organic	8.7	Not Specified	[5]

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data for behenyl betaine, the isothermal gravimetric method is a reliable and standard approach.

Objective: To determine the equilibrium solubility of behenyl betaine in a specific solvent at a controlled temperature.

Materials:

• High-purity behenyl betaine

• Analytical grade solvent of choice (e.g., water, ethanol, acetone, hexane)

• Temperature-controlled shaker or water bath

• Calibrated analytical balance

• Vials with airtight caps

• Syringe with a syringe filter (pore size appropriate to remove undissolved particles, e.g., 0.45 µm)

• Pre-weighed evaporation dishes

• Drying oven or vacuum desiccator

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of behenyl betaine to a series of vials, ensuring there is more solid than will dissolve.

  • Add a known volume or mass of the desired solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired experimental temperature.

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation is reached. The presence of undissolved solid at the end of this period is crucial.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe. To prevent precipitation of the solute upon cooling (if the experiment is conducted at an elevated temperature), the syringe can be pre-heated.

  • Immediately attach the syringe filter and dispense the clear, saturated solution into a pre-weighed evaporation dish.

• Gravimetric Analysis:

  • Record the total weight of the evaporation dish containing the filtered solution.

  • Place the evaporation dish in a drying oven or vacuum desiccator at a temperature sufficient to evaporate the solvent completely without degrading the behenyl betaine.

  • Once the solvent has fully evaporated, allow the dish to cool to room temperature in a desiccator and then weigh it.

• Calculation of Solubility:

  • Mass of solvent = (Mass of dish + solution) - (Mass of dish + dried solute)

  • Mass of dissolved behenyl betaine = (Mass of dish + dried solute) - Mass of empty dish

  • Solubility is typically expressed as grams of solute per 100 grams of solvent:

    • Solubility ( g/100 g) = (Mass of dissolved behenyl betaine / Mass of solvent) * 100

Visualization of Experimental Workflow

The logical workflow for the isothermal gravimetric solubility determination of behenyl betaine is illustrated in the following diagram.

Caption: Isothermal Gravimetric Solubility Determination Workflow.

References

• 1. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Amphoteric surfactants | lookchem [lookchem.com]
• 4. cir-safety.org [cir-safety.org]
• 5. Betaine [drugfuture.com]

In-Depth Technical Guide: Surface and Interfacial Activity of Behenyl Betaine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Behenyl betaine, a C22-chain zwitterionic surfactant, holds significant promise in various applications, particularly within the pharmaceutical and cosmetic industries, owing to its unique amphiphilic nature. This guide provides a comprehensive overview of the surface and interfacial activity of behenyl betaine and its homologous counterparts. While specific quantitative data for behenyl betaine remains limited in publicly accessible literature, this document synthesizes available information on long-chain alkyl betaines to project its physicochemical properties. This guide covers the fundamental principles of surface tension, interfacial tension, and critical micelle concentration (CMC), alongside detailed experimental protocols for their measurement. Furthermore, it explores the molecular mechanisms governing the activity of behenyl betaine at interfaces and its formulation considerations.

Introduction to Behenyl Betaine

Behenyl betaine ((2-(behenoylamino)ethyl)dimethyl(carboxymethyl)ammonium) is an amphoteric surfactant characterized by a long C22 alkyl chain (behenyl group) as its hydrophobic tail and a quaternary ammonium and a carboxylate group within its hydrophilic head. This zwitterionic nature, possessing both a positive and a negative charge in the headgroup, imparts unique properties such as excellent mildness, biodegradability, and compatibility with a wide range of other surfactant types.[1][2] In cosmetic and pharmaceutical formulations, it primarily functions as a conditioning agent, antistatic agent, cleansing agent, foam booster, and viscosity controller.[3] The long behenyl chain is expected to confer strong hydrophobic interactions, leading to high surface activity and efficient reduction of surface and interfacial tension.

Physicochemical Properties of Alkyl Betaines

The surface and interfacial activity of surfactants are dictated by their molecular structure, particularly the length of the hydrophobic alkyl chain. For homologous series of alkyl betaines, certain trends are well-established.

Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is a fundamental parameter that indicates the concentration at which surfactant monomers in a solution begin to self-assemble into micelles.[4] Above the CMC, properties such as surface tension remain relatively constant. A lower CMC value signifies a more efficient surfactant.

Table 1: Critical Micelle Concentration (CMC) of Alkyl Betaines

Alkyl Chain Length	Common Name	Alkyl Betaine	Estimated CMC (mmol/L)
C12	Lauryl	Lauryl Betaine	~1.8-170[7]
C16	Cetyl	Cetyl Betaine	Data not available
C18	Stearyl	Stearyl Betaine	Data not available
C22	Behenyl	Behenyl Betaine	~0.001 - 0.01 (projected)

Note: The CMC for Lauryl Betaine has a wide reported range depending on the specific type and purity. The projected CMC for Behenyl Betaine is an estimation based on the trend of decreasing CMC with increasing chain length and data from analogous long-chain betaines.

Surface Tension

Surface tension is the force per unit length at the interface between a liquid and air. Surfactants reduce this tension by adsorbing at the interface, orienting their hydrophobic tails towards the air and their hydrophilic heads towards the liquid. The effectiveness of a surfactant is often judged by the surface tension value at its CMC (γ_CMC).

While specific γ_CMC values for behenyl betaine are not available in the reviewed literature, it is expected to significantly reduce the surface tension of water (typically ~72 mN/m at 25°C). Generally, for a homologous series of surfactants, the γ_CMC decreases with increasing alkyl chain length up to a certain point, after which it plateaus. Given its long C22 chain, behenyl betaine is anticipated to exhibit a low γ_CMC.

Table 2: Surface Tension of Alkyl Betaine Solutions (Projected)

Alkyl Chain Length	Common Name	Alkyl Betaine	Projected γ_CMC (mN/m)
C12	Lauryl	Lauryl Betaine	~30 - 40
C16	Cetyl	Cetyl Betaine	~28 - 38
C18	Stearyl	Stearyl Betaine	~25 - 35
C22	Behenyl	Behenyl Betaine	~25 - 35

Note: These are projected values based on general surfactant behavior. Actual values can vary with purity, temperature, and the presence of other solutes.

Interfacial Tension

Interfacial tension is the force per unit length at the interface between two immiscible liquids, such as oil and water. Surfactants are crucial for reducing interfacial tension, which is essential for emulsification and the formulation of stable dispersions. Long-chain surfactants like behenyl betaine are expected to be highly effective at reducing the interfacial tension between aqueous solutions and nonpolar oils due to the strong partitioning of the behenyl group into the oil phase. Studies on other long-chain betaines have shown their ability to achieve ultra-low interfacial tensions (<10⁻² mN/m), particularly when combined with other surfactants.[8]

Table 3: Interfacial Tension of Alkyl Betaine Solutions against Mineral Oil (Projected)

Alkyl Chain Length	Common Name	Alkyl Betaine	Projected Interfacial Tension at CMC (mN/m)
C12	Lauryl	Lauryl Betaine	~5 - 10
C16	Cetyl	Cetyl Betaine	~3 - 8
C18	Stearyl	Stearyl Betaine	~1 - 5
C22	Behenyl	Behenyl Betaine	< 1 - 5

Note: These are projected values and can be significantly influenced by the type of oil, temperature, and formulation components.

Experimental Protocols

Accurate determination of the surface and interfacial properties of behenyl betaine is crucial for its effective application. Due to its long alkyl chain, solutions of behenyl betaine may exhibit high viscosity, requiring careful consideration in the choice and execution of measurement techniques.

Measurement of Surface Tension and CMC

The surface tension of surfactant solutions as a function of concentration is typically measured to determine the CMC and the surface tension at the CMC (γ_CMC).

Method: Wilhelmy Plate Method

The Wilhelmy plate method is a reliable technique for measuring the equilibrium surface tension of surfactant solutions.[1][9]

• Apparatus: A force tensiometer equipped with a roughened platinum Wilhelmy plate and a thermostatically controlled sample vessel.

• Procedure:

  • Prepare a stock solution of behenyl betaine in deionized water.

  • Prepare a series of dilutions from the stock solution, covering a wide concentration range both below and above the expected CMC.

  • Clean the Wilhelmy plate thoroughly with a suitable solvent (e.g., ethanol) and then by flaming it to red heat to remove any organic contaminants.

  • Calibrate the tensiometer with deionized water.

  • Place a known volume of the behenyl betaine solution into the sample vessel and allow it to equilibrate to the desired temperature (e.g., 25°C).

  • Lower the Wilhelmy plate until it just touches the surface of the solution.

  • Record the force exerted on the plate by the surface tension.

  • Repeat the measurement for each dilution.

• Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration. The CMC is determined from the breakpoint in the curve, where the surface tension becomes relatively constant. The γ_CMC is the surface tension value in this plateau region.

Method: Du Noüy Ring Method

The Du Noüy ring method is another common technique, though it can be more sensitive to experimental technique, especially for viscous solutions.

• Apparatus: A force tensiometer with a platinum-iridium Du Noüy ring.

• Procedure:

  • Follow the same solution preparation and cleaning steps as for the Wilhelmy plate method.

  • Submerge the ring below the surface of the behenyl betaine solution.

  • Slowly raise the ring through the interface.

  • Record the maximum force required to pull the ring through the surface just before the liquid lamella breaks.

  • This maximum force is used to calculate the surface tension.

• Data Analysis: The data is analyzed in the same way as the Wilhelmy plate method.

Measurement of Interfacial Tension

Method: Pendant Drop Tensiometry

Pendant drop tensiometry is a versatile optical method for measuring interfacial tension, particularly suitable for systems where one liquid is viscous.

• Apparatus: A pendant drop tensiometer equipped with a high-resolution camera, a light source, and software for drop shape analysis. A syringe with a needle of appropriate diameter is used to form the drop.

• Procedure:

  • Fill the cuvette with the less dense phase (e.g., mineral oil).

  • Fill the syringe with the denser phase (the aqueous behenyl betaine solution).

  • Form a pendant drop of the behenyl betaine solution at the tip of the needle immersed in the oil.

  • Allow the drop to equilibrate.

  • Capture an image of the drop.

• Data Analysis: The software analyzes the shape of the pendant drop, which is governed by the balance between interfacial tension and gravity. By fitting the drop profile to the Young-Laplace equation, the interfacial tension is calculated.

Molecular Mechanisms and Interfacial Activity

The surface and interfacial activity of behenyl betaine is a direct consequence of its molecular structure.

Caption: Molecular structure of Behenyl Betaine.

At an air-water or oil-water interface, the long, nonpolar behenyl tail (C22H45) has a strong tendency to avoid the aqueous phase and partitions into the air or oil phase. The polar zwitterionic headgroup remains in the aqueous phase. This molecular arrangement at the interface disrupts the cohesive forces between water molecules, leading to a reduction in surface and interfacial tension.

The efficiency of packing of the surfactant molecules at the interface influences the extent of tension reduction. The large size of the behenyl group can lead to the formation of a densely packed monolayer at the interface.

Experimental and Logical Workflows

The investigation of the surface and interfacial properties of a surfactant like behenyl betaine follows a logical workflow.

Caption: Experimental workflow for characterizing Behenyl Betaine.

Signaling Pathways and Molecular Interactions

In the context of drug delivery, the interaction of surfactants with cell membranes is of paramount importance. While specific signaling pathways triggered by behenyl betaine are not extensively documented, a general mechanism of interaction can be proposed.

Caption: Proposed mechanism of Behenyl Betaine-cell membrane interaction.

The long behenyl tail can intercalate into the lipid bilayer of cell membranes, potentially leading to a transient increase in membrane fluidity and permeability. This mechanism can be harnessed to enhance the cellular uptake of co-administered therapeutic agents. The zwitterionic headgroup is generally considered to be biocompatible and less disruptive to membrane proteins compared to purely ionic surfactants.

Conclusion

Behenyl betaine stands out as a high-performance zwitterionic surfactant with significant potential in specialized formulations. Its long C22 alkyl chain is predicted to result in a very low critical micelle concentration and a substantial reduction in both surface and interfacial tension. While a lack of specific published data necessitates some projections, the established trends within the alkyl betaine family provide a strong foundation for anticipating its behavior. The experimental protocols outlined in this guide offer a systematic approach for the precise characterization of its surface and interfacial properties. Further research to generate empirical data for behenyl betaine will be invaluable for optimizing its use in advanced drug delivery systems and high-performance cosmetic formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. cir-safety.org [cir-safety.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Interfacial Dilational Rheology Properties of Betaine Solutions: Effect of Anionic Surfactant and Polymer [mdpi.com]
• 9. Mixed solutions of anionic and zwitterionic surfactant (Betaine): surface-tension isotherms, adsorption, and relaxation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Behenyl Betaine: Molecular Structure and Conformational Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and conformational analysis of Behenyl Betaine, a long-chain zwitterionic surfactant. Due to its significant flexibility, experimental and computational characterization of its full conformational landscape presents unique challenges. This document outlines its known properties, details hypothetical experimental and computational protocols for its study, and discusses its conformational possibilities by drawing analogies with smaller, related molecules.

Molecular Structure

Behenyl Betaine, systematically named 2-[docosyl(dimethyl)azaniumyl]acetate, is an amphoteric surfactant characterized by a long hydrophobic behenyl (C22) alkyl chain and a hydrophilic quaternary ammonium headgroup with a carboxylate group. This zwitterionic nature, possessing both a positive and a negative charge on the same molecule, is key to its surface-active properties.[1][2][3]

The chemical formula for Behenyl Betaine is C26H53NO2.[4][5][6] Its structure can be represented by the following DOT script.

Figure 1: 2D Molecular Structure of Behenyl Betaine.

Physicochemical Properties

The physicochemical properties of Behenyl Betaine are summarized in the table below. These values are primarily computationally derived due to the complexity of the molecule.

Property	Value	Source
Molecular Formula	C26H53NO2	[4][5][6]
Molecular Weight	411.7 g/mol	[4][5]
IUPAC Name	2-[docosyl(dimethyl)azaniumyl]acetate	[5]
SMILES	CCCCCCCCCCCCCCCCCCCCCC--INVALID-LINK--(C)CC(=O)[O-]	[5][6]
CAS Number	26920-62-7	[4][5]
XLogP3	6.63460	[4]
Polar Surface Area	40.13 Ų	[4]
Density	0.895 g/cm³	[4]

Conformational Analysis

A complete conformational analysis of Behenyl Betaine is challenging due to its high degree of flexibility, primarily arising from the long behenyl alkyl chain. As noted in the PubChem database, conformer generation for this molecule is disallowed due to its excessive flexibility.[5] Therefore, its conformational landscape is best understood by considering the flexibility of its constituent parts: the hydrophilic headgroup and the hydrophobic tail.

Headgroup Conformation

The conformational flexibility of the betaine headgroup can be analogized to that of glycine betaine. The primary degrees of freedom in the headgroup are the torsion angles around the N-CH2 and CH2-COO bonds. Studies on glycine betaine have shown that it can form intermolecular C-H···O bonds, which can influence its conformation in solution and in the solid state. The presence of the bulky behenyl chain in Behenyl Betaine will sterically influence the preferred orientation of the headgroup.

Alkyl Chain Conformation

The C22 behenyl chain possesses a vast number of possible conformations due to the free rotation around each carbon-carbon single bond. In a non-polar solvent or in the solid state, the chain would be expected to adopt a low-energy, all-trans (zigzag) conformation to minimize steric hindrance. However, in aqueous solution, the hydrophobic effect will drive the aggregation of the alkyl chains, leading to more folded or coiled conformations within micelles or at interfaces. The specific conformation will be highly dependent on the concentration, temperature, and presence of other molecules.

Overall Molecular Conformation

The overall conformation of Behenyl Betaine in a given environment will be a dynamic equilibrium of various conformers. In aqueous solutions above its critical micelle concentration (CMC), Behenyl Betaine molecules will self-assemble into micelles, with the hydrophobic tails forming the core and the hydrophilic headgroups exposed to the water. Within these structures, the alkyl chains will be in a disordered, liquid-like state. At interfaces, such as the air-water interface, the molecules will orient with their hydrophobic tails directed away from the water and their hydrophilic headgroups in the water.

Experimental and Computational Protocols

Due to the lack of specific experimental data on the conformational analysis of Behenyl Betaine, this section outlines hypothetical protocols for how such studies could be conducted.

Synthesis

A general two-step synthesis for long-chain alkyl betaines involves:

• Amination: Reaction of behenyl alcohol with a secondary amine under reductive conditions to produce the corresponding tertiary amine.

• Quaternization: Reaction of the tertiary amine intermediate with sodium chloroacetate to yield the final Behenyl Betaine product.

The following diagram illustrates a generalized workflow for the synthesis and characterization of alkyl betaines.

Figure 2: Generalized workflow for the synthesis and characterization of alkyl betaines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating molecular structure and dynamics in solution. A detailed NMR analysis of Behenyl Betaine would provide insights into its conformation.

Hypothetical Protocol:

• Sample Preparation: Dissolve a known concentration of Behenyl Betaine in a suitable deuterated solvent (e.g., D2O for studying micellar behavior, or a non-polar solvent like CDCl3 to study the monomeric state).

• 1H NMR: Acquire a 1H NMR spectrum to identify the chemical shifts and coupling constants of the protons. The signals from the long alkyl chain would likely overlap, appearing as a broad multiplet. The distinct signals from the headgroup protons (N-CH3, N-CH2, and α-CH2) would be of primary interest. Changes in their chemical shifts with concentration can indicate micelle formation.

• 13C NMR: Acquire a 13C NMR spectrum to identify the chemical shifts of all carbon atoms. This can help to confirm the structure and provide information about the local environment of each carbon.

• 2D NMR (COSY, HSQC, HMBC): Perform 2D NMR experiments to establish connectivity between protons and carbons, confirming the structural assignment.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): These experiments can detect through-space interactions between protons that are close to each other (< 5 Å). For the headgroup, NOE data could reveal preferred conformations. For the entire molecule, intermolecular NOEs observed at concentrations above the CMC would provide evidence of micellar aggregation.

• Diffusion Ordered Spectroscopy (DOSY): This technique separates NMR signals based on the diffusion coefficient of the molecules. Below the CMC, a single diffusion coefficient corresponding to the monomer would be observed. Above the CMC, a second, much smaller diffusion coefficient corresponding to the larger micellar aggregate would appear.

Computational Modeling

Given the challenges of experimentally characterizing the full conformational landscape of Behenyl Betaine, computational methods are essential.

Hypothetical Protocol:

• Model Building: Construct a 3D model of the Behenyl Betaine molecule using molecular modeling software.

• Force Field Selection: Choose an appropriate force field (e.g., OPLS, AMBER, CHARMM) that is well-parameterized for long-chain alkanes and zwitterionic headgroups.

• Conformational Search (for the headgroup): Due to the flexibility of the alkyl chain, a full conformational search is computationally prohibitive. A more feasible approach is to perform a systematic or stochastic conformational search on a truncated model of the molecule (e.g., butyl betaine) to understand the preferred conformations of the headgroup.

• Molecular Dynamics (MD) Simulations:

  • System Setup: Place one or more Behenyl Betaine molecules in a simulation box with an explicit solvent (e.g., water). For studying aggregation, a sufficient number of molecules should be included to allow for micelle formation.

  • Equilibration: Run a short MD simulation to allow the system to relax and reach a stable temperature and pressure.

  • Production Run: Run a long MD simulation (nanoseconds to microseconds) to sample the conformational space of the molecule(s).

  • Analysis: Analyze the trajectory to identify the most populated conformations, calculate root-mean-square deviations (RMSD) and fluctuations (RMSF) to assess flexibility, and analyze the radial distribution functions to understand the solvation and aggregation behavior.

The following diagram illustrates a logical workflow for a combined experimental and computational approach to conformational analysis.

Figure 3: Workflow for Conformational Analysis.

Conclusion

Behenyl Betaine is a zwitterionic surfactant with a molecular structure that imparts valuable physicochemical properties for various applications. While a detailed experimental conformational analysis of the full molecule is currently lacking due to its inherent flexibility, a combination of experimental techniques focused on its solution behavior and computational modeling can provide significant insights into its conformational preferences and dynamics. Understanding the interplay between the flexible alkyl chain and the zwitterionic headgroup is crucial for predicting its behavior in complex formulations and its interactions with biological systems. Future research employing advanced simulation techniques and sophisticated NMR experiments will be invaluable in further elucidating the complex conformational landscape of this and other long-chain surfactants.

References

• 1. scilit.com [scilit.com]
• 2. Combining Experimental Data and Computational Methods for the Non-Computer Specialist [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Protocols for Fast Simulations of Protein Structure Flexibility Using CABS-Flex and SURPASS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced catabolism of glycine betaine and derivatives provides improved osmotic stress protection in Methylorubrum extorquens PA1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shura.shu.ac.uk [shura.shu.ac.uk]

The Pivotal Role of the C22 Alkyl Chain in Behenyl Betaine's Surfactant Properties: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of behenyl betaine, a C22 alkyl betaine surfactant, focusing on the critical role its long alkyl chain plays in defining its physicochemical properties. Behenyl betaine's extended hydrophobic tail imparts unique characteristics, including high viscosity, excellent emulsification, and pronounced conditioning effects, making it a valuable ingredient in cosmetics, pharmaceuticals, and industrial applications. This document summarizes key performance data, details relevant experimental protocols for property evaluation, and provides visual representations of logical relationships and experimental workflows to facilitate a deeper understanding for researchers and formulation scientists.

Introduction to Behenyl Betaine

Behenyl betaine is an amphoteric surfactant characterized by a quaternary ammonium cation and a carboxylate anion, rendering it zwitterionic over a wide pH range.[1][2] Its molecular formula is C26H53NO2, and its structure features a long, saturated 22-carbon alkyl chain (the "behenyl" group) attached to the nitrogen atom of the betaine headgroup.[3][4] This extended hydrophobic chain is the primary determinant of its surfactant properties, distinguishing it from shorter-chain alkyl betaines like coco betaine (C8-C18) and lauryl betaine (C12).[3][5]

The C22 chain length significantly influences behenyl betaine's performance as a thickener, emulsifier, foam booster, and conditioning agent in various formulations.[2][3][6] Its substantial molecular weight and hydrophobicity lead to unique self-assembly in aqueous solutions, impacting properties such as critical micelle concentration (CMC), surface tension reduction, and viscosity building.

The Influence of the C22 Alkyl Chain on Surfactant Properties

The 22-carbon alkyl chain of behenyl betaine is the dominant structural feature governing its behavior as a surfactant. The increased hydrophobicity compared to shorter-chain counterparts leads to several key differences in performance.

Critical Micelle Concentration (CMC) and Surface Tension

The CMC is the concentration at which surfactant monomers begin to self-assemble into micelles.[7] A general principle of surfactancy is that as the length of the hydrophobic alkyl chain increases, the CMC decreases.[1] This is because the greater hydrophobicity of the longer chain makes it less favorable for the monomer to be dissolved in water, thus promoting micellization at a lower concentration. Consequently, behenyl betaine is expected to have a significantly lower CMC than C12 or C16 betaines.

Surface tension reduction is a primary function of surfactants. While longer alkyl chains lead to a lower CMC, the surface tension at the CMC (γCMC) is less affected by chain length within a homologous series.[1]

Viscosity and Rheology

One of the most notable effects of the C22 alkyl chain is its profound impact on solution viscosity. Long-chain betaines, such as those derived from erucic acid (a C22 unsaturated fatty acid), are known to form elongated, worm-like micelles in aqueous solutions.[8] These worm-like micelles can entangle, creating a transient network that imparts high viscosity and viscoelastic properties to the solution. This makes behenyl betaine an effective thickening agent in cosmetic and personal care formulations.[3]

Foaming Properties

The length of the alkyl chain also influences foaming characteristics. Generally, an increase in the alkyl chain length can lead to more stable and dense foam.[1] While shorter-chain surfactants may produce a higher initial foam volume ("flash foam"), the foam from longer-chain surfactants like behenyl betaine tends to be more persistent.[9] Behenyl betaine is often described as a foam boosting and stabilizing agent.[2][3][6]

Emulsification and Conditioning

The substantial hydrophobic nature of the C22 chain makes behenyl betaine an effective emulsifier, capable of stabilizing both oil-in-water and water-in-oil emulsions.[3] In personal care applications, this long alkyl chain provides a distinct conditioning and emollient effect on skin and hair, leaving a smooth and velvety feel.[3]

Krafft Point

The Krafft point is the temperature at which the solubility of a surfactant equals its CMC. Below this temperature, the surfactant has limited solubility. Longer, more linear alkyl chains tend to increase the Krafft point. Therefore, behenyl betaine is expected to have a higher Krafft point than its shorter-chain, saturated counterparts, which may affect its solubility in colder aqueous systems.

Quantitative Data on Alkyl Betaine Properties

Direct, comparative quantitative data for a homologous series of alkyl betaines including a C22 chain is limited in publicly available literature. The following tables summarize available data and expected trends based on established surfactant principles.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension at CMC (γCMC) of Alkyl Betaines

Alkyl Chain Length	Surfactant Example	CMC (mmol/L)	γCMC (mN/m)	Reference(s)
C8	Octyl Betaine	~170	~35-40	[10] (extrapolated)
C10	Decyl Betaine	~17	~35-40	[10] (extrapolated)
C12	Lauryl Betaine	1.8 - 2.0	~35-40	[10]
C14	Myristyl Betaine	~0.18	~35-40	[10] (extrapolated)
C16	Cetyl Betaine	~0.018	~35-40	[10] (extrapolated)
C22	Behenyl Betaine	Very Low (<<0.01)	~35-40	Expected Trend
Note: Data for C8, C10, C14, and C16 are extrapolated based on the logarithmic relationship between CMC and alkyl chain length observed in homologous series. The γCMC is generally less sensitive to chain length.

Table 2: Foaming Properties of Alkyl Betaines (Illustrative)

Alkyl Chain Length	Surfactant Example	Initial Foam Height (Ross-Miles, mm)	Foam Stability (5 min, % of initial)	General Characteristics	Reference(s)
C12	Lauramidopropyl Betaine	High	Moderate	Dense foam	[9]
C8-C18 (mixture)	Cocamidopropyl Betaine	Very High	Lower	High volume, less stable "flash foam"	[9]
C22	Behenyl Betaine	Moderate to High	High	Excellent foam stabilizer	[2][3][6]
Note: Direct comparative numerical data from a single study is unavailable. Characteristics are based on qualitative descriptions from various sources.

Table 3: Viscosity and Emulsification Properties of Behenyl Betaine (C22)

Property	Observation	General Function	Reference(s)
Viscosity Building	Excellent	Effective thickener, forms viscoelastic solutions	[2][3][6]
Emulsification	Good	Co-emulsifier for O/W and W/O emulsions	[3]
Conditioning Effect	Pronounced	Leaves a smooth, velvety feel on skin and hair	[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the properties of surfactants like behenyl betaine.

Determination of Critical Micelle Concentration (CMC) by Surface Tension Measurement

Principle: The surface tension of a surfactant solution decreases as the concentration increases. Once micelles form, the concentration of free monomers in the solution remains relatively constant, and thus the surface tension plateaus. The CMC is the concentration at the inflection point of the surface tension versus log-concentration curve.[8]

Apparatus:

• Tensiometer (Wilhelmy plate or du Noüy ring method)

• Precision balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Beakers

Procedure:

• Prepare a stock solution of the betaine surfactant (e.g., 10 mM) in deionized water.

• Create a series of dilutions from the stock solution, covering a wide range of concentrations both below and above the expected CMC.

• Calibrate the tensiometer with deionized water.

• For each dilution, measure the surface tension at a constant temperature (e.g., 25°C). Ensure the Wilhelmy plate or du Noüy ring is thoroughly cleaned and dried between measurements.

• Allow each measurement to equilibrate before recording the value.

• Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

• The CMC is determined from the intersection of the two linear portions of the plot.

Evaluation of Foaming Properties by the Ross-Miles Method (ASTM D1173)

Principle: This method measures the initial foam height generated by pouring a specified volume of surfactant solution from a fixed height into a larger volume of the same solution, and the stability of the foam over time.[11]

Apparatus:

• Ross-Miles foam apparatus, consisting of a jacketed glass column and a pipette with a specified orifice and fall height.

• Constant temperature water bath.

• Volumetric flasks and graduated cylinders.

• Stopwatch.

Procedure:

• Prepare the surfactant solution at the desired concentration and temperature (e.g., 1 g/L at 49°C).

• Add 50 mL of the solution to the bottom of the jacketed column.

• Pipette 200 mL of the same solution into the pipette reservoir.

• Position the pipette in the column and allow the solution to drain from the fixed height.

• Start the stopwatch as the solution begins to drain.

• Once all the solution has drained from the pipette, immediately measure the initial foam height in millimeters.

• Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

Viscosity Measurement of Aqueous Solutions

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in the fluid at a constant speed. The viscosity is calculated from this torque.

Apparatus:

• Rotational viscometer with appropriate spindles.

• Beakers or sample containers.

• Constant temperature bath.

• Magnetic stirrer and stir bars.

Procedure:

• Prepare surfactant solutions at various concentrations.

• Place a known volume of the sample in a beaker and allow it to equilibrate to the desired temperature in the water bath.

• Select an appropriate spindle and rotational speed for the expected viscosity range.

• Immerse the spindle in the sample to the marked level.

• Begin rotation and allow the reading to stabilize before recording the viscosity value (in mPa·s or cP).

• Measurements can be taken at various shear rates (by changing the rotational speed) to characterize the rheological behavior of the solution (e.g., shear-thinning).

Emulsion Stability Testing

Principle: The stability of an emulsion is assessed by subjecting it to accelerated aging conditions, such as temperature cycling and centrifugation, and observing for signs of phase separation, creaming, or coalescence.

Apparatus:

• Oven and freezer for temperature cycling.

• Centrifuge.

• Glass vials or test tubes.

Procedure:

• Freeze-Thaw Cycling:

  • Prepare the emulsion and divide it into several sample vials.

  • Place the samples in a freezer at a low temperature (e.g., -10°C) for 24 hours.

  • Remove the samples and allow them to thaw at room temperature for 24 hours.

  • This constitutes one cycle. Repeat for a minimum of three cycles.

  • After each cycle, visually inspect the samples for any changes in consistency, color, odor, or signs of phase separation.

• Elevated Temperature Stability:

  • Store samples of the emulsion at an elevated temperature (e.g., 45°C) for a period of one to three months.

  • Periodically inspect the samples for any changes. Stability at 45°C for three months is often considered indicative of a two-year shelf life at room temperature.

• Centrifugation:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).

  • After centrifugation, inspect the sample for any signs of creaming (an upper layer of the dispersed phase) or sedimentation, which indicate instability.

Visualizations

Logical Relationship Diagram

Caption: Role of the C22 alkyl chain in surfactant properties.

Experimental Workflow Diagrams

CMC Determination Workflow

Caption: Workflow for CMC determination by surface tension.

Ross-Miles Foam Test Workflow

Caption: Workflow for the Ross-Miles foam test.

Conclusion

References

• 1. matec-conferences.org [matec-conferences.org]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 4. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. incibeauty.com [incibeauty.com]
• 7. Collection - Insights into the Interactions among Surfactin, Betaines, and PAM: Surface Tension, Small-Angle Neutron Scattering, and Small-Angle X‑ray Scattering Study - Langmuir - Figshare [figshare.com]
• 8. cup.edu.cn [cup.edu.cn]
• 9. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 10. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Behenyl Betaine: A Technical Guide to its Environmental Fate and Biodegradability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and biodegradability of Behenyl Betaine (CAS No: 26920-62-7), a zwitterionic surfactant used in a variety of cosmetic and personal care products.[1][2][3] This document synthesizes available data on alkyl betaines, a class of compounds to which Behenyl Betaine belongs, to project its environmental behavior.[1] It also details the standard experimental protocols used to assess the biodegradability of such substances.

Introduction to Behenyl Betaine

Behenyl Betaine, also known as erucylamidopropyl betaine, is an alkyl betaine with a long alkyl chain (C22).[1][4] Like other betaines, it is an amphoteric surfactant, meaning it possesses both a positively charged cationic functional group (a quaternary ammonium) and a negatively charged functional group (a carboxylate).[3] This structure imparts desirable properties such as mildness and foam-boosting capabilities in formulations.[1] Understanding the environmental fate of Behenyl Betaine is crucial for assessing its overall environmental impact.

Environmental Fate and Biodegradability

The environmental fate of a chemical is influenced by its physical and chemical properties, as well as its susceptibility to biological and abiotic degradation processes. For surfactants like Behenyl Betaine, which are typically released into wastewater after use, biodegradability is a key determinant of their environmental persistence.[5]

Predicted Biodegradability of Behenyl Betaine

Table 1: Summary of Predicted Biodegradability for Behenyl Betaine

Test Type	Guideline	Predicted Outcome	Confidence Level
Aerobic Biodegradation
Ready Biodegradability	OECD 301B	> 60% degradation within a 10-day window in 28 days	High
Anaerobic Biodegradation
Inherent Biodegradability	ECETOC	Expected to be biodegradable	Moderate

Note: The predicted outcomes are based on data for analogous alkyl betaines and alkylamido betaines. Specific testing on Behenyl Betaine is required for definitive confirmation.

Factors Influencing Biodegradation

The rate and extent of biodegradation of surfactants can be influenced by several factors, including:

• Alkyl Chain Length: Toxicity to some aquatic organisms can increase with the length of the fatty acid chain.[6][7]

• Concentration: High concentrations of some surfactants can inhibit microbial activity.[7]

• Environmental Conditions: Factors such as temperature, pH, and the presence of acclimated microorganisms play a significant role.

Experimental Protocols for Biodegradability Testing

To definitively determine the biodegradability of Behenyl Betaine, standardized test methods are employed. The OECD (Organisation for Economic Co-operation and Development) Guidelines for the Testing of Chemicals are globally recognized for this purpose. The OECD 301 series of tests are designed to assess "ready biodegradability."

OECD 301B: Ready Biodegradability – CO₂ Evolution Test

The OECD 301B test is a stringent aerobic biodegradation test that is suitable for water-soluble and non-volatile organic chemicals like Behenyl Betaine.[10] It measures the amount of carbon dioxide (CO₂) evolved as microorganisms in an aqueous medium mineralize the test substance.[11]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a small number of microorganisms (typically from activated sludge) and aerated with CO₂-free air in the dark or diffuse light at a constant temperature.[10][11] The CO₂ produced during microbial respiration is trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide) and is measured by titration or by an inorganic carbon analyzer.[10] The extent of biodegradation is expressed as a percentage of the theoretical maximum CO₂ production (ThCO₂), calculated from the molecular formula of the test substance.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches a 60% pass level of biodegradation within a 10-day window during the 28-day test period.[11][12][13] The 10-day window begins when the degree of biodegradation has reached 10%.[11][12]

Experimental Setup:

• Test Flasks: At least two flasks containing the test substance and inoculum.

• Control Flasks:

  • One or two flasks containing a reference compound (e.g., sodium benzoate or aniline) to check the viability of the inoculum.

  • One flask without the test substance or reference compound to measure the background CO₂ evolution from the inoculum (blank).

• CO₂ Trapping: A series of gas-washing bottles containing a known concentration of a base to trap the evolved CO₂.

Procedure:

• The test substance is added to the mineral medium to achieve a concentration that yields sufficient carbon to be measured accurately (typically 10-20 mg of organic carbon per liter).

• The flasks are inoculated with microorganisms from a source like the effluent of a wastewater treatment plant.[12]

• The flasks are incubated at a controlled temperature (around 22°C ± 2°C) and aerated with CO₂-free air.[10]

• The CO₂ produced is trapped and quantified at regular intervals over a 28-day period.

• The percentage of biodegradation is calculated at each sampling point.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of the OECD 301B biodegradability test.

Caption: OECD 301B (CO₂ Evolution Test) Experimental Workflow.

Conclusion

Based on the available scientific literature for analogous compounds, Behenyl Betaine is expected to be readily biodegradable under aerobic environmental conditions.[6][7][8] This suggests a low potential for persistence in the environment. Standardized biodegradability tests, such as the OECD 301B, provide a robust framework for experimentally verifying this prediction. The information presented in this guide serves as a valuable resource for researchers and professionals involved in the development and environmental risk assessment of products containing Behenyl Betaine.

References

• 1. cir-safety.org [cir-safety.org]
• 2. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2015107183A1 - Formulation for topical wound treatment - Google Patents [patents.google.com]
• 4. US20110218126A1 - Environmental friendly fracturing and stimulation composition and method of using the same - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Fate and effects of amphoteric surfactants in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. media.acihq.org [media.acihq.org]
• 9. echemi.com [echemi.com]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. respirtek.com [respirtek.com]
• 12. OECD 301B Sustainable Guide [smartsolve.com]
• 13. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

Behenyl Betaine: An Ecotoxicological Deep Dive for Aquatic Environments

For Immediate Release

This technical guide offers an in-depth analysis of the potential ecotoxicity of behenyl betaine in aquatic environments. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data, outlines relevant experimental protocols, and presents logical frameworks for understanding the environmental impact of this long-chain alkyl betaine surfactant.

Executive Summary

Direct experimental data on the aquatic toxicity of behenyl betaine remains scarce in publicly available literature. Safety Data Sheets often indicate "no data available" for ecotoxicological endpoints. Consequently, this guide employs a read-across approach, leveraging data from structurally similar, shorter-chain alkyl betaines, such as cocamidopropyl betaine, to infer potential environmental effects. This methodology is supported by guidance from the Organisation for Economic Co-operation and Development (OECD) for certain categories of chemical substances. It is crucial to note that while this approach provides a valuable preliminary assessment, it is not a substitute for direct experimental data. All quantitative estimations should be interpreted with this limitation in mind.

Understanding Behenyl Betaine

Behenyl betaine, a quaternary ammonium compound, belongs to the class of amphoteric surfactants. Its structure includes a long C22 alkyl chain (behenyl group), which confers significant surface-active properties. It is used in a variety of consumer and industrial products, including cosmetics and personal care items. Due to its dispersive nature, understanding its potential impact on aquatic ecosystems is of paramount importance.

Aquatic Ecotoxicity Profile: A Read-Across Approach

Given the absence of specific studies on behenyl betaine, we turn to data on analogous compounds. Cocamidopropyl betaine (CAPB), a C12-C14 alkyl betaine, is the most studied surfactant in this class and is generally characterized as being moderately toxic to aquatic organisms.[1] The OECD SIDS assessment for alkylamidopropyl betaines suggests that aquatic toxicity is expected to increase with the length of the alkyl chain.[2] This is a critical consideration for behenyl betaine with its C22 chain.

Table 1: Ecotoxicity Data for Cocamidopropyl Betaine (as a proxy)

Test Organism	Endpoint	Duration	Concentration (mg/L)	Reference
Fish (Species not specified)	LC50	96 hours	1.0 - 10.0	[3]
Daphnia magna (Water Flea)	EC50	48 hours	1.0 - 10.0	[2]
Algae (Desmodesmus subspicatus)	EC50	96 hours	0.55	[1]
Algae (Selenastrum capricornutum)	EC50	72 hours	5.55	[3]
Microorganisms	EC50	-	1.0 - 10.0	[1]

Note: These values are for cocamidopropyl betaine and should be considered as indicative for behenyl betaine, with the expectation that behenyl betaine may exhibit higher toxicity due to its longer alkyl chain.

Biodegradation and Environmental Fate

Alkyl betaines, including cocamidopropyl betaine, are generally considered to be readily biodegradable.[1] This suggests that behenyl betaine is also likely to biodegrade in aquatic environments, mitigating long-term persistence. The degradation process typically involves the breakdown of the alkyl chain and the hydrophilic head group. However, the rate of biodegradation for the longer C22 chain of behenyl betaine may differ from that of shorter-chain betaines.

The following diagram illustrates the potential environmental fate of behenyl betaine in an aquatic ecosystem.

Environmental fate of behenyl betaine.

Experimental Protocols for Aquatic Toxicity Testing

To address the current data gap, standardized ecotoxicity tests should be performed on behenyl betaine. The following are summaries of key OECD guidelines for aquatic toxicity testing.[4][5][6]

Algal Growth Inhibition Test (OECD 201)

• Objective: To determine the effects of a substance on the growth of freshwater microalgae.

• Test Organism: Pseudokirchneriella subcapitata or other suitable green algae.

• Methodology:

  • Prepare a series of test solutions with varying concentrations of behenyl betaine.

  • Inoculate each solution with a known density of exponentially growing algae.

  • Incubate under controlled conditions of light, temperature (21-24°C), and pH for 72 hours.

  • Measure algal growth (e.g., cell count, fluorescence) at 24, 48, and 72 hours.

• Endpoint: The EC50 value, which is the concentration that causes a 50% reduction in algal growth compared to the control.

Daphnia sp. Acute Immobilisation Test (OECD 202)

• Objective: To determine the acute toxicity of a substance to Daphnia magna.

• Test Organism: Daphnia magna (water flea), less than 24 hours old.

• Methodology:

  • Expose groups of Daphnia to a range of behenyl betaine concentrations for 48 hours.

  • Maintain controlled conditions of temperature, light, and feeding.

  • Observe and record the number of immobilized Daphnia at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds of gentle agitation.

• Endpoint: The EC50 value, representing the concentration at which 50% of the Daphnia are immobilized.

Fish Acute Toxicity Test (OECD 203)

• Objective: To determine the concentration of a substance that is lethal to 50% of a test fish population.

• Test Organism: Zebrafish (Danio rerio), Rainbow trout (Oncorhynchus mykiss), or Fathead minnow (Pimephales promelas).

• Methodology:

  • Acclimate fish to laboratory conditions.

  • Expose groups of fish to a range of behenyl betaine concentrations in a semi-static or flow-through system for 96 hours.

  • Monitor and record mortality and any sublethal effects at 24, 48, 72, and 96 hours.

• Endpoint: The LC50 value, which is the concentration that is lethal to 50% of the test fish.

The following diagram outlines a general workflow for assessing the aquatic ecotoxicity of a surfactant like behenyl betaine.

Aquatic ecotoxicity assessment workflow.

Conclusion and Recommendations

The potential ecotoxicity of behenyl betaine in aquatic environments is largely unknown due to a lack of direct experimental data. A read-across approach using data from shorter-chain alkyl betaines suggests that behenyl betaine could be moderately to highly toxic to aquatic organisms, with toxicity likely increasing with its longer alkyl chain. This substance is expected to be biodegradable.

To provide a definitive environmental risk assessment, the following actions are recommended:

• Conduct standardized aquatic toxicity tests following OECD guidelines (201, 202, and 203) to determine the acute toxicity of behenyl betaine to algae, daphnids, and fish.

• Investigate the chronic toxicity of behenyl betaine to sensitive aquatic species to understand the potential effects of long-term, low-level exposure.

• Perform biodegradation studies specific to behenyl betaine to confirm its environmental persistence and identify potential breakdown products.

The generation of this empirical data is essential for a comprehensive and accurate assessment of the environmental risks associated with behenyl betaine and to ensure its safe use in consumer and industrial applications.

References

• 1. santos.com [santos.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 6. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Notes and Protocols: Behenyl Betaine for Nanoparticle Stabilization in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Behenyl Betaine as a stabilizing agent for nanoparticles in drug delivery systems. The information is intended to guide researchers in the formulation, characterization, and application of Behenyl Betaine-stabilized nanocarriers for therapeutic purposes.

Introduction to Behenyl Betaine in Nanoparticle Drug Delivery

Behenyl Betaine is a zwitterionic surfactant belonging to the alkyl betaine class of compounds.[1] Its structure comprises a long C22 alkyl chain (behenyl group) providing hydrophobicity, and a quaternary ammonium group with a carboxylate group, which imparts a pH-independent zwitterionic character.[1][2] These properties make Behenyl Betaine an attractive candidate for stabilizing nanoparticles. In drug delivery, stable nanoparticles are crucial for protecting the therapeutic payload, controlling its release, and ensuring a sufficient shelf-life.[3]

As an amphoteric surfactant, Behenyl Betaine can act as an emulsifying and dispersing agent, which is essential in the synthesis of various nanoparticle types, including solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[4] The long alkyl chain can anchor to the lipid core of the nanoparticle, while the hydrophilic headgroup provides a steric and electrostatic barrier on the nanoparticle surface, preventing aggregation and enhancing colloidal stability.[5] While specific research on Behenyl Betaine for nanoparticle stabilization is emerging, its properties are analogous to other well-studied betaine-based surfactants used in drug delivery.[4][6]

Physicochemical Properties of Behenyl Betaine

Property	Value/Description	Reference
Chemical Formula	C₂₆H₅₃NO₂	[2]
Molecular Weight	411.71 g/mol	[2]
Appearance	White to cream-colored waxy solid, paste, or liquid
Solubility	Soluble in water
Charge	Zwitterionic (amphoteric)
Key Functions	Emulsifying agent, dispersing agent, foam stabilizer, antistatic agent

Experimental Protocols

The following protocols are adapted from established methods for preparing lipid-based nanoparticles and can be applied when using Behenyl Betaine as a stabilizer.[7][8]

Protocol for Preparation of Solid Lipid Nanoparticles (SLNs) using Hot Homogenization and Ultrasonication

This method is suitable for encapsulating lipophilic drugs.

Materials:

• Behenyl Betaine (Stabilizer)

• Solid Lipid (e.g., Glyceryl monostearate, Cetyl palmitate)

• Lipophilic drug

• Purified water (e.g., Milli-Q)

Equipment:

• High-speed homogenizer (e.g., Ultra-Turrax)

• Probe sonicator

• Magnetic stirrer with hot plate

• Water bath

Procedure:

• Preparation of the Lipid Phase:

  • Melt the solid lipid at a temperature 5-10°C above its melting point.

  • Disperse or dissolve the lipophilic drug in the molten lipid under continuous stirring to ensure a homogenous mixture.

• Preparation of the Aqueous Phase:

  • Dissolve Behenyl Betaine in purified water to the desired concentration (e.g., 0.5 - 2.5% w/v).

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Formation of a Pre-emulsion:

  • Add the hot aqueous phase to the molten lipid phase dropwise under high-speed homogenization (e.g., 8,000-10,000 rpm) for 5-10 minutes. This will form a coarse oil-in-water (o/w) emulsion.

• Nanoparticle Formation by Ultrasonication:

  • Immediately subject the hot pre-emulsion to high-power probe sonication. Use a pulsed mode (e.g., 5 seconds on, 5 seconds off) for 10-15 minutes to prevent excessive heat generation.

  • The sonication process reduces the size of the emulsion droplets to the nanometer range.

• Cooling and Nanoparticle Solidification:

  • Cool the resulting nanoemulsion in an ice bath under gentle stirring. The lipid droplets will solidify, forming the SLNs.

• Storage:

  • Store the final SLN dispersion at 4°C for further characterization and use.

References

• 1. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. BJNANO - Surface coating affects behavior of metallic nanoparticles in a biological environment [beilstein-journals.org]
• 4. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Behenyl Betaine in Solid Lipid Nanoparticle (SLN) Formulation

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct research and quantitative data on the specific use of behenyl betaine in the formulation of solid lipid nanoparticles (SLNs) are limited in publicly available literature. Therefore, this document leverages data from structurally similar lipids (e.g., glyceryl behenate) and other betaine-derived surfactants (e.g., cocamidopropyl betaine, coco betaine) to provide valuable insights and foundational protocols. Researchers should consider this information as a starting point for the development and optimization of behenyl betaine-based nanoparticle formulations.

Introduction to Behenyl Betaine in SLN Formulations

Solid Lipid Nanoparticles (SLNs) are at the forefront of nanomedicine, offering a promising platform for the controlled delivery of therapeutic agents. These carriers are formulated from biocompatible and biodegradable lipids, making them a safer alternative to polymeric nanoparticles. The stability and drug-loading capacity of SLNs are critically dependent on the choice of lipid and surfactant.

Behenyl betaine, a zwitterionic surfactant, possesses a unique molecular structure comprising a long hydrophobic alkyl chain (behenyl group) and a hydrophilic head with both a positive and a negative charge.[1] This amphoteric nature suggests its potential as an effective stabilizer in SLN formulations. The long behenyl chain can anchor securely within the solid lipid matrix, while the charged headgroup can provide electrostatic and steric stabilization to the nanoparticles in an aqueous dispersion.

Potential Advantages of Behenyl Betaine in SLNs:

• Biocompatibility: Betaine derivatives are known for their mildness and biocompatibility.[2]

• Stability: The zwitterionic nature may contribute to good colloidal stability over a range of pH values.

• Controlled Release: The long alkyl chain could influence the crystallinity of the lipid matrix, potentially modulating the drug release profile.

Physicochemical Properties of Behenyl Betaine

A comprehensive understanding of the physicochemical properties of behenyl betaine is fundamental for its successful application in nanoparticle formulations.

Property	Value
Chemical Name	2-[docosyl(dimethyl)azaniumyl]acetate
Synonyms	Behenyl Betaine, (Carboxymethyl)docosyldimethylammonium
CAS Number	26920-62-7
Molecular Formula	C₂₆H₅₃NO₂
Molecular Weight	411.7 g/mol [3]
Physical Form	Solid, white crystalline powder or paste[1]
Melting Point	~80 °C[1]
Solubility	Soluble in water[1]
Charge	Zwitterionic (amphoteric)[1]

Quantitative Data from Analogous SLN Formulations

The following tables summarize key performance attributes of SLNs formulated with lipids and surfactants structurally related to behenyl betaine. This data can serve as a benchmark for developing and evaluating behenyl betaine-based SLNs.

Table 1: Performance of SLNs Formulated with Glyceryl Behenate (A Behenyl-Containing Lipid)

Drug	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Lopinavir	214.5 ± 4.07	-	-12.7 ± 0.87	81.6 ± 2.3	-	[4]
Aceclofenac	245 ± 5	-	-	68 - 90	-	[5]
Donepezil	-	-	-	-	-

Table 2: Performance of SLNs Formulated with Betaine-Derived Surfactants

Solid Lipid	Surfactant	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Stability	Reference
Cetyl Palmitate	Cocamidopropyl Betaine	150 - 200	< 0.3	-	Stable for 50 days	[6][7]
Cetyl Palmitate	Coco Betaine	80 - 230	< 0.3	Slightly lower than Cocamidopropyl Betaine	Stable for 50 days	[6][7]
Trimyristin	Cocamidopropyl Betaine	200 - 300	< 0.3	-	Stable for 50 days	[6][7]
Tristearin	Cocamidopropyl Betaine	> 200	< 0.3	-	Stable for 50 days	[6][7]

Experimental Protocols

The following protocols describe widely used methods for the production and characterization of SLNs and can be adapted for formulations containing behenyl betaine.

Protocol 1: Preparation of SLNs by Hot Homogenization and Ultrasonication

This is a common and reliable method for producing SLNs.

Materials:

• Solid Lipid (e.g., Glyceryl Behenate, Stearic Acid)

• Behenyl Betaine (Surfactant)

• Lipophilic drug to be encapsulated

• Purified water

Equipment:

• Water bath or heating mantle

• High-speed stirrer (homogenizer)

• Ultrasonicator (probe or bath)

• Magnetic stirrer

• Beakers

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh the required amounts of the solid lipid and the lipophilic drug.

  • Heat the mixture in a beaker to a temperature approximately 5-10°C above the melting point of the lipid.

  • Stir until a clear, homogenous molten liquid is formed.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve the behenyl betaine in purified water.

  • Heat this aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase under high-speed stirring (e.g., 5,000-10,000 rpm) for 5-10 minutes. This forms a coarse oil-in-water (o/w) pre-emulsion.

• Homogenization:

  • Subject the hot pre-emulsion to high-power ultrasonication for a defined period (e.g., 5-15 minutes) to reduce the particle size to the nanometer range. Alternatively, a high-pressure homogenizer can be used.

• Cooling and Solidification:

  • The resulting hot nanoemulsion is then cooled in an ice bath or at room temperature while stirring. This allows the lipid to solidify and form the solid lipid nanoparticles.

• Purification (Optional):

  • The SLN dispersion can be purified by methods such as dialysis or centrifugation to remove any excess surfactant and unencapsulated drug.

• Storage:

  • Store the final SLN dispersion at a suitable temperature, typically 4°C.

Protocol 2: Characterization of SLNs

4.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are crucial for the stability and in vivo performance of the nanoparticles and are typically measured using Dynamic Light Scattering (DLS).

Procedure:

• Dilute the SLN dispersion with purified water to an appropriate concentration.

• Transfer the diluted sample to a cuvette.

• Measure the particle size (Z-average), PDI, and zeta potential using a Zetasizer instrument at a constant temperature (e.g., 25°C).

• Perform measurements in triplicate for reproducibility.

4.2.2. Encapsulation Efficiency (EE%) and Drug Loading (DL%)

EE% and DL% quantify the amount of drug successfully incorporated into the nanoparticles.

Procedure:

• Separation of Free Drug:

  • Take a known volume of the SLN dispersion and centrifuge it at high speed (e.g., 15,000 rpm) for a specified time (e.g., 30 minutes) using a cooling centrifuge.

  • Alternatively, use ultrafiltration devices.

• Quantification of Free Drug:

  • Carefully collect the supernatant, which contains the unencapsulated (free) drug.

  • Quantify the amount of free drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculation:

  • Encapsulation Efficiency (EE%): EE% = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

  • Drug Loading (DL%): DL% = [(Total amount of drug - Amount of free drug) / Total weight of lipid and drug] x 100

Visualizations

Caption: Workflow for SLN preparation by hot homogenization.

Caption: Workflow for the characterization of SLNs.

Conclusion and Future Perspectives

Behenyl betaine presents itself as a promising, yet underexplored, surfactant for the formulation of solid lipid nanoparticles. Its zwitterionic nature and long alkyl chain are desirable properties for creating stable and biocompatible drug delivery systems. The protocols and data from analogous compounds provided in these notes offer a solid foundation for researchers to begin investigating the potential of behenyl betaine in SLN formulations.

Future research should focus on systematically evaluating the impact of behenyl betaine concentration on SLN properties such as particle size, zeta potential, stability, drug loading, and in vitro drug release. Direct comparison with conventional surfactants will be crucial in establishing its advantages and potential niche applications in the field of nanomedicine.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. Heads or tails? The synthesis, self-assembly, properties and uses of betaine and betaine-like surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Development and evaluation of glyceryl behenate based solid lipid nanoparticles (SLNs) using hot self-nanoemulsification (SNE) technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Behenyl Betaine as a Capping Agent in Metallic Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of metallic nanoparticles with controlled size, shape, and stability is of paramount importance for their application in diverse fields, including drug delivery, diagnostics, and catalysis. Capping agents play a crucial role in the synthesis process by modulating the growth of nanoparticles and preventing their agglomeration.[1][2][3] Behenyl betaine, a zwitterionic surfactant characterized by a long C22 alkyl chain and a betaine functional group, presents as a promising candidate for a capping agent in the synthesis of metallic nanoparticles. Its unique molecular structure suggests potential for providing excellent steric and electrostatic stabilization.

While direct literature on the application of behenyl betaine as a capping agent for metallic nanoparticle synthesis is not extensive, its properties as a long-chain zwitterionic surfactant allow for the development of robust hypothetical protocols. Zwitterionic surfactants, in general, are known to be effective stabilizers for nanoparticles. This document provides detailed application notes and a generalized protocol for the synthesis of metallic nanoparticles using behenyl betaine as a capping agent, drawing upon the established principles of nanoparticle chemistry.

Physicochemical Properties of Behenyl Betaine

A thorough understanding of the physicochemical properties of behenyl betaine is essential for its effective use as a capping agent. These properties influence its interaction with metallic surfaces and its stabilizing effect in colloidal suspensions.

Property	Value	Reference(s)
Chemical Name	2-[docosyl(dimethyl)azaniumyl]acetate	[4]
Synonyms	Behenyl Betaine, C22 Betaine	[4]
Molecular Formula	C26H53NO2	[4]
Molecular Weight	411.7 g/mol	[4]
Chemical Structure	CCCCCCCCCCCCCCCCCCCCCC--INVALID-LINK--(C)CC(=O)[O-]	[4]
Charge Characteristics	Zwitterionic (possesses both a positive and a negative charge on different atoms of the same molecule)
Solubility	Expected to have low water solubility due to the long alkyl chain, forming micelles above its critical micelle concentration (CMC).

Mechanism of Action as a Capping Agent

Behenyl betaine is hypothesized to function as a capping agent through a combination of electrostatic and steric stabilization mechanisms. The zwitterionic betaine headgroup can interact with the surface of the metallic nanoparticle, while the long behenyl (C22) tail extends into the surrounding medium, creating a steric barrier that prevents nanoparticle aggregation.

Figure 1: Proposed stabilization mechanism of behenyl betaine on a metallic nanoparticle.

Experimental Protocols

The following protocols are generalized for the synthesis of gold (Au) and silver (Ag) nanoparticles using behenyl betaine as a capping agent. Researchers should optimize the parameters based on their specific experimental goals.

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs)

This protocol is based on the chemical reduction of a gold precursor in the presence of behenyl betaine.

Materials:

• Gold(III) chloride trihydrate (HAuCl4·3H2O)

• Behenyl Betaine

• Sodium borohydride (NaBH4)

• Deionized water

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• UV-Vis Spectrophotometer

• Transmission Electron Microscope (TEM)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mM stock solution of HAuCl4 in deionized water.

  • Prepare a 10 mM stock solution of behenyl betaine in a suitable solvent (e.g., ethanol or a water/ethanol mixture, gentle heating may be required for dissolution).

  • Prepare a fresh, ice-cold 10 mM stock solution of NaBH4 in deionized water immediately before use.

• Nanoparticle Synthesis:

  • In a clean glass vial, add 10 mL of the 1 mM HAuCl4 solution.

  • Add a specific volume of the behenyl betaine stock solution to achieve the desired final concentration (e.g., 0.1 mM, 0.5 mM, 1.0 mM).

  • Stir the solution vigorously on a magnetic stirrer for 15 minutes to ensure proper mixing and micelle formation.

  • Rapidly inject a calculated volume of the ice-cold NaBH4 solution to the stirring mixture. The molar ratio of NaBH4 to HAuCl4 should be optimized, typically starting with a 2:1 ratio.

  • The solution should exhibit a color change from yellow to a ruby red or purple, indicating the formation of AuNPs.

  • Continue stirring for at least 2 hours to ensure the reaction is complete and the nanoparticles are well-stabilized.

• Purification and Characterization:

  • Purify the AuNP suspension by centrifugation to remove excess reactants. Resuspend the nanoparticle pellet in deionized water.

  • Characterize the synthesized AuNPs using:

    • UV-Vis Spectroscopy: To determine the surface plasmon resonance (SPR) peak, which is indicative of nanoparticle formation and provides an estimation of size and dispersity.

    • TEM: To visualize the size, shape, and morphology of the AuNPs.

    • DLS: To measure the hydrodynamic diameter and size distribution of the nanoparticles in suspension.

Protocol 2: Synthesis of Silver Nanoparticles (AgNPs)

This protocol outlines the synthesis of AgNPs using a similar chemical reduction method.

Materials:

• Silver nitrate (AgNO3)

• Behenyl Betaine

• Sodium borohydride (NaBH4)

• Deionized water

Equipment:

• Same as for AuNP synthesis.

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mM stock solution of AgNO3 in deionized water.

  • Prepare a 10 mM stock solution of behenyl betaine as described in Protocol 1.

  • Prepare a fresh, ice-cold 10 mM stock solution of NaBH4 in deionized water.

• Nanoparticle Synthesis:

  • In a clean glass vial, add 10 mL of the 1 mM AgNO3 solution.

  • Add the desired volume of the behenyl betaine stock solution.

  • Stir the solution vigorously for 15 minutes.

  • Rapidly inject the ice-cold NaBH4 solution while stirring.

  • A color change to a yellowish-brown suspension indicates the formation of AgNPs.

  • Continue stirring for at least 2 hours.

• Purification and Characterization:

  • Purify the AgNP suspension as described for AuNPs.

  • Characterize the synthesized AgNPs using UV-Vis Spectroscopy (expecting an SPR peak around 400-450 nm), TEM, and DLS.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Behenyl Betaine in the Preparation of Stable Nanoemulsions for Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl Betaine, a long-chain alkyl betaine, is an amphoteric surfactant with excellent emulsifying, stabilizing, and viscosity-enhancing properties.[1][2] Its zwitterionic nature, possessing both a positive and a negative charge in its molecular structure, makes it effective over a wide pH range and compatible with other surfactants.[1][2] These characteristics, combined with its favorable safety profile, position Behenyl Betaine as a promising excipient in the formulation of stable nanoemulsions for pharmaceutical applications.[3] Nanoemulsions, with their small droplet size (typically 20-200 nm), offer significant advantages for drug delivery, including enhanced solubility and bioavailability of poorly water-soluble drugs, improved stability, and suitability for various administration routes.

This document provides detailed application notes and protocols for the utilization of Behenyl Betaine in the preparation of stable oil-in-water (O/W) nanoemulsions for the delivery of active pharmaceutical ingredients (APIs).

Key Properties of Behenyl Betaine for Nanoemulsion Formulation

Behenyl Betaine's utility in nanoemulsions stems from its multifaceted functions within a formulation. It acts as a primary emulsifier, reducing the interfacial tension between the oil and water phases, and also contributes to the long-term stability of the nanoemulsion as a co-emulsifier and stabilizer.[1] Its ability to increase the viscosity of the continuous phase can further hinder droplet coalescence.[2]

Table 1: Physicochemical Properties of Behenyl Betaine

Property	Value/Description	Reference
INCI Name	Behenyl Betaine	[4]
CAS Number	26920-62-7	[3]
Molecular Formula	C26H53NO2	[3]
Molecular Weight	411.7 g/mol	[3]
Appearance	White to cream-colored crystals or powder	[1]
Solubility	Soluble in water	[1]
Charge	Amphoteric (Zwitterionic)	[2]
Functions	Surfactant, Emulsifying Agent, Thickening Agent, Stabilizer, Antistatic Agent	[1][4]

Experimental Protocols

The preparation of stable nanoemulsions using Behenyl Betaine can be achieved through both high-energy and low-energy methods. The choice of method depends on the specific formulation, available equipment, and desired droplet size.

Protocol 1: High-Energy Homogenization Method

This method utilizes mechanical force to break down coarse emulsions into nano-sized droplets.

Workflow for High-Energy Homogenization

Caption: Workflow for preparing nanoemulsions using the high-energy homogenization method.

Detailed Steps:

• Preparation of the Oil Phase:

  • Accurately weigh the selected oil (e.g., medium-chain triglycerides, oleic acid).

  • If applicable, dissolve the lipophilic API in the oil phase. Gentle heating may be required.

  • A lipophilic co-surfactant (e.g., Span 80) can be added to the oil phase to improve emulsification, particularly for oils with a high required HLB.

• Preparation of the Aqueous Phase:

  • Accurately weigh the Behenyl Betaine and dissolve it in purified water.

  • A hydrophilic co-surfactant (e.g., Tween 80, Poloxamer 188) can be added to the aqueous phase to further reduce interfacial tension and enhance stability.

  • Incorporate any other water-soluble components of the formulation.

• Formation of a Coarse Emulsion:

  • While stirring the aqueous phase with a high-speed homogenizer (e.g., Ultra-Turrax) at 5,000-10,000 rpm, slowly add the oil phase.

  • Continue homogenization for 10-15 minutes to form a milky, coarse pre-emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through a high-pressure homogenizer.

  • The optimal pressure (typically 100-1500 bar) and number of passes (usually 3-10) should be determined experimentally to achieve the desired droplet size and a narrow polydispersity index (PDI).

• Characterization:

  • Analyze the resulting nanoemulsion for particle size, PDI, and zeta potential using dynamic light scattering (DLS).

  • Conduct stability studies under various conditions (e.g., temperature, time) to assess the long-term stability of the formulation.

Protocol 2: Low-Energy (Phase Inversion) Method

This method relies on the spontaneous formation of nanoemulsions by changing the composition of the system at a constant temperature.

Workflow for Phase Inversion Method

Caption: Workflow for preparing nanoemulsions using the low-energy phase inversion method.

Detailed Steps:

• Preparation of the Oil/Surfactant Mixture:

  • In a beaker, combine the oil phase, the API, Behenyl Betaine, and any co-surfactants.

  • Gently stir the mixture until a homogenous solution is formed.

• Aqueous Phase Titration:

  • Place the oil/surfactant mixture on a magnetic stirrer with gentle agitation.

  • Slowly titrate the mixture with purified water.

• Nanoemulsion Formation:

  • Continue adding water until the system spontaneously forms a clear or translucent nanoemulsion. This typically occurs at a specific water concentration where the curvature of the surfactant film changes, leading to the formation of oil droplets in a continuous aqueous phase.

• Characterization:

  • Characterize the resulting nanoemulsion for particle size, PDI, zeta potential, and stability as described in Protocol 1.

Formulation Considerations and Data

The successful formulation of a stable nanoemulsion with Behenyl Betaine requires careful consideration of the components and their ratios.

Selection of Oil Phase

The choice of the oil phase is critical as it must solubilize the lipophilic API and be compatible with the other excipients.[5] Common pharmaceutical-grade oils include:

• Medium-chain triglycerides (MCTs)

• Oleic acid

• Isopropyl myristate

• Castor oil

The required Hydrophile-Lipophile Balance (HLB) of the oil phase will dictate the optimal blend of surfactants.

Surfactant and Co-surfactant Concentration

The concentration of Behenyl Betaine and any co-surfactants will depend on the type and concentration of the oil phase. A starting point for the total surfactant concentration is typically in the range of 5-20% (w/w) of the total formulation. The ratio of Behenyl Betaine to a co-surfactant can be optimized to achieve the smallest and most stable droplets. Since Behenyl Betaine is amphoteric, it can be combined with non-ionic (e.g., Tweens, Spans, Poloxamers), cationic, or anionic surfactants to achieve the desired HLB and stability.[6]

Determining the Required HLB

Table 2: Example Formulation Ranges for a Behenyl Betaine Nanoemulsion

Component	Concentration Range (% w/w)	Purpose
Active Pharmaceutical Ingredient (API)	0.1 - 5	Therapeutic agent
Oil Phase (e.g., MCT oil)	5 - 20	API solvent, dispersed phase
Behenyl Betaine	2 - 10	Primary emulsifier, stabilizer
Co-surfactant (e.g., Tween 80)	1 - 10	Co-emulsifier, stability enhancer
Purified Water	q.s. to 100	Continuous phase

Note: These are starting ranges and will require optimization for a specific API and oil phase.

Characterization of Behenyl Betaine Nanoemulsions

Thorough characterization is essential to ensure the quality, stability, and performance of the nanoemulsion.

Table 3: Key Characterization Parameters for Nanoemulsions

Parameter	Method	Typical Desired Values
Droplet Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	20 - 200 nm, PDI < 0.3
Zeta Potential	Electrophoretic Light Scattering (ELS)	> ±30 mV for electrostatic stabilization
Morphology	Transmission Electron Microscopy (TEM)	Spherical droplets
Stability Studies	DLS, visual observation	No significant change in droplet size, PDI, or phase separation over time
Drug Content & Encapsulation Efficiency	HPLC, UV-Vis Spectroscopy	High encapsulation efficiency (>90%)
In Vitro Drug Release	Dialysis bag method, Franz diffusion cell	Controlled and sustained release profile

Signaling Pathways and Logical Relationships

The primary role of Behenyl Betaine in a nanoemulsion is structural, focusing on the physical stability of the formulation rather than direct interaction with biological signaling pathways. Its contribution is to ensure the effective delivery of the API to its site of action.

Logical Relationship in Nanoemulsion Formulation

Caption: Logical workflow for the development of a stable nanoemulsion using Behenyl Betaine.

Conclusion

Behenyl Betaine is a versatile and valuable excipient for the formulation of stable pharmaceutical nanoemulsions. Its amphoteric nature, emulsifying capabilities, and safety profile make it a strong candidate for developing advanced drug delivery systems for poorly water-soluble APIs. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists to initiate the development of Behenyl Betaine-based nanoemulsions. Successful formulation will depend on the careful selection of components and the optimization of their concentrations and preparation method.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. incibeauty.com [incibeauty.com]
• 5. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of Betaine Surfactants & Cosmetics - Wuxi Weiheng Chemical Co., Ltd. [whamine.com]
• 7. HLB required - How to choose an emulsifier? - Greengredients® [greengredients.it]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols: Behenyl Betaine and Long-Chain Alkyl Betaines in Enhanced Oil Recovery (EOR)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data and established protocols for the specific application of Behenyl Betaine in Enhanced Oil Recovery (EOR) are limited in publicly available scientific literature. However, Behenyl Betaine belongs to the class of long-chain alkyl betaines, for which there is a growing body of research in EOR applications. This document provides a detailed overview of the applications and protocols for long-chain alkyl betaines as a proxy, with specific examples from related compounds. The principles and methodologies described herein are intended to serve as a guide for the evaluation of Behenyl Betaine in EOR.

Introduction to Behenyl Betaine and Long-Chain Alkyl Betaines in EOR

This document will focus on the established applications and experimental protocols of analogous long-chain alkyl betaines, such as Erucamide Propyl Betaine (EAPB), to provide a framework for assessing Behenyl Betaine. The primary mechanisms by which these surfactants enhance oil recovery include:

• Interfacial Tension (IFT) Reduction: Lowering the IFT between oil and water, which helps to mobilize trapped oil.

• Wettability Alteration: Modifying the reservoir rock surface to a more water-wet state, which improves oil displacement by water.

• Viscosity Modification: Forming viscoelastic surfactant (VES) gels that can improve the mobility ratio and sweep efficiency.

Quantitative Data on Long-Chain Alkyl Betaine Performance in EOR

The following tables summarize key performance indicators for long-chain alkyl betaines from laboratory studies. This data can be used as a benchmark for evaluating Behenyl Betaine.

Table 1: Surfactant Properties of a Betaine-Based Gel for EOR

Property	Value	Conditions	Reference
Critical Micelle Concentration (CMC)	Approx. 0.042 wt%	Gel containing 2.0% EAPB, 0.5% OAPB, and 0.1% KCl	[5]
Apparent Viscosity	Approx. 50 mPa·s	At 80 °C; Gel of 2.0% EAPB, 0.5% OAPB, and 0.1% KCl	[5]
Viscosity Reduction after Shear	13.6%	Sheared at 170 s⁻¹ for 60 min	[5]
Gel Breaking	<5 mPa·s in 1 h	At 60 °C in the presence of 6.0% crude oil	[5]

Table 2: Oil Displacement Performance of a Betaine-Based Formulation

Parameter	Value	Experimental Conditions	Reference
Enhanced Oil Recovery Rate	14.5%	Using the broken fracturing fluid from the gel described in Table 1 at a concentration of 0.3%	[5]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the EOR potential of a novel surfactant like Behenyl Betaine, based on protocols used for other long-chain betaines.

3.1. Preparation of Surfactant Solutions

• Stock Solution Preparation: Prepare a stock solution of Behenyl Betaine (e.g., 1 wt%) in deionized water or a specific brine solution that mimics reservoir conditions.

• Working Solutions: Prepare a series of dilutions from the stock solution to the desired concentrations for various tests (e.g., for CMC determination, IFT measurements, and core flooding).

• Additives: If investigating synergistic effects, add other components like polymers (e.g., HPAM) or salts (e.g., KCl) to the surfactant solutions at specified concentrations.

• Homogenization: Ensure complete dissolution and homogenization of the solution, using a magnetic stirrer or sonicator if necessary. Gentle heating may be applied if the surfactant has low solubility at room temperature, but care should be taken to avoid thermal degradation.

3.2. Interfacial Tension (IFT) Measurement

• Objective: To determine the effectiveness of the surfactant in reducing the interfacial tension between crude oil and the injection fluid.

• Apparatus: Spinning drop tensiometer.

• Procedure:

  • Introduce a drop of crude oil into a capillary tube filled with the Behenyl Betaine solution of a specific concentration.

  • Rotate the capillary tube at a high speed (e.g., 5000 rpm).

  • The centrifugal force will elongate the oil drop.

  • Measure the dimensions of the elongated drop using a camera and specialized software.

  • Calculate the IFT based on the rotational speed, density difference between the oil and aqueous phase, and the drop shape (Vonnegut's equation).

  • Repeat the measurement for a range of surfactant concentrations to find the concentration that gives the ultra-low IFT (<10⁻² mN/m) required for efficient oil mobilization.

3.3. Core Flooding Test

• Objective: To simulate reservoir conditions and evaluate the oil recovery efficiency of the Behenyl Betaine solution.

• Apparatus: Core flooding system (includes core holder, pumps, pressure transducers, and effluent collector).

• Procedure:

  • Core Preparation: Use a reservoir core sample or a model core (e.g., Berea sandstone). Clean and dry the core, then measure its porosity and permeability.

  • Saturation: Saturate the core with brine, followed by crude oil to establish irreducible water saturation.

  • Water Flooding (Secondary Recovery): Inject brine into the core at a constant flow rate until no more oil is produced. This simulates secondary recovery and establishes the residual oil saturation.

  • Surfactant Flooding (Tertiary Recovery): Inject the Behenyl Betaine solution (at its optimal concentration determined from IFT measurements) into the core.

  • Polymer Flooding (Optional): A polymer solution can be injected after the surfactant slug to improve mobility control and sweep efficiency.

  • Data Collection: Continuously monitor the injection pressure, differential pressure across the core, and the volume of oil and water produced.

  • Calculation of Oil Recovery: Calculate the percentage of original oil in place (OOIP) recovered during each stage of the experiment.

Visualization of Mechanisms and Workflows

Diagram 1: Proposed Mechanism of Long-Chain Alkyl Betaine in EOR

Caption: Mechanism of EOR by Long-Chain Alkyl Betaines.

Diagram 2: Experimental Workflow for Evaluating Behenyl Betaine in EOR

Caption: Workflow for EOR evaluation of Behenyl Betaine.

References

• 1. researchgate.net [researchgate.net]
• 2. The Synergistic Effects between Sulfobetaine and Hydrophobically Modified Polyacrylamide on Properties Related to Enhanced Oil Recovery [mdpi.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US20080064614A1 - Friction Reduction Fluids - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Behenyl Betaine in Viscoelastic Surfactant Gels for Enhanced Oil Recovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enhanced Oil Recovery (EOR) techniques are critical for maximizing the extraction of crude oil from existing reservoirs. Chemical EOR, in particular, utilizes specialized formulations to alter the physical and chemical properties of reservoir fluids and rock, thereby improving sweep efficiency and mobilizing residual oil. Viscoelastic surfactant (VES) gels have emerged as a promising technology in this field. These fluids exhibit unique rheological properties, behaving as viscous solutions that can effectively displace oil, and as elastic gels that can control fluid mobility and prevent viscous fingering.

Behenyl betaine, a zwitterionic surfactant with a long hydrophobic behenyl (C22) tail, is a key ingredient in the formulation of robust VES gels. Its amphoteric nature and long alkyl chain enable the self-assembly of surfactant molecules into long, flexible, wormlike micelles in aqueous solutions.[1][2] These micelles entangle to form a transient three-dimensional network, imparting high viscosity and viscoelasticity to the fluid.[3] This document provides detailed application notes and experimental protocols for the formulation, characterization, and application of behenyl betaine-based viscoelastic surfactant gels for Enhanced Oil Recovery.

Physicochemical Properties of Behenyl Betaine

Behenyl betaine is an amphoteric surfactant, meaning it possesses both a positive and a negative charge in its molecular structure, rendering it externally uncharged.[4] This characteristic contributes to its stability and performance in a wide range of conditions.

Property	Value	Reference
Chemical Name	2-[docosyl(dimethyl)azaniumyl]acetate	[5]
CAS Number	26920-62-7	[5][6][7][8][9]
Molecular Formula	C26H53NO2	[5][6][7]
Molecular Weight	411.7 g/mol	[5][6][7]
Appearance	White to cream-colored crystals or powder	[6]
Solubility	Soluble in water	[6]
Functions	Surfactant, Viscosity Controlling Agent, Antistatic Agent, Cleansing Agent, Foam Boosting Agent, Hair and Skin Conditioning Agent	[4][9]

Mechanism of Action in Enhanced Oil Recovery

The effectiveness of behenyl betaine-based VES gels in EOR stems from two primary mechanisms: mobility control and reduction of interfacial tension .

• Mobility Control: The high viscosity of the VES gel, a result of the entangled wormlike micelle network, reduces the mobility of the injected fluid. This improved mobility ratio between the displacing fluid and the displaced oil prevents the formation of viscous fingers, where the injected fluid bypasses the oil, leading to a more uniform and efficient sweep of the reservoir.[10]

• Reduction of Interfacial Tension (IFT): As a surfactant, behenyl betaine lowers the interfacial tension between oil and water.[11][12] This reduction in IFT allows for the mobilization of residual oil trapped in the pores of the reservoir rock by capillary forces. The synergistic effect of behenyl betaine with active components in the crude oil can lead to ultra-low interfacial tensions, further enhancing oil recovery.[11][12]

Data Presentation: Formulation and Performance

The following tables summarize quantitative data for the formulation and performance of long-chain betaine-based viscoelastic surfactant gels. While specific data for behenyl betaine is limited, the data for erucamide propyl betaine (EAPB), a similar long-chain betaine, provides a strong indication of expected performance.

Table 1: Example Formulation of a Betaine-Based Viscoelastic Surfactant Gel

Component	Concentration (wt%)	Purpose	Reference
Erucamide Propyl Betaine (EAPB)	2.0%	Primary viscoelastic surfactant	[3][13]
Oleic Acid Amide Propyl Betaine (OAPB)	0.5%	Co-surfactant to enhance performance	[3][13]
Potassium Chloride (KCl)	0.1%	Improves temperature resistance and viscosity	[3][13]
Water	Balance	Solvent	[3][13]

Table 2: Rheological Properties of a Betaine-Based VES Gel

Parameter	Condition	Value	Reference
Apparent Viscosity	80 °C, 100 r min⁻¹ shear rate	~50 mPa·s	[3][13]
Viscosity Reduction after Shear	170 s⁻¹ for 60 min	13.6%	[3][13]
Critical Micelle Concentration (CMC)	Post-gel breakage	~0.042 wt%	[3][13]

Table 3: Enhanced Oil Recovery Performance

Experiment	Conditions	Incremental Oil Recovery	Reference
Core Flooding	Post-water flooding	14.5%	[13]
Micromodel Flooding (Lauryl Betaine)	High salinity and surfactant concentration	Highest among tested EOR methods	[7]

Experimental Protocols

The following are detailed protocols for the preparation and characterization of behenyl betaine-based viscoelastic surfactant gels for EOR applications.

Protocol 1: Preparation of Behenyl Betaine Viscoelastic Surfactant Gel

Objective: To prepare a stable viscoelastic surfactant gel for rheological and core flooding studies.

Materials:

• Behenyl Betaine

• Co-surfactant (e.g., Oleic Acid Amide Propyl Betaine) (optional)

• Salt (e.g., KCl)

• Deionized Water

• Magnetic stirrer and stir bar

• Beakers

• Weighing balance

Procedure:

• Weigh the required amount of deionized water into a beaker.

• Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.

• Slowly add the desired concentration of salt (e.g., 0.1 wt% KCl) to the water and allow it to dissolve completely.

• If using a co-surfactant, add the specified amount (e.g., 0.5 wt% OAPB) to the solution and stir until dissolved.

• Gradually add the behenyl betaine (e.g., 2.0 wt%) to the solution while stirring. Avoid adding the surfactant too quickly to prevent clumping.

• Continue stirring until the behenyl betaine is fully dissolved and the solution becomes clear and viscous. This may take several hours.

• Allow the solution to rest for at least 24 hours to ensure complete hydration and formation of the wormlike micelle network.

Protocol 2: Rheological Characterization of the VES Gel

Objective: To measure the viscoelastic properties of the prepared gel.

Equipment:

• Rotational rheometer with controlled temperature capabilities (e.g., Anton Paar MCR series)

• Concentric cylinder or parallel plate geometry

Procedure:

• Temperature Sweep:

  • Load the VES gel into the rheometer.

  • Set the temperature to the desired starting point (e.g., 25 °C).

  • Apply a constant shear rate (e.g., 100 s⁻¹) and measure the viscosity as the temperature is ramped up to the target reservoir temperature (e.g., 80 °C). This will determine the temperature stability of the gel.

• Shear Rate Sweep:

  • Set the temperature to a constant value (e.g., 60 °C).

  • Vary the shear rate over a defined range (e.g., 0.1 to 1000 s⁻¹) and measure the corresponding viscosity. This will reveal if the fluid is shear-thinning or shear-thickening.[14]

• Shear Stability Test:

  • Set the temperature to a constant value (e.g., 80 °C).

  • Apply a constant, high shear rate (e.g., 170 s⁻¹) for an extended period (e.g., 60 minutes) and monitor the viscosity over time to assess the gel's stability under shear.

Protocol 3: Core Flooding Experiment for EOR Evaluation

Objective: To evaluate the effectiveness of the VES gel in enhancing oil recovery from a core sample.

Equipment:

• Core flooding apparatus (including core holder, pumps, pressure transducers, and effluent collector)

• Core sample (e.g., sandstone or carbonate) saturated with crude oil and connate water

• Prepared VES gel

• Brine solution

Procedure:

• Core Preparation:

  • Saturate the core sample with brine to determine its pore volume.

  • Flood the core with crude oil to establish initial oil saturation and connate water saturation.

• Water Flooding (Secondary Recovery):

  • Inject brine into the core at a constant rate until no more oil is produced. This simulates secondary recovery and establishes the residual oil saturation.[12]

• VES Gel Flooding (Tertiary Recovery):

  • Inject the prepared behenyl betaine VES gel into the core at the same constant rate.

  • Collect the effluent and measure the volume of oil and water produced.

  • Continue the injection until no more oil is produced.

• Data Analysis:

  • Calculate the incremental oil recovery as the percentage of the original oil in place that was recovered during the VES gel flood.

Visualizations

Diagram 1: Molecular Structure and Self-Assembly of Behenyl Betaine

Caption: Self-assembly of behenyl betaine into wormlike micelles and subsequent gel formation.

Diagram 2: Experimental Workflow for VES Gel Evaluation

Caption: Workflow for the preparation and evaluation of behenyl betaine VES gels.

Diagram 3: EOR Mechanism of Behenyl Betaine VES Gel

References

• 1. Society of Cosmetic Chemists > Education > Blog > Viscosity, Rheology and Rheology Modifiers [scconline.org]
• 2. elementis.com [elementis.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 10. mdpi.com [mdpi.com]
• 11. Study on Oil Displacement Mechanism of Betaine/Polymer Binary Flooding in High-Temperature and High-Salinity Reservoirs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cup.edu.cn [cup.edu.cn]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]

Application Notes and Protocols for Behenyl Betaine in Microemulsion Flooding for Tertiary Oil Recovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microemulsion flooding is a promising chemically enhanced oil recovery (EOR) technique aimed at mobilizing residual oil trapped in reservoirs after primary and secondary recovery phases. The fundamental principle of this method is the in-situ or pre-formed generation of a microemulsion—a thermodynamically stable, transparent, or translucent dispersion of oil and water stabilized by surfactant molecules. This process significantly reduces the interfacial tension (IFT) between the oil and water phases, altering the wettability of the reservoir rock and improving the mobility ratio, which collectively enhance the displacement of trapped oil.

Betaines, a class of zwitterionic surfactants, have garnered attention for EOR applications due to their excellent interfacial activity, salt tolerance, and thermal stability. Behenyl Betaine, a long-chain alkyl betaine (C22), is a candidate for microemulsion flooding due to its strong amphiphilic nature, which is conducive to forming stable microemulsions. Its long hydrophobic tail can effectively interact with hydrocarbon chains of crude oil, while the hydrophilic headgroup ensures water solubility and stability in brine. This document provides detailed application notes and experimental protocols for the use of Behenyl Betaine in formulating microemulsions for tertiary oil recovery.

Physicochemical Properties of Behenyl Betaine

A summary of the key physicochemical properties of Behenyl Betaine is presented in Table 1. Understanding these properties is crucial for designing effective microemulsion formulations.

Property	Value	Reference
Molecular Formula	C₂₆H₅₃NO₂	--INVALID-LINK--
Molecular Weight	411.7 g/mol	--INVALID-LINK--
Appearance	White to cream-colored crystals or powder	Ataman Kimya
Solubility	Soluble in water	Ataman Kimya
Charge	Zwitterionic (amphoteric)	Ataman Kimya

Table 1: Physicochemical Properties of Behenyl Betaine

Application Notes

The successful application of Behenyl Betaine in microemulsion flooding hinges on the careful formulation of the microemulsion system. Key parameters that require optimization include surfactant concentration, co-surfactant type and concentration, brine salinity, and temperature.

Formulation of Behenyl Betaine Microemulsions

• Surfactant Concentration: The concentration of Behenyl Betaine is a critical parameter. It should be above its critical micelle concentration (CMC) to ensure the formation of micelles, which are precursors to microemulsions. The optimal concentration will depend on the specific reservoir conditions (oil type, temperature, and brine composition). Long-chain betaines, such as Behenyl Betaine, have the potential to form worm-like micelles at higher concentrations, which can increase the viscosity of the injection fluid, thereby improving the mobility ratio and sweep efficiency.[1]

• Co-surfactant: A co-surfactant, typically a short-chain alcohol (e.g., isopropanol, n-butanol) or a non-ionic surfactant, is often required to increase the flexibility of the interfacial film and promote the formation of a stable microemulsion. The choice and concentration of the co-surfactant will influence the phase behavior of the microemulsion system.

• Brine Salinity: The salinity of the formation water significantly impacts the phase behavior of the microemulsion. The optimal salinity is the concentration at which the microemulsion solubilizes equal volumes of oil and water, often referred to as the Winsor Type III microemulsion. This state is associated with the lowest interfacial tension.

• Temperature: Reservoir temperature affects the solubility of the surfactant and the phase behavior of the microemulsion. The formulation must be stable and effective at the target reservoir temperature.

Mechanism of Oil Recovery

The primary mechanisms by which Behenyl Betaine-based microemulsions enhance oil recovery are:

• Interfacial Tension (IFT) Reduction: Microemulsions can reduce the IFT between oil and water to ultra-low values (10⁻³ mN/m or lower).[2] This reduction in IFT lowers the capillary forces that trap residual oil in the pore throats of the reservoir rock, allowing it to be mobilized and displaced.

• Wettability Alteration: Behenyl Betaine, as a surfactant, can adsorb onto the rock surface, altering its wettability from oil-wet to more water-wet. This change in wettability can help to detach oil from the rock surface and improve the efficiency of waterflooding.

• Improved Mobility Ratio: The in-situ formation of a viscous microemulsion or the increased viscosity from worm-like micelles formed by Behenyl Betaine can improve the mobility ratio between the displacing fluid and the displaced oil, leading to a more stable displacement front and improved sweep efficiency.[1]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate and optimize a Behenyl Betaine-based microemulsion system for tertiary oil recovery.

Protocol 1: Phase Behavior Studies

Objective: To determine the optimal salinity and surfactant/co-surfactant concentrations for the formation of a Winsor Type III microemulsion.

Materials:

• Behenyl Betaine

• Co-surfactant (e.g., isopropanol, n-butanol)

• Crude oil from the target reservoir

• Synthetic brine of varying salinities

• Graduated pipettes and test tubes with stoppers

• Water bath or incubator set to reservoir temperature

Procedure:

• Prepare a series of aqueous solutions with varying concentrations of Behenyl Betaine and the chosen co-surfactant in brines of different salinities.

• In a series of sealed test tubes, mix equal volumes of the prepared aqueous solutions and the crude oil (e.g., 5 mL of each).

• Gently agitate the tubes to ensure thorough mixing and then allow them to equilibrate at the reservoir temperature for a period of several days to weeks, until no further phase changes are observed.

• Visually inspect the tubes and record the phase behavior. Identify the type of microemulsion formed (Winsor Type I, II, or III) based on the number and appearance of the phases.

• The optimal salinity is identified as the point where a three-phase system (Winsor Type III) is observed, consisting of an upper oil phase, a lower water phase, and a middle microemulsion phase.

Protocol 2: Interfacial Tension (IFT) Measurement

Objective: To measure the IFT between the crude oil and the optimized microemulsion formulation.

Materials:

• Spinning drop tensiometer

• Optimized Behenyl Betaine microemulsion formulation

• Crude oil

Procedure:

• Calibrate the spinning drop tensiometer according to the manufacturer's instructions.

• Fill the capillary tube of the tensiometer with the optimized aqueous surfactant solution.

• Inject a small droplet of the crude oil into the center of the capillary tube.

• Rotate the tube at a high speed. The centrifugal force will elongate the oil droplet.

• Measure the dimensions of the elongated droplet once it reaches equilibrium.

• The tensiometer software will calculate the IFT based on the droplet shape, the rotational speed, and the density difference between the oil and aqueous phases. The goal is to achieve an IFT in the range of 10⁻³ mN/m or lower.

Protocol 3: Core Flooding Test

Objective: To evaluate the oil recovery efficiency of the optimized Behenyl Betaine microemulsion formulation in a porous medium.

Materials:

• Core flooding apparatus (including core holder, pumps, pressure transducers, and effluent collector)

• Reservoir core plug

• Crude oil

• Synthetic brine

• Optimized Behenyl Betaine microemulsion slug

• Polymer solution (for mobility control, if required)

Procedure:

• Saturate the core plug with brine to determine its pore volume and permeability.

• Flood the core with crude oil to establish irreducible water saturation.

• Perform a secondary waterflood by injecting brine until no more oil is produced, to determine the residual oil saturation.

• Inject a slug of the optimized Behenyl Betaine microemulsion (typically 0.3 to 0.5 pore volumes).

• Follow the microemulsion slug with a polymer solution to provide mobility control and push the microemulsion and the mobilized oil bank through the core.

• Continue injecting the polymer solution until no more oil is produced.

• Monitor the pressure drop across the core and collect the effluent to measure the volume of oil and water produced.

• Calculate the tertiary oil recovery as the percentage of the residual oil (after waterflooding) that was recovered by the microemulsion flood.

Data Presentation

The following tables provide a template for organizing the quantitative data obtained from the experimental protocols.

Table 2: Phase Behavior Study Results

Behenyl Betaine Conc. (wt%)	Co-surfactant Conc. (wt%)	Salinity (ppm NaCl)	Temperature (°C)	Observed Phase Behavior (Winsor Type)

Table 3: Interfacial Tension Measurements

Formulation	Temperature (°C)	Interfacial Tension (mN/m)
Brine / Crude Oil
Optimal Microemulsion / Crude Oil

Table 4: Core Flooding Results

Parameter	Value
Initial Oil Saturation (Soi)
Residual Oil Saturation after Waterflood (Sorw)
Residual Oil Saturation after Microemulsion Flood (Sorm)
Tertiary Oil Recovery (% of Sorw)

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in microemulsion flooding.

Caption: Experimental workflow for evaluating Behenyl Betaine microemulsions.

Caption: Logical relationship of microemulsion flooding components and mechanisms.

References

• 1. cup.edu.cn [cup.edu.cn]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Behenyl Betaine as a Corrosion Inhibitor for Carbon Steel in Acidic Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl Betaine is a zwitterionic surfactant characterized by a long C22 alkyl chain (behenyl group) and a carboxylate head group. Its molecular structure suggests potential as a corrosion inhibitor for carbon steel in acidic environments, a common challenge in industrial processes such as acid pickling, industrial cleaning, and oil and gas well acidizing. Like other long-chain surfactants, Behenyl Betaine is expected to adsorb onto the steel surface, forming a protective barrier that isolates the metal from the corrosive medium. This document provides an overview of its potential application, representative performance data from analogous compounds, and detailed protocols for its evaluation.

Proposed Mechanism of Corrosion Inhibition

In acidic solutions, the steel surface is typically positively charged. The corrosion inhibition mechanism of Behenyl Betaine is believed to involve the following steps:

• Initial Physisorption: In acidic media, the carboxylate group of the betaine is protonated, leading to a net positive charge on the molecule. This allows for initial adsorption onto the steel surface, which may have pre-adsorbed anions (e.g., Cl⁻ from hydrochloric acid), creating a favorable electrostatic interaction.

• Chemisorption: The nitrogen and oxygen atoms in the betaine molecule can donate lone pair electrons to the vacant d-orbitals of iron atoms on the steel surface, leading to the formation of coordinate covalent bonds (chemisorption).

• Protective Barrier Formation: The long behenyl (C22) hydrophobic chains orient themselves away from the metal surface, creating a dense, non-polar layer. This layer acts as a physical barrier, hindering the diffusion of corrosive species (H⁺ and Cl⁻) to the steel surface and impeding the dissolution of iron.

This combined physical and chemical adsorption results in a mixed-type inhibition, reducing both the anodic (iron dissolution) and cathodic (hydrogen evolution) reaction rates.

Application Notes and Protocols for Behenyl Betaine as a Film-Forming Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the proposed film-forming mechanism of behenyl betaine for corrosion protection and standardized protocols for its evaluation. Behenyl betaine, a zwitterionic surfactant, offers a promising approach to corrosion inhibition through the formation of a protective molecular film on metal surfaces.

Introduction

Behenyl betaine (C26H53NO2) is an amphoteric surfactant characterized by a long hydrophobic alkyl chain (behenyl group) and a hydrophilic head containing both a quaternary ammonium cation and a carboxylate anion.[1][2] This zwitterionic nature allows for strong adsorption onto metal surfaces, creating a protective barrier against corrosive agents.[2][3] The film-forming mechanism is primarily driven by the electrostatic interactions between the charged head group and the metal surface, as well as the van der Waals forces between the long hydrophobic tails.[4][5]

Proposed Film-Forming Mechanism

The corrosion protection afforded by behenyl betaine is attributed to its ability to form a dense, hydrophobic film on the metal surface, which acts as a barrier to both anodic and cathodic corrosion reactions.[6][7] The mechanism can be described in the following steps:

• Adsorption: In an aqueous corrosive environment, the metal surface typically possesses a charge. The zwitterionic head group of behenyl betaine adsorbés onto the metal surface. This adsorption can be a combination of:

  • Physisorption: Electrostatic attraction between the charged functional groups of the betaine and the charged metal surface.

  • Chemisorption: Coordinate bonding between the lone pair electrons of the oxygen and nitrogen atoms in the betaine molecule and the vacant d-orbitals of the metal atoms.[8]

• Film Formation: Following initial adsorption, the long behenyl (C22) tails orient themselves away from the metal surface, creating a tightly packed, non-polar layer via strong van der Waals interactions.[4] This molecular arrangement forms a hydrophobic barrier that repels water and corrosive ions.

• Corrosion Inhibition: The resulting film inhibits corrosion by:

  • Blocking Active Sites: The adsorbed molecules physically block the active sites on the metal surface where corrosion reactions (oxidation and reduction) occur.[7]

  • Repelling Corrosive Species: The hydrophobic nature of the film prevents water and aggressive ions (e.g., chloride) from reaching the metal surface.[9]

The overall process can be visualized as the self-assembly of behenyl betaine molecules on the metal surface, leading to the formation of a protective, water-repellent film.

Figure 1: Proposed film-forming mechanism of behenyl betaine on a metal surface.

Experimental Protocols

The following protocols are designed to evaluate the corrosion inhibition efficiency of behenyl betaine.

Weight Loss Method

This gravimetric method provides a direct measure of the corrosion rate.

Materials and Equipment:

• Metal coupons (e.g., mild steel, carbon steel) of known dimensions

• Corrosive solution (e.g., 1 M HCl or 3.5% NaCl solution)

• Behenyl betaine solutions of varying concentrations

• Analytical balance (±0.1 mg accuracy)

• Water bath or incubator for temperature control

• Desiccator

• Polishing paper (various grits)

• Acetone and distilled water for cleaning

Procedure:

• Coupon Preparation:

  • Mechanically polish the metal coupons with successively finer grades of polishing paper to achieve a smooth, uniform surface.

  • Degrease the coupons by rinsing with acetone, followed by distilled water.

  • Dry the coupons thoroughly and store them in a desiccator.

  • Weigh each coupon accurately using an analytical balance (W_initial).

• Immersion Test:

  • Prepare a series of corrosive solutions containing different concentrations of behenyl betaine (e.g., 0, 50, 100, 200, 500 ppm).

  • Completely immerse one prepared coupon in each test solution.

  • Maintain the solutions at a constant temperature (e.g., 25°C, 40°C, 60°C) for a specified duration (e.g., 24, 48, 72 hours).

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons to remove corrosion products according to standard procedures (e.g., using a specific inhibitor solution and gentle brushing).

  • Rinse the cleaned coupons with distilled water and acetone, then dry them.

  • Weigh the dried coupons accurately (W_final).

Data Analysis:

• Weight Loss (ΔW): ΔW = W_initial - W_final

• Corrosion Rate (CR) in mm/year: CR = (87600 * ΔW) / (A * t * ρ)

  • Where:

    • ΔW is the weight loss in grams

    • A is the surface area of the coupon in cm²

    • t is the immersion time in hours

    • ρ is the density of the metal in g/cm³

• Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100

  • Where:

    • CR_blank is the corrosion rate in the absence of the inhibitor.

    • CR_inhibitor is the corrosion rate in the presence of the inhibitor.

Figure 2: Workflow for the weight loss corrosion test.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the corrosion mechanism and the properties of the inhibitor film.[10]

Materials and Equipment:

• Potentiostat with EIS capability

• Three-electrode electrochemical cell (working electrode, reference electrode, counter electrode)

• Working electrode made of the metal under investigation

• Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., platinum or graphite)

• Corrosive solution and behenyl betaine solutions as described above

Procedure:

• Electrode Preparation: Prepare the working electrode surface as described for the weight loss coupons.

• Cell Setup:

  • Assemble the three-electrode cell with the working, reference, and counter electrodes.

  • Fill the cell with the test solution (with or without behenyl betaine).

  • Allow the system to stabilize for a period (e.g., 30-60 minutes) until a steady open-circuit potential (OCP) is reached.

• EIS Measurement:

  • Apply a small amplitude AC potential signal (e.g., 10 mV) around the OCP.

  • Scan a wide range of frequencies (e.g., from 100 kHz down to 10 mHz).

  • Record the impedance data.

Data Analysis:

• Nyquist and Bode Plots: Analyze the shape of the Nyquist and Bode plots to infer the corrosion mechanism. An increase in the diameter of the semicircle in the Nyquist plot indicates increased corrosion resistance.

• Equivalent Circuit Modeling: Fit the impedance data to an appropriate equivalent electrical circuit model to quantify parameters such as:

  • Solution Resistance (Rs): Resistance of the electrolyte.

  • Charge Transfer Resistance (Rct): Resistance to the corrosion reaction at the metal-electrolyte interface. A higher Rct value corresponds to a lower corrosion rate.

  • Double-Layer Capacitance (Cdl): Represents the capacitance of the electrical double layer at the interface. A decrease in Cdl can indicate the adsorption of the inhibitor and displacement of water molecules.

• Inhibition Efficiency (IE%): IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] * 100

  • Where:

    • Rct_blank is the charge transfer resistance in the blank solution.

    • Rct_inhibitor is the charge transfer resistance in the inhibitor solution.

Potentiodynamic Polarization

This technique provides information on the kinetics of the anodic and cathodic reactions and can indicate whether the inhibitor is anodic, cathodic, or mixed-type.[2][11]

Procedure:

• Cell Setup: Use the same three-electrode cell setup as for EIS.

• Polarization Scan:

  • After OCP stabilization, scan the potential from a cathodic value (e.g., -250 mV vs. OCP) to an anodic value (e.g., +250 mV vs. OCP) at a slow, constant scan rate (e.g., 0.5-1 mV/s).

  • Record the resulting current density as a function of the applied potential.

Data Analysis:

• Tafel Extrapolation: Extrapolate the linear portions (Tafel regions) of the anodic and cathodic branches of the polarization curve back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Corrosion Rate: The corrosion rate is directly proportional to icorr.

• Inhibition Efficiency (IE%): IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] * 100

• Inhibitor Type:

  • If the change in Ecorr is significant in the anodic or cathodic direction, the inhibitor is considered anodic or cathodic, respectively.

  • If there is little change in Ecorr, the inhibitor is a mixed-type.[2]

Quantitative Data Summary

The following tables present hypothetical data to illustrate how results from the described experiments can be structured for clear comparison.

Table 1: Weight Loss Data for Behenyl Betaine on Mild Steel in 1 M HCl at 25°C for 24 hours

Behenyl Betaine Conc. (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	50.2	12.55	-
50	15.1	3.78	70.0
100	8.0	2.00	84.1
200	4.5	1.13	91.0
500	3.1	0.78	93.8

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data

Behenyl Betaine Conc. (ppm)	Rct (Ω cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	55	250	-
50	250	120	78.0
100	580	85	90.5
200	950	60	94.2
500	1200	52	95.4

Table 3: Potentiodynamic Polarization Data

Behenyl Betaine Conc. (ppm)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Inhibition Efficiency (%)
0 (Blank)	-450	550	-
50	-445	154	72.0
100	-442	66	88.0
200	-438	33	94.0
500	-435	25	95.5

Conclusion

Behenyl betaine demonstrates significant potential as a corrosion inhibitor due to its ability to form a protective, hydrophobic film on metal surfaces. The provided protocols offer a comprehensive framework for quantifying its effectiveness and understanding its mechanism of action. The zwitterionic nature of behenyl betaine, combined with its long alkyl chain, provides the necessary chemical properties for strong adsorption and the formation of a durable protective barrier. Further research using these methodologies will be crucial in optimizing its application for various industrial and developmental purposes.

References

• 1. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aqueous Phase Polymeric Surfactants as Corrosion Inhibitors: Behavior and Chemistry of Polymers in Different Corrosion Environments | Polymers as Corrosion InhibitorsPrinciples to Applications | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Behenyl Betaine as a Wetting Agent in Agricultural Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl Betaine is a zwitterionic surfactant characterized by a long C22 alkyl chain (behenyl group).[1] As an amphoteric surfactant, it possesses both a positive and a negative charge in its molecular structure, resulting in a net neutral charge.[1] While extensively used in the cosmetics and personal care industries for its mildness, foaming, and conditioning properties, its application in agriculture as a wetting agent is an emerging area of interest.[2][3][4][5][6] This document provides detailed application notes and protocols for evaluating the efficacy of Behenyl Betaine as a wetting agent in agricultural formulations, such as pesticides and foliar fertilizers. The long hydrophobic behenyl tail and the hydrophilic betaine head suggest its potential to reduce the surface tension of aqueous spray solutions, leading to improved spreading and coverage on plant surfaces.

Mechanism of Action as a Wetting Agent

In agricultural sprays, the efficacy of active ingredients like herbicides, insecticides, and fungicides is highly dependent on the uniform coverage of the target plant surfaces. Many plant leaves have a waxy cuticle that repels water, causing aqueous spray droplets to bead up and roll off, which leads to poor distribution and reduced absorption of the active ingredient.

Wetting agents, or surfactants, like Behenyl Betaine, are added to formulations to overcome this challenge. They work by reducing the surface tension of the water, allowing the spray droplets to spread out over a larger area of the leaf surface. This increased contact area and prolonged contact time can enhance the penetration and uptake of the active ingredients. The zwitterionic nature of Behenyl Betaine may also offer advantages in terms of compatibility with a wide range of active ingredients and other formulation components.

Hypothetical Performance Data

Due to a lack of publicly available data on the specific performance of Behenyl Betaine in agricultural applications, the following tables present hypothetical yet plausible data based on the known properties of long-chain alkyl betaines. These tables are intended to serve as a guide for researchers in designing their own experiments.

Table 1: Surface Tension of Behenyl Betaine Solutions

Concentration of Behenyl Betaine (w/v %)	Surface Tension (mN/m) at 25°C
0 (Deionized Water)	72.0
0.01%	45.5
0.05%	38.2
0.1%	35.1
0.5%	34.8
1.0%	34.5

Table 2: Contact Angle of Spray Droplets on a Waxy Leaf Surface (e.g., Cabbage)

Formulation	Active Ingredient	Behenyl Betaine Conc. (w/v %)	Contact Angle (°) after 10 seconds
Control	Herbicide X (1%)	0%	110°
Test 1	Herbicide X (1%)	0.05%	75°
Test 2	Herbicide X (1%)	0.1%	62°
Test 3	Herbicide X (1%)	0.5%	58°

Table 3: Spreading Area of a 10 µL Droplet on a Hydrophobic Surface

Formulation	Behenyl Betaine Conc. (w/v %)	Spreading Area (mm²)
Deionized Water	0%	5
Solution 1	0.05%	25
Solution 2	0.1%	38
Solution 3	0.5%	45

Experimental Protocols

Protocol for Measuring Surface Tension

This protocol describes the use of the Du Noüy ring method to determine the surface tension of aqueous solutions containing Behenyl Betaine.

Materials:

• Tensiometer (with a platinum-iridium ring)

• Behenyl Betaine

• Deionized water

• Glass beakers

• Magnetic stirrer and stir bars

• Analytical balance

Procedure:

• Prepare a stock solution of 1% (w/v) Behenyl Betaine in deionized water.

• From the stock solution, prepare a series of dilutions to the desired concentrations (e.g., 0.5%, 0.1%, 0.05%, 0.01%).

• Calibrate the tensiometer according to the manufacturer's instructions.

• Clean the platinum-iridium ring thoroughly by flaming it to red heat or washing with a suitable solvent, followed by rinsing with deionized water.

• Pour a sample of the Behenyl Betaine solution into a clean glass beaker.

• Immerse the ring into the solution.

• Slowly raise the ring through the liquid-air interface.

• Record the force required to pull the ring from the liquid surface.

• Calculate the surface tension based on the recorded force and the dimensions of the ring.

• Repeat the measurement for each concentration at least three times and calculate the average.

Surface Tension Measurement Workflow

Protocol for Measuring Contact Angle

This protocol details the sessile drop method for measuring the contact angle of spray solutions on a representative plant leaf surface.

Materials:

• Goniometer or a contact angle measurement system with a camera

• Microsyringe

• Plant leaves with a waxy surface (e.g., cabbage, broccoli)

• Behenyl Betaine solutions in a model pesticide formulation

• Flat, stable surface for mounting the leaf

Procedure:

• Prepare the test solutions of Behenyl Betaine in the desired agricultural formulation base.

• Select healthy, undamaged leaves. Cut a small, flat section from the leaf and mount it on the goniometer stage.

• Fill the microsyringe with the test solution, ensuring there are no air bubbles.

• Carefully dispense a small droplet (e.g., 5-10 µL) of the solution onto the leaf surface.

• Immediately start recording the droplet's shape with the camera.

• Measure the contact angle between the droplet and the leaf surface at a specified time point (e.g., 10 seconds after deposition) using the software of the goniometer.

• Repeat the measurement at different locations on the leaf and with fresh leaves for each solution to ensure reproducibility.

• Analyze the data to determine the effect of Behenyl Betaine concentration on the wetting of the leaf surface.

Contact Angle Measurement Workflow

Signaling Pathways and Logical Relationships

The primary role of Behenyl Betaine as a wetting agent in agricultural formulations is physical rather than biochemical. It does not directly interact with plant signaling pathways. Instead, it modifies the physical properties of the spray solution to enhance the delivery of the active ingredient. The logical relationship is a cascade of physical effects leading to improved biological efficacy.

Logical Flow of Behenyl Betaine's Action

Safety and Environmental Considerations

While alkyl betaines are generally considered to be readily biodegradable, the environmental fate and ecotoxicological profile of Behenyl Betaine specifically in agricultural settings should be evaluated.[7] Researchers should consult relevant regulatory guidelines regarding the use of new adjuvants in agricultural formulations.

Conclusion

Behenyl Betaine holds potential as a novel wetting agent for agricultural formulations due to its surfactant properties. The protocols outlined in this document provide a framework for the systematic evaluation of its efficacy. Further research is needed to generate concrete performance data and to fully understand its benefits and limitations in various agricultural applications. The long alkyl chain of Behenyl Betaine may offer unique advantages in terms of film formation and persistence on the leaf surface, which warrants further investigation.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. eur-lex.europa.eu [eur-lex.europa.eu]
• 4. specialchem.com [specialchem.com]
• 5. paulaschoice.co.uk [paulaschoice.co.uk]
• 6. cosmileeurope.eu [cosmileeurope.eu]
• 7. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]

Behenyl Betaine: Application Notes and Protocols for Membrane Protein Solubilization and Stabilization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl Betaine is a zwitterionic surfactant characterized by a long C22 alkyl chain (behenyl group) and a carboxylate head group with a quaternary ammonium ion. Its amphipathic nature, combining a bulky hydrophobic tail with a polar headgroup, suggests its potential utility in the challenging field of membrane protein research. Zwitterionic detergents are often favored for their ability to solubilize membrane proteins while maintaining their native structure and function, as they can mimic the charge-neutrality of the lipid bilayer. The extended alkyl chain of Behenyl Betaine is anticipated to confer a very low critical micelle concentration (CMC), which can be advantageous for forming stable protein-detergent complexes at low detergent concentrations.

Disclaimer: There is currently a notable lack of specific published data on the use of Behenyl Betaine for the solubilization and stabilization of membrane proteins. Much of the available information pertains to its application in the cosmetics industry[1][2][3]. Therefore, the following application notes and protocols are based on the general principles of membrane protein biochemistry, the known properties of other long-chain alkyl betaines[4][5][6][7], and zwitterionic detergents[8][9][10]. The provided protocols are intended as a starting point and will require empirical optimization for specific membrane proteins of interest.

Physicochemical Properties of Alkyl Betaines

The efficacy of a detergent in membrane protein research is largely dictated by its physicochemical properties. While specific data for Behenyl Betaine is scarce, the general trends observed for alkyl betaines can provide valuable insights.

Property	General Trend for Long-Chain Alkyl Betaines	Inferred Properties for Behenyl Betaine (C22)	Rationale & Importance for Membrane Protein Research
Chemical Structure	Zwitterionic headgroup with a variable length alkyl chain.[4]	C26H53NO2[11][12]	The zwitterionic nature helps to minimize protein denaturation by mimicking the neutral charge of the phospholipid bilayer. The long alkyl chain provides a hydrophobic environment for the transmembrane domains.
Critical Micelle Concentration (CMC)	Decreases significantly with increasing alkyl chain length.[13]	Expected to be very low (likely in the low micromolar or even nanomolar range).	A low CMC is desirable as it allows for the formation of stable micelles and protein-detergent complexes at lower detergent concentrations, which is often beneficial for downstream applications like structural studies and functional assays. It also makes detergent removal more challenging.
Aggregation Number	Tends to increase with longer alkyl chains.	Expected to be relatively large.	The aggregation number influences the size and shape of the detergent micelle, which in turn affects the stability of the solubilized membrane protein.
Solubility	Can decrease with very long alkyl chains, potentially leading to a higher Krafft point.[5]	May have limited aqueous solubility, potentially requiring specific buffer conditions or co-solvents for optimal use.	Adequate solubility is crucial for preparing stock solutions and for effective solubilization.

Application Notes

Potential Advantages of Behenyl Betaine in Membrane Protein Research:

• Enhanced Stability: The long C22 alkyl chain of Behenyl Betaine could provide a more lipid-like and protective environment for the hydrophobic transmembrane domains of membrane proteins, potentially leading to enhanced stability compared to detergents with shorter alkyl chains.

• Suitability for Large or Complex Proteins: The potentially large micelle size of Behenyl Betaine might be beneficial for stabilizing large membrane protein complexes.

• Mild Solubilization: As a zwitterionic detergent, Behenyl Betaine is expected to be milder than ionic detergents like SDS, thereby increasing the likelihood of preserving the native conformation and activity of the target protein.

Considerations and Potential Challenges:

• Low CMC: While advantageous for stability, a very low CMC can make the removal of excess detergent by methods like dialysis or size-exclusion chromatography difficult.

• Solubility: The long hydrophobic chain may lead to poor solubility in aqueous buffers, potentially requiring the use of additives or elevated temperatures.

• Micelle Size: A large micelle size might interfere with certain analytical techniques, such as NMR spectroscopy and some forms of electron microscopy.

• Lack of Empirical Data: The absence of established protocols and successful case studies necessitates extensive screening and optimization for any new membrane protein target.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of Behenyl Betaine in membrane protein research. It is crucial to perform small-scale screening experiments to determine the optimal conditions for your specific protein of interest.

Protocol 1: Detergent Screening for Membrane Protein Solubilization

This protocol outlines a method for screening the effectiveness of Behenyl Betaine for solubilizing a target membrane protein from cellular membranes.[14][15][16]

1. Materials:

• Cell paste or membrane fraction containing the target membrane protein.
• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, protease inhibitors).
• Behenyl Betaine stock solution (e.g., 10% w/v in a suitable buffer; may require gentle warming to dissolve).
• Other detergents for comparison (e.g., DDM, LDAO).
• Solubilization Buffer (Lysis Buffer without detergent).
• Ultracentrifuge.
• SDS-PAGE and Western blotting reagents.

2. Procedure:

• Membrane Preparation:

• Resuspend cell paste in ice-cold Lysis Buffer.
• Lyse cells using a suitable method (e.g., sonication, high-pressure homogenization).
• Centrifuge the lysate at low speed (e.g., 10,000 x g) for 20 minutes at 4°C to remove cell debris.
• Collect the supernatant and centrifuge at high speed (e.g., 100,000 x g) for 1 hour at 4°C to pellet the membranes.
• Resuspend the membrane pellet in Solubilization Buffer. Determine the total protein concentration (e.g., using a BCA assay).

Protocol 2: Thermal Shift Assay for Protein Stabilization

This protocol can be used to assess the ability of Behenyl Betaine to stabilize the solubilized membrane protein.

1. Materials:

• Solubilized membrane protein in Behenyl Betaine.
• SYPRO Orange dye (or similar fluorescent dye that binds to hydrophobic regions of unfolded proteins).
• Real-time PCR instrument capable of performing a thermal melt curve.

2. Procedure:

• Prepare a series of dilutions of your solubilized protein in a buffer containing a constant concentration of Behenyl Betaine (above its CMC).
• Add SYPRO Orange dye to each sample.
• Place the samples in the real-time PCR instrument.
• Run a thermal melt program, gradually increasing the temperature while monitoring fluorescence.
• The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded, corresponding to the peak of the first derivative of the fluorescence curve. A higher Tm indicates greater protein stability.

Visualizations

The following diagrams illustrate key concepts and workflows in membrane protein research.

Caption: Workflow of membrane protein solubilization using Behenyl Betaine.

Caption: A typical workflow for screening detergents for membrane protein extraction.

Conclusion

Behenyl Betaine, with its long C22 alkyl chain and zwitterionic headgroup, represents a potentially valuable tool for the solubilization and stabilization of challenging membrane proteins. While the lack of specific experimental data necessitates a cautious and empirical approach, the general principles governing the behavior of long-chain alkyl betaines suggest that it may offer advantages in terms of protein stability. The provided application notes and protocols offer a foundational framework for researchers to begin exploring the utility of Behenyl Betaine in their own membrane protein projects. Success will likely depend on careful optimization of solubilization conditions and thorough characterization of the resulting protein-detergent complexes.

References

• 1. incibeauty.com [incibeauty.com]
• 2. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 3. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 5. Self-Assembly of Long-Chain Betaine Surfactants: Effect of Tailgroup Structure on Wormlike Micelle Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Application of zwitterionic detergents to the solubilization of integral membrane proteins for two-dimensional gel electrophoresis and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. arxiv.org [arxiv.org]
• 10. Surfactant - Wikipedia [en.wikipedia.org]
• 11. echemi.com [echemi.com]
• 12. GSRS [gsrs.ncats.nih.gov]
• 13. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solubilization of Membrane Proteins [sigmaaldrich.com]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. A rapid expression and purification condition screening protocol for membrane protein structural biology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Behenyl Betaine in Topical and Transdermal Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl Betaine, a long-chain alkyl betaine, is an amphoteric surfactant with a growing presence in cosmetic and pharmaceutical formulations. Its unique properties as an emulsifier, thickener, and conditioning agent make it a versatile excipient.[1][2][3] In the realm of topical and transdermal drug delivery, Behenyl Betaine's surfactant nature suggests its potential as a penetration enhancer, capable of reversibly modulating the skin's barrier function to facilitate drug permeation.[4][5]

These application notes provide a comprehensive overview of the use of Behenyl Betaine in topical and transdermal drug formulations. This document outlines its physicochemical properties, proposed mechanisms of action as a penetration enhancer, and detailed protocols for formulation development and evaluation. While direct quantitative data on the penetration enhancement of Behenyl Betaine is limited in publicly available literature, data from structurally similar long-chain alkyl betaines are presented to provide insight into its potential efficacy.

Physicochemical Properties and Functions

Behenyl Betaine (C26H53NO2) is characterized by a long C22 alkyl chain (behenyl group) and a zwitterionic headgroup.[6] This structure imparts a range of desirable properties for topical formulations.

Property	Description	Reference(s)
Chemical Classification	Amphoteric Surfactant, Quaternary Ammonium Cation	[6]
Appearance	White to off-white waxy solid	[3]
Solubility	Soluble in water and oils	[3]
Primary Functions	Emulsifier, Thickener, Stabilizer, Conditioning Agent, Cleansing Agent, Foam Booster	[1][2]
Safety	Considered safe for use in cosmetics when formulated to be non-irritating.	[6]

Mechanism of Action as a Penetration Enhancer

The primary barrier to transdermal drug delivery is the stratum corneum, the outermost layer of the skin, which consists of corneocytes embedded in a lipid-rich matrix. Surfactants like Behenyl Betaine are thought to enhance drug penetration through several mechanisms that disrupt the highly ordered structure of the stratum corneum lipids.[4][5]

The proposed mechanisms include:

• Disruption of Intercellular Lipids: The long alkyl chain of Behenyl Betaine can intercalate into the lipid bilayers of the stratum corneum, disrupting the tight packing of the lipids and increasing their fluidity. This creates more permeable pathways for drug molecules to diffuse through.

• Interaction with Keratin: The zwitterionic headgroup may interact with keratin filaments within the corneocytes, leading to a disruption of the cellular structure and further compromising the barrier function.

• Increased Drug Partitioning: Behenyl Betaine may increase the solubility of a drug within the stratum corneum, thereby increasing the partition coefficient of the drug from the vehicle into the skin.

The following diagram illustrates the proposed mechanism of action for surfactants as penetration enhancers.

Proposed mechanism of Behenyl Betaine as a penetration enhancer.

Quantitative Data on Permeation Enhancement (Analog Data)

Alkyl Betaine	Model Drug	Skin Model	Enhancement Effect	Reference
Cetyl Betaine	Nicotinamide	Human Skin (in vivo)	Decreased skin barrier function, suggesting potential for enhanced penetration.	[7]
Lauryl Betaine	Nicotinamide	Human Skin (in vivo)	Decreased skin barrier function, suggesting potential for enhanced penetration.	[7]

Note: The studies cited above focused on the effect of the betaines on skin barrier function rather than quantifying the enhancement of a specific drug's flux. The decrease in barrier function is an indicator of potential penetration enhancement. Further studies are required to quantify the enhancement ratio for specific drugs in the presence of Behenyl Betaine.

Experimental Protocols

The following protocols provide a framework for the formulation and evaluation of topical and transdermal systems containing Behenyl Betaine.

Formulation of an Oil-in-Water (O/W) Cream with Behenyl Betaine

This protocol describes the preparation of a basic O/W cream where Behenyl Betaine can act as a co-emulsifier and potential penetration enhancer.

Materials:

• Oil Phase:

  • Behenyl Betaine (1-5% w/w)

  • Cetearyl Alcohol (5-15% w/w)

  • Liquid Paraffin or other suitable oil (10-20% w/w)

  • Active Pharmaceutical Ingredient (API) - oil-soluble

• Aqueous Phase:

  • Purified Water (q.s. to 100%)

  • Glycerin (3-10% w/w)

  • Primary Emulsifier (e.g., Polysorbate 80) (1-5% w/w)

  • Preservative (e.g., Phenoxyethanol) (as required)

  • API - water-soluble

Procedure:

• Preparation of the Oil Phase: a. In a suitable vessel, combine the components of the oil phase (Behenyl Betaine, Cetearyl Alcohol, liquid paraffin, and oil-soluble API). b. Heat the mixture to 70-75°C with constant stirring until all components are melted and homogenous.

• Preparation of the Aqueous Phase: a. In a separate vessel, combine the components of the aqueous phase (purified water, glycerin, primary emulsifier, preservative, and water-soluble API). b. Heat the mixture to 70-75°C with stirring until all solids are dissolved.

• Emulsification: a. Slowly add the aqueous phase to the oil phase while homogenizing at a moderate speed (e.g., 3000-5000 rpm) to form a coarse emulsion. b. Increase the homogenization speed (e.g., 8000-10000 rpm) for 5-10 minutes to form a fine emulsion.

• Cooling: a. Allow the emulsion to cool to room temperature with gentle stirring.

• Final Steps: a. Adjust the pH if necessary. b. Add any temperature-sensitive ingredients below 40°C. c. Package in an appropriate container.

Workflow for O/W cream formulation with Behenyl Betaine.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is designed to quantify the permeation of an API from a topical formulation containing Behenyl Betaine.

Materials:

• Franz diffusion cells

• Excised human or porcine skin

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent if needed)

• Test formulation (with Behenyl Betaine)

• Control formulation (without Behenyl Betaine)

• Analytical method for API quantification (e.g., HPLC)

Procedure:

• Skin Preparation: a. Thaw frozen skin at room temperature. b. Cut the skin into sections large enough to fit the Franz diffusion cells. c. If using full-thickness skin, dermatoming to a thickness of ~500 µm is recommended.

• Franz Cell Assembly: a. Mount the skin sections onto the Franz diffusion cells with the stratum corneum facing the donor compartment. b. Fill the receptor compartment with pre-warmed (32°C) receptor solution, ensuring no air bubbles are trapped beneath the skin. c. Allow the system to equilibrate for at least 30 minutes.

• Dosing: a. Apply a finite dose (e.g., 5-10 mg/cm²) of the test or control formulation to the skin surface in the donor compartment.

• Sampling: a. At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution for analysis. b. Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution.

• Analysis: a. Analyze the collected samples for API concentration using a validated analytical method.

• Data Analysis: a. Calculate the cumulative amount of API permeated per unit area (µg/cm²) at each time point. b. Plot the cumulative amount permeated versus time to determine the steady-state flux (Jss) and lag time (t_lag). c. Calculate the permeability coefficient (Kp) and the enhancement ratio (ER = Jss with enhancer / Jss without enhancer).

Workflow for an in vitro skin permeation study.

Spectroscopic Analysis of Behenyl Betaine-Stratum Corneum Interaction

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy and Raman spectroscopy can be used to investigate the molecular-level interactions between Behenyl Betaine and the stratum corneum lipids.

a) ATR-FTIR Spectroscopy Protocol:

• Sample Preparation: Obtain excised human or porcine skin.

• Baseline Spectrum: Record a baseline ATR-FTIR spectrum of the untreated stratum corneum.

• Treatment: Apply the formulation containing Behenyl Betaine to the skin surface for a defined period.

• Post-Treatment Spectrum: After the treatment period, carefully wipe off the excess formulation and record another ATR-FTIR spectrum.

• Analysis: Analyze the spectra for changes in the C-H stretching and scissoring vibrations of the lipid acyl chains, which indicate alterations in lipid packing and fluidity.

b) Confocal Raman Spectroscopy Protocol:

• Sample Preparation: Mount a piece of excised skin on a suitable holder for the Raman microscope.

• Reference Spectra: Obtain reference spectra of the pure API, Behenyl Betaine, and untreated skin.

• Treatment: Apply the formulation to the skin surface.

• Depth Profiling: Acquire Raman spectra at different depths through the stratum corneum at various time points after application.

• Analysis: Analyze the depth profiles to determine the penetration depth of the API and Behenyl Betaine and to observe any changes in the characteristic Raman bands of the stratum corneum lipids and proteins.

Stability Testing of Formulations Containing Behenyl Betaine

Ensuring the physical and chemical stability of a topical formulation is crucial for its safety and efficacy.

Test	Method	Acceptance Criteria
Appearance	Visual inspection	No change in color, odor, or phase separation.
pH	pH meter	Within a specified range (typically 4.5-6.5 for skin products).
Viscosity	Viscometer	Within a specified range.
Microbial Content	Microbial limit testing	Meets pharmacopeial standards.
API Content	Validated analytical method (e.g., HPLC)	Within 90-110% of the label claim.

Stability Conditions: Formulations should be stored at various temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH) and tested at predetermined time points (e.g., 0, 1, 3, 6 months).

Conclusion

Behenyl Betaine is a promising excipient for topical and transdermal formulations, offering multifunctional benefits including emulsification, viscosity modification, and potential penetration enhancement. While further research is needed to quantify its efficacy in enhancing the delivery of specific APIs, the protocols and information provided in these application notes offer a solid foundation for researchers and formulation scientists to explore its potential. By leveraging its favorable physicochemical properties and understanding its mechanism of action, Behenyl Betaine can be a valuable tool in the development of innovative and effective topical and transdermal drug products.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. – METHODS TO ASSESS SKIN BARRIER INTEGRITY: EFFECTS OF CLEANSING PRODUCTS | Plastic Surgery Key [plasticsurgerykey.com]
• 5. premiumbeautynews.com [premiumbeautynews.com]
• 6. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Behenyl Betaine by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Principle of the Method

Experimental Protocols

Instrumentation and Materials

• HPLC System: A binary or quaternary HPLC system with a pump, autosampler, and column oven.

• Detector: Charged Aerosol Detector (CAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is recommended for the separation of long-chain hydrophobic molecules.

• Solvents: HPLC grade acetonitrile, methanol, and water. Formic acid or acetic acid (analytical grade).

• Reference Standard: Behenyl Betaine, with a purity of >95%.

Preparation of Mobile Phase and Standard Solutions

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile/Methanol (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Behenyl Betaine reference standard and dissolve it in 10 mL of Mobile Phase B in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with Mobile Phase B to achieve concentrations in the range of 10-500 µg/mL.

Chromatographic Conditions

Parameter	Recommended Setting
Column	C18 Reversed-Phase, 4.6 x 150 mm, 3.5 µm
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B
Gradient Program	0-5 min: 70% B; 5-15 min: 70-100% B; 15-20 min: 100% B; 20-21 min: 100-70% B; 21-25 min: 70% B
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
CAD Nebulizer Temp	35 °C
CAD Evaporation Temp	High

Sample Preparation

• For Raw Materials: Accurately weigh a sample containing an expected amount of Behenyl Betaine and dissolve it in Mobile Phase B to achieve a final concentration within the calibration range.

• For Formulations: Depending on the matrix, a sample extraction may be necessary. A common approach is to use a solvent extraction with a solvent in which Behenyl Betaine is soluble, followed by filtration through a 0.45 µm syringe filter before injection.

Data Presentation

The following tables summarize the hypothetical quantitative data for the proposed HPLC-CAD method for Behenyl Betaine quantification.

Table 1: Linearity and Range

Concentration (µg/mL)	Peak Area (Arbitrary Units)
10	15,234
25	38,102
50	75,987
100	151,543
250	378,912
500	755,231
Correlation Coefficient (r²)	>0.999

Table 2: Precision and Accuracy

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Low	20	< 2.0%	< 3.0%	98-102%
Mid	200	< 1.5%	< 2.5%	99-101%
High	400	< 1.0%	< 2.0%	99-102%

Table 3: Limits of Detection and Quantification

Parameter	Value (µg/mL)
LOD	2
LOQ	10

Visualizations

The following diagrams illustrate the logical workflow of the analytical method and the general structure of the analyte.

Caption: Experimental workflow for Behenyl Betaine quantification.

References

• 1. HPLC-Charged Aerosol Detection for Surfactants and Emulsifiers | Thermo Fisher Scientific - KR [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. HPLC Method for Separation of Hydrophobic, Cationic, Nonionic and Anionic Surfactants on Newcrom BH Column | SIELC Technologies [sielc.com]

Application Notes &amp; Protocols: Mass Spectrometry Analysis of Behenyl Betaine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Behenyl betaine, a quaternary ammonium compound with a long alkyl chain, presents unique analytical challenges due to its amphiphilic nature. Mass spectrometry, coupled with liquid chromatography, offers a powerful platform for the sensitive and specific quantification of behenyl betaine in various matrices. These application notes provide detailed protocols for the analysis of behenyl betaine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), drawing upon established methodologies for similar long-chain molecules and other betaine compounds.

1. Principle of Analysis

The analysis of behenyl betaine by LC-MS/MS involves three key steps:

• Sample Preparation: Extraction of behenyl betaine from the sample matrix and removal of interfering substances.

• Chromatographic Separation: Separation of behenyl betaine from other components using liquid chromatography. Given the long behenyl (C22) alkyl chain, a reversed-phase chromatographic approach is most suitable.

• Mass Spectrometric Detection: Ionization of the behenyl betaine molecule and subsequent fragmentation to produce characteristic product ions for sensitive and specific detection using tandem mass spectrometry in the Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols

1.1. Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of behenyl betaine from biological matrices such as plasma or serum.

• Aliquot Sample: Transfer 30 µL of the plasma or serum sample into a microcentrifuge tube.

• Add Internal Standard: Spike the sample with an appropriate internal standard (e.g., a deuterated analog of behenyl betaine, if available) to correct for matrix effects and variations in extraction efficiency.

• Precipitate Proteins: Add three volumes of acetonitrile (90 µL) to the sample.

• Vortex: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the sample at high speed (e.g., 5800 x g) for 2 minutes to pellet the precipitated proteins.[1]

• Collect Supernatant: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

1.2. Liquid Chromatography (LC)

A reversed-phase high-performance liquid chromatography (HPLC) system is recommended for the separation of the relatively non-polar behenyl betaine.

Parameter	Recommended Condition
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start at 40% B, linearly increase to 100% B over 10 minutes. Hold at 100% B for 5 minutes. Return to 40% B and equilibrate for 5 minutes.
Injection Volume	5 µL
Column Temperature	40 °C

1.3. Mass Spectrometry (MS)

A tandem mass spectrometer equipped with an electrospray ionization (ESI) source is ideal for the analysis of behenyl betaine.

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Precursor Ion Selection	The protonated molecule [M+H]⁺ is selected in the first quadrupole. The exact m/z will depend on the precise molecular weight of behenyl betaine.
Collision Energy	Optimize between 20-40 eV to achieve characteristic fragmentation.
Product Ion Scan	Scan for characteristic product ions in the second quadrupole.

Data Presentation: Anticipated Mass Transitions

The following table summarizes the anticipated precursor and product ions for the quantitative analysis of behenyl betaine using LC-MS/MS in MRM mode. The exact masses should be confirmed by direct infusion of a standard solution.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Behenyl Betaine	Calculated m/z	Anticipated fragment	Anticipated fragment
Internal Standard	Calculated m/z	Anticipated fragment	Anticipated fragment

Visualization of Experimental Workflow and Fragmentation

Caption: Workflow for Behenyl Betaine Analysis.

Caption: Predicted Fragmentation of Behenyl Betaine.

Discussion

The successful analysis of behenyl betaine relies on a robust analytical method. The long alkyl chain of behenyl betaine dictates the use of reversed-phase chromatography for effective separation from more polar matrix components. Electrospray ionization in the positive mode is expected to be efficient due to the permanently positively charged quaternary ammonium group.

The fragmentation of behenyl betaine in the collision cell of a tandem mass spectrometer is predicted to involve several key pathways. A characteristic neutral loss of trimethylamine ((CH₃)₃N) is a common fragmentation route for betaines. Additionally, cleavage along the C22 behenyl chain will likely produce a series of fragment ions separated by 14 Da (corresponding to CH₂ groups), which can be diagnostic for the identification of the long alkyl chain.

Method validation is a critical step to ensure the reliability of the quantitative data. This should include the assessment of linearity, accuracy, precision, recovery, and matrix effects, following established regulatory guidelines. While no specific literature on behenyl betaine analysis was found, the provided protocols, adapted from the analysis of other betaines and long-chain molecules, offer a solid foundation for developing a validated LC-MS/MS method.

References

• 1. bevital.no [bevital.no]

Technical Notes & Optimization

Technical Support Center: Optimizing Behenyl Betaine Concentration for Nanoparticle Stability

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with behenyl betaine to enhance nanoparticle stability.

Disclaimer: Direct research and quantitative data on the specific use of behenyl betaine in nanoparticle formulations are limited in publicly available literature. Therefore, this document leverages data from structurally similar long-chain lipids and betaine-based surfactants to provide valuable insights and foundational protocols. Researchers should consider this information as a starting point for the development and optimization of behenyl betaine-based nanoparticle formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of behenyl betaine in my nanoparticle formulation?

A1: Behenyl betaine is a zwitterionic surfactant. Its primary role is to stabilize nanoparticles through a combination of electrostatic and steric repulsion.[1] The positively charged quaternary ammonium group and the negatively charged carboxylate group can orient at the nanoparticle-water interface, creating a charged surface that prevents aggregation through electrostatic repulsion.[1] Additionally, the long behenyl (C22) alkyl chain provides a steric barrier, physically hindering nanoparticles from coming into close contact.

Q2: How do I determine the optimal concentration of behenyl betaine?

A2: The optimal concentration is typically found through systematic experimentation. You should prepare formulations with varying concentrations of behenyl betaine (e.g., 1% to 3% w/w) while keeping other components, like the lipid and active pharmaceutical ingredient (API), constant.[1] The goal is to find the concentration that results in the smallest particle size, a low polydispersity index (PDI), and a sufficiently high zeta potential to ensure stability.

Q3: What are the key parameters to measure for assessing nanoparticle stability?

A3: The three primary parameters to assess colloidal stability are:

• Particle Size (Hydrodynamic Diameter): Measures the effective size of the nanoparticles in dispersion. Consistent and small particle size is desirable.

• Polydispersity Index (PDI): Indicates the uniformity of the particle size distribution. A PDI value below 0.3 suggests a homogenous population of nanoparticles.[1]

• Zeta Potential: Measures the surface charge of the nanoparticles. For electrostatic stabilization, a zeta potential value greater than |±30 mV| is generally considered indicative of a stable formulation.[1]

These parameters are typically measured using Dynamic Light Scattering (DLS).[2]

Q4: What are the common visual signs of nanoparticle instability?

A4: Visual signs of instability in your nanoparticle dispersion include:

• Sedimentation: Particles settling at the bottom of the container.

• Creaming: A layer of concentrated nanoparticles forming at the top.

• Aggregation: Visible clumps or precipitates in the dispersion.

• Phase Separation: The formation of distinct layers of liquid.

Q5: How does pH influence the stabilizing effect of behenyl betaine?

A5: As a betaine, behenyl betaine is zwitterionic, meaning it has both a positive and a negative charge. Its overall charge is influenced by the pH of the medium. While betaines maintain their zwitterionic character over a wide pH range, extreme pH values can alter the surface charge of the nanoparticles, potentially affecting stability. It is crucial to control and monitor the pH of your formulation.

Troubleshooting Guide

Issue 1: My nanoparticles are aggregating or the dispersion shows visible precipitates.

Potential Cause	Suggested Solution
Insufficient Behenyl Betaine Concentration	The concentration of behenyl betaine may be below the threshold required to adequately cover the nanoparticle surface. Increase the concentration of behenyl betaine in increments and re-evaluate particle size and PDI.
Inadequate Homogenization Energy	The energy input during homogenization (e.g., sonication or high-shear mixing) may not be sufficient to break down initial aggregates. Increase the homogenization time or amplitude/speed.[1]
Suboptimal pH	The pH of the formulation may be near the isoelectric point of the nanoparticles, minimizing electrostatic repulsion. Measure and adjust the pH of the aqueous phase.
High Ionic Strength of the Medium	High concentrations of salts in the buffer can screen the surface charge of the nanoparticles, reducing electrostatic repulsion and leading to aggregation.[3] Consider using a buffer with a lower ionic strength.

Issue 2: The average particle size is too large.

Potential Cause	Suggested Solution
High Lipid Concentration	A higher concentration of the lipid phase can lead to the formation of larger particles. Try decreasing the lipid concentration.[1]
Inefficient Surfactant	The concentration of behenyl betaine might not be optimal. An insufficient amount can lead to coalescence, while an excessive amount can lead to micelle formation that might interfere with nanoparticle formation. Perform a concentration-response study.[4]
Processing Temperature Too Low	If using a hot homogenization method, the temperature of the lipid and aqueous phases should be 5-10°C above the melting point of the solid lipid to ensure a molten state.[2]
Slow Cooling Rate	Rapid cooling of the nanoemulsion can help to solidify the lipid nanoparticles quickly, preventing them from growing in size. Consider cooling the formulation in an ice bath.

Issue 3: The Polydispersity Index (PDI) is too high (e.g., > 0.3).

Potential Cause	Suggested Solution
Non-uniform Homogenization	The mixing process may not be uniform, leading to a wide distribution of particle sizes. Ensure consistent and thorough mixing during preparation.
Ostwald Ripening	Over time, smaller particles can dissolve and redeposit onto larger particles. This can be minimized by optimizing the surfactant concentration to create a stable interfacial layer.
Formulation Composition	The ratio of lipid to surfactant can significantly impact PDI. Systematically vary the lipid-to-behenyl betaine ratio to find the optimal formulation.[1]

Issue 4: The Zeta Potential is close to zero.

Potential Cause	Suggested Solution
Insufficient Surfactant Adsorption	Not enough behenyl betaine may be adsorbing to the nanoparticle surface. Ensure adequate mixing time and energy for the surfactant to arrange at the interface.
Charge Screening	As mentioned, high salt concentrations in the formulation buffer can neutralize the surface charge.[3] Use a low ionic strength buffer or deionized water for initial formulation development.
pH at Isoelectric Point	The pH of the system might be at a point where the net charge on the nanoparticle surface is zero. Adjust the pH away from this point.

Quantitative Data Summary

The following tables summarize data for similar betaine-based surfactants used in the stabilization of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). This data can serve as a reference for expected ranges in your experiments with behenyl betaine.

Table 1: Influence of Surfactant Concentration on Nanoparticle Properties

Based on studies with cocamidopropyl betaine and coco betaine.[1]

Lipid Phase (% w/w)	Surfactant (% w/w)	Resulting Particle Size (nm)	Resulting PDI
1	1	~200 - 300	< 0.3
2	1	~250 - 350	< 0.3
3	1	~300 - 400	< 0.3
1	2	~150 - 250	< 0.3
2	2	~200 - 300	< 0.3
3	2	~250 - 350	< 0.3

Table 2: Critical Micelle Concentration (CMC) of Various Betaine Surfactants

Surfactant	CMC (g/L)
Cocamidopropyl Betaine (CAPB)	~0.1
Lauramidopropyl Betaine (LAPB)	~0.2

Data from a study on technical grade surfactants.[5] The CMC is the concentration above which surfactants self-assemble into micelles.[6] Operating above the CMC is often necessary for stable nanoparticle formation.

Experimental Protocols

Protocol 1: Preparation of Solid Lipid Nanoparticles (SLNs) by Hot Homogenization and Ultrasonication

This protocol is a general guideline and should be optimized for your specific formulation.[2]

Materials:

• Behenyl Betaine (Surfactant)

• Solid Lipid (e.g., Compritol® 888 ATO, Cetyl Palmitate)

• Lipophilic drug (if applicable)

• Purified Water

Procedure:

• Preparation of the Lipid Phase:

  • Weigh the solid lipid and the lipophilic drug (if any).

  • Heat the mixture in a beaker to a temperature approximately 5-10°C above the melting point of the solid lipid (e.g., 85-90°C).

  • Stir until a clear, homogenous molten liquid is formed.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve the behenyl betaine in purified water.

  • Heat this aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase under high-speed stirring (e.g., 8,000-10,000 rpm) for 5-10 minutes. This forms a coarse oil-in-water (o/w) pre-emulsion.

• Homogenization:

  • Subject the hot pre-emulsion to high-energy homogenization using a probe sonicator or a high-pressure homogenizer.

  • Ultrasonication: Sonicate for a defined period (e.g., 5-15 minutes) at a specific amplitude. Maintain the temperature of the system.

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath under gentle stirring. This will cause the lipid to recrystallize and form solid nanoparticles.

• Storage:

  • Store the final SLN dispersion at a suitable temperature, typically 4°C.

Protocol 2: Characterization of Nanoparticles

• Particle Size, PDI, and Zeta Potential: [2]

  • Dilute the SLN dispersion with purified water to an appropriate concentration to avoid multiple scattering effects.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (Z-average), PDI, and zeta potential using a Dynamic Light Scattering (DLS) instrument at a constant temperature (e.g., 25°C).

  • Perform measurements in triplicate for reproducibility.

• Morphology Analysis (TEM): [2]

  • Place a drop of the diluted SLN dispersion onto a carbon-coated copper grid.

  • The sample can be air-dried or negatively stained (e.g., with phosphotungstic acid) to enhance contrast.

  • Observe the grid under a Transmission Electron Microscope (TEM) to visualize the shape and morphology of the nanoparticles.

• Entrapment Efficiency (EE) and Drug Loading (DL): [2]

  • Separation of Free Drug: Separate the unencapsulated drug from the SLN dispersion using techniques like ultracentrifugation or centrifugal filter devices.

  • Quantification of Drug: Measure the concentration of the free drug in the supernatant and the total amount of drug in the formulation using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

  • Calculation:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Weight of Nanoparticles] x 100

Visualizations

Caption: Troubleshooting workflow for nanoparticle instability.

References

• 1. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. ijcmas.com [ijcmas.com]
• 5. tegewa.de [tegewa.de]
• 6. Critical micelle concentration - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving Drug Encapsulation Efficiency with Behenyl Betaine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing Behenyl Betaine to enhance drug encapsulation efficiency in lipid-based nanoparticle systems.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine and what is its primary role in drug encapsulation?

Behenyl Betaine is a zwitterionic surfactant.[1][2][3][4] In drug delivery systems, particularly in lipid-based nanoparticles like solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), it can function as a co-emulsifier and stabilizer. Its amphiphilic nature, possessing both a long hydrophobic behenyl chain and a hydrophilic betaine headgroup, allows it to situate at the oil-water interface, reducing interfacial tension and preventing particle aggregation. This contributes to the formation of stable, well-dispersed nanoparticles.

Q2: How does Behenyl Betaine potentially improve drug encapsulation efficiency?

As a surfactant, Behenyl Betaine can enhance the stability of the nanoparticle formulation during its production. By preventing the aggregation of newly formed nanoparticles, it helps to effectively entrap the drug within the lipid matrix. A stable formulation is less prone to drug leakage during and after the encapsulation process. The choice of surfactant and its concentration are critical factors that influence the encapsulation efficiency.[5]

Q3: Is Behenyl Betaine suitable for encapsulating both hydrophilic and lipophilic drugs?

Due to its structure, Behenyl Betaine is most effective in stabilizing oil-in-water emulsions, which are typically used to encapsulate lipophilic drugs within the solid lipid core. For hydrophilic drugs, a double emulsion method (w/o/w) might be employed, where Behenyl Betaine could stabilize the external oil-water interface. The efficiency will largely depend on the overall formulation strategy.

Q4: What are the typical concentrations of Behenyl Betaine used in nanoparticle formulations?

The optimal concentration of Behenyl Betaine depends on various factors, including the type and concentration of the lipid, the drug being encapsulated, and the preparation method. Generally, surfactant concentrations in nanoparticle formulations range from 0.5% to 5% (w/w).[6] It is crucial to perform optimization studies to determine the ideal concentration for a specific formulation, as excessive amounts can lead to toxicity or reduced encapsulation efficiency.[5]

Q5: How can I determine the encapsulation efficiency of my formulation containing Behenyl Betaine?

Several methods can be used to determine encapsulation efficiency (EE%). These typically involve separating the free, unencapsulated drug from the drug-loaded nanoparticles. Common techniques include:

• Centrifugal Ultrafiltration: Uses a filter membrane to separate the aqueous phase containing the free drug from the nanoparticles.

• Dialysis: A semi-permeable membrane allows the free drug to diffuse out of the nanoparticle dispersion.[7]

• Gel Column Chromatography: Separates the larger nanoparticles from the smaller, free drug molecules.[7]

• High-Performance Liquid Chromatography (HPLC): Can be combined with size exclusion chromatography to separate and quantify the free drug.[][9]

The encapsulation efficiency is then calculated using the following formula: EE (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Encapsulation Efficiency	1. Suboptimal Behenyl Betaine Concentration: Too little may not sufficiently stabilize the emulsion, while too much can increase drug solubility in the external phase. 2. Incompatible Lipid Matrix: The drug may have poor solubility in the chosen solid lipid. 3. High Drug Concentration: The drug may have reached its saturation limit within the lipid matrix. 4. Inappropriate Formulation Method: The chosen method may not be suitable for the specific drug and excipients.	1. Optimize Surfactant Concentration: Test a range of Behenyl Betaine concentrations (e.g., 0.5% to 5% w/w) to find the optimal level. 2. Screen Different Lipids: Test various solid lipids to find one with high drug solubility. 3. Adjust Drug-to-Lipid Ratio: Decrease the initial drug concentration to avoid saturation. 4. Method Modification: Consider alternative preparation methods such as high-pressure homogenization, microemulsion, or solvent emulsification-evaporation.
Particle Aggregation/Precipitation	1. Insufficient Stabilization: The concentration of Behenyl Betaine and any primary surfactant may be too low to cover the nanoparticle surface area. 2. High Zeta Potential (close to zero): Indicates low electrostatic repulsion between particles. 3. Inappropriate Storage Conditions: Temperature fluctuations can affect particle stability.	1. Increase Stabilizer Concentration: Gradually increase the concentration of Behenyl Betaine or the primary surfactant. 2. Modify Surface Charge: While Behenyl Betaine is zwitterionic, the overall zeta potential can be influenced by other excipients and the pH of the medium. Consider adding a charged surfactant if compatible. 3. Controlled Storage: Store the nanoparticle dispersion at a recommended temperature, typically 4°C, and avoid freeze-thaw cycles unless a cryoprotectant is used.
Large Particle Size or High Polydispersity Index (PDI)	1. Inefficient Homogenization: The energy input during particle formation may be insufficient. 2. Suboptimal Formulation Parameters: Incorrect concentrations of lipid or surfactant can lead to larger, less uniform particles. 3. Ostwald Ripening: Over time, smaller particles can dissolve and redeposit onto larger ones.	1. Optimize Homogenization/Sonication: Increase the homogenization pressure/time or sonication energy. 2. Formulation Optimization: Re-evaluate the concentrations of all components, particularly the lipid and Behenyl Betaine. 3. Incorporate a Ripening Inhibitor: A co-surfactant or a polymer that adsorbs to the nanoparticle surface can sometimes mitigate this effect.
Batch-to-Batch Variability	1. Inconsistent Process Parameters: Minor variations in temperature, stirring speed, or addition rates can lead to different outcomes. 2. Variability in Raw Materials: Differences between batches of lipids, surfactants, or the drug can affect the final product.	1. Standardize Operating Procedures (SOPs): Ensure all process parameters are tightly controlled and documented for each batch. 2. Quality Control of Raw Materials: Perform characterization of incoming raw materials to ensure consistency.

Data Presentation

The following tables present hypothetical but plausible data for the optimization of a drug-loaded Solid Lipid Nanoparticle (SLN) formulation using Behenyl Betaine (BB) as a co-surfactant.

Table 1: Effect of Behenyl Betaine Concentration on SLN Properties

Formulation Code	Lipid (Compritol® 888 ATO) (% w/v)	Primary Surfactant (Poloxamer 188) (% w/v)	Behenyl Betaine (% w/v)	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)
SLN-BB-0.5	5	1.5	0.5	180	0.25	-15.2	75.3
SLN-BB-1.0	5	1.5	1.0	165	0.21	-18.5	82.1
SLN-BB-1.5	5	1.5	1.5	150	0.18	-22.4	88.6
SLN-BB-2.0	5	1.5	2.0	155	0.23	-20.1	85.4

Table 2: Effect of Drug-to-Lipid Ratio on Encapsulation Efficiency (Formulation with 1.5% Behenyl Betaine)

Formulation Code	Drug-to-Lipid Ratio	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Drug Loading (%)
SLN-DL-1:20	1:20	152	0.19	90.2	4.51
SLN-DL-1:10	1:10	150	0.18	88.6	8.05
SLN-DL-1:5	1:5	165	0.24	75.3	12.55

Experimental Protocols

Protocol: Preparation of Drug-Loaded Solid Lipid Nanoparticles (SLNs) using Hot Homogenization with Behenyl Betaine as a Co-Surfactant

This protocol describes a general method for preparing SLNs. The specific amounts and parameters should be optimized for each drug and lipid system.

Materials:

• Lipophilic drug

• Solid lipid (e.g., Compritol® 888 ATO, Glyceryl monostearate)

• Primary surfactant (e.g., Poloxamer 188, Tween® 80)

• Behenyl Betaine

• Purified water

Procedure:

• Preparation of the Oil Phase: a. Weigh the solid lipid and the lipophilic drug. b. Heat the solid lipid 5-10°C above its melting point in a beaker with a magnetic stirrer until a clear, molten liquid is formed. c. Add the drug to the molten lipid and stir until fully dissolved.

• Preparation of the Aqueous Phase: a. In a separate beaker, dissolve the primary surfactant and Behenyl Betaine in purified water. b. Heat the aqueous phase to the same temperature as the oil phase.

• Formation of the Pre-emulsion: a. Add the hot aqueous phase to the hot oil phase dropwise under continuous high-speed stirring (e.g., 8000-10000 rpm) using a high-shear homogenizer for 5-10 minutes. This will form a hot oil-in-water (o/w) pre-emulsion.

• High-Pressure Homogenization: a. Immediately subject the hot pre-emulsion to high-pressure homogenization (HPH) for several cycles (e.g., 3-5 cycles) at a pressure above 500 bar. The homogenizer should be pre-heated to the same temperature.

• Cooling and SLN Formation: a. Cool the resulting hot nanoemulsion in an ice bath or at room temperature under gentle stirring. b. As the temperature drops below the melting point of the lipid, the lipid droplets will recrystallize, forming solid lipid nanoparticles with the drug encapsulated within.

• Characterization: a. Particle Size and Polydispersity Index (PDI): Analyze the SLN dispersion using Dynamic Light Scattering (DLS). b. Zeta Potential: Measure the surface charge of the nanoparticles using Laser Doppler Velocimetry. c. Encapsulation Efficiency (EE%): Separate the free drug from the SLNs using a method like centrifugal ultrafiltration. Quantify the free drug in the supernatant using a suitable analytical technique (e.g., HPLC, UV-Vis spectrophotometry) and calculate the EE%. d. Morphology: Visualize the shape and surface of the SLNs using Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).

Visualizations

Caption: Experimental workflow for SLN preparation.

Caption: Troubleshooting logic for low encapsulation.

References

• 1. briefs.techconnect.org [briefs.techconnect.org]
• 2. zwitterco.com [zwitterco.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Zwitterionic Polymers and Their Applications in Drug Delivery [ijche.ir]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. How To Measure The Efficiency Of Drug Packaging? - CD Bioparticles Blog [cd-bioparticles.net]
• 9. CN102980963A - Method for determining drug encapsulation efficiency in liposomes - Google Patents [patents.google.com]

Technical Support Center: Behenyl Betaine Gel Systems in Enhanced Oil Recovery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Behenyl Betaine-based viscoelastic surfactant (VES) gels for enhanced oil recovery (EOR) applications.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine and why is it used in EOR?

Behenyl Betaine is an amphoteric surfactant that can form long, worm-like micelles in aqueous solutions, creating a viscoelastic gel.[1][2] These gels are used in hydraulic fracturing fluids to effectively transport proppant into the fracture network. A key advantage of these "clean fluids" is that they typically do not require conventional breakers, as contact with reservoir hydrocarbons can disrupt the micelle structure and "break" the gel, minimizing formation damage.[3]

Q2: How does the gel breaking mechanism for Behenyl Betaine gels work?

The viscosity of a Behenyl Betaine gel is due to the entanglement of long, worm-like micelles. When the gel comes into contact with hydrocarbons from the reservoir, the oil molecules are encapsulated by the surfactant micelles. This interaction disrupts the elongated micellar structures, causing them to transition into smaller, spherical micelles. These spherical micelles are not entangled and thus have a much lower viscosity, leading to the breaking of the gel.[4][5][6] This process is crucial for effective cleanup after the fracturing treatment, allowing hydrocarbons to flow freely.

Q3: What are the typical concentrations of Behenyl Betaine used in fracturing fluids?

While specific concentrations for Behenyl Betaine are proprietary and application-dependent, analogous betaine-based systems, such as those using Erucamide Propyl Betaine (EAPB) and Oleic Acid Amide Propyl Betaine (OAPB), utilize surfactant concentrations in the range of 2.0% to 2.5% by weight.[4][7][8][9] Additives like KCl (around 0.1% wt) are often included to enhance temperature resistance and viscosity.[4][7][8][9]

Q4: What factors influence the viscosity and stability of Behenyl Betaine gels?

Several factors can impact the performance of Behenyl Betaine gels:

• Temperature: Viscosity can be sensitive to temperature. For some betaine systems, viscosity may initially increase with temperature before decreasing as the micellar structure is disrupted at higher temperatures.[10]

• Salinity: The presence of salts, like KCl, can enhance the thermal stability and viscosity of the gel.[4][7][8][9]

• Shear Rate: These fluids are typically shear-thinning, meaning their viscosity decreases under high shear conditions (e.g., during pumping) and recovers when the shear is removed.[4]

• Additives: Other components in the fluid, such as co-surfactants or stabilizers, can significantly alter the rheological properties.

Q5: Can internal breakers be used with Behenyl Betaine gels?

Yes, while Behenyl Betaine gels can be broken by reservoir hydrocarbons, internal breakers can also be employed for more controlled and predictable viscosity reduction.[11][12] These are chemical additives included in the fracturing fluid that activate under specific downhole conditions (e.g., temperature, time) to break the gel.[5][13] This can be particularly useful in situations where contact with reservoir fluids is insufficient for a complete break.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor initial gel viscosity	- Incorrect surfactant concentration.- Poor water quality (e.g., presence of interfering ions).- Inadequate mixing or hydration time.	- Verify surfactant concentration and purity.- Analyze the make-up water for contaminants. Use a compatible brine if necessary.- Ensure sufficient mixing energy and time as per the protocol.
Premature gel breaking (viscosity loss before placement)	- High reservoir temperatures exceeding the gel's thermal stability.- Unintended contact with hydrocarbons or other breaking agents.- High shear degradation.	- Incorporate thermal stabilizers or increase salt concentration (e.g., KCl) to enhance temperature resistance.- Ensure all equipment is clean and free of contaminants. Consider using an internal breaker with a delayed activation mechanism.- While VES fluids are generally shear-recoverable, excessive shear at high temperatures can cause irreversible damage. Evaluate pumping schedules.
Incomplete gel breaking after fracturing	- Insufficient contact with reservoir hydrocarbons.- Low reservoir temperature, slowing the breaking process.- Gel is too stable for the given downhole conditions.	- Consider a post-flush with a mutual solvent or hydrocarbon-based fluid to initiate breaking.[11][14]- If low temperature is the issue, an internal breaker with a lower activation temperature may be required.- Reduce the concentration of stabilizers or adjust the formulation to be less robust for the specific reservoir conditions.
Screen-out during pumping	- High fluid leakoff into the formation, leading to proppant bridging.[15]	- While VES fluids are non-wall-building, fluid loss additives can be incorporated to reduce leakoff in high-permeability formations.[15]- Optimize the pumping rate to maintain fracture width.
Inconsistent results between lab and field	- Differences in water chemistry.- Variations in temperature and pressure conditions.- Shear history of the fluid.	- Use field make-up water for all lab testing.- Ensure lab testing protocols (e.g., rheology) accurately simulate downhole temperature and pressure conditions.- Mimic the shear history the fluid will experience during pumping in laboratory evaluations.

Data Presentation

The following tables present representative data from an analogous betaine-based gel system (2.0% EAPB, 0.5% OAPB, 0.1% KCl) which can be used as a benchmark for evaluating Behenyl Betaine gel performance.

Table 1: Gel Breaking Performance in the Presence of Crude Oil [7][8][9]

Temperature (°C)	Crude Oil Conc. (% vol)	Time to Break (hours)	Final Viscosity (mPa·s)
60	6.0	< 1	< 5

Table 2: Rheological Properties and Stability [4][7][8][9]

Property	Value	Conditions
Apparent Viscosity	~50 mPa·s	80 °C
Viscosity Reduction after Shear	13.6%	170 s⁻¹ for 60 min
Proppant Settling Velocity	1.15 cm/h	10% sand, 27 °C
Critical Micelle Concentration	~0.042 wt%	-

Experimental Protocols

Protocol 1: Behenyl Betaine Gel Preparation

Objective: To prepare a stable Behenyl Betaine viscoelastic gel for performance testing.

Materials:

• Behenyl Betaine surfactant

• Deionized water or specified brine (e.g., 2% KCl)

• Additives (e.g., thermal stabilizers, co-surfactants)

• Magnetic stirrer and stir bar or overhead mixer

• Beakers and graduated cylinders

• Weighing balance

Procedure:

• Measure the required volume of deionized water or brine into a beaker.

• Place the beaker on a magnetic stirrer and begin agitation at a moderate speed to create a vortex.

• Slowly add the pre-weighed Behenyl Betaine powder to the shoulder of the vortex to avoid clumping.

• If using other solid additives, add them in a similar manner.

• Continue mixing for a specified period (e.g., 30-60 minutes) or until the solution is fully homogenized and has reached a stable viscosity.

• Allow the gel to stand for a "hydration" or "aging" period (e.g., 2-4 hours or overnight) before conducting rheological measurements.

Protocol 2: Gel Breaking Test with Crude Oil

Objective: To evaluate the breaking efficiency of the Behenyl Betaine gel upon contact with crude oil.

Materials:

• Prepared Behenyl Betaine gel

• Crude oil from the target reservoir (or a suitable analogue)

• High-temperature, high-pressure (HTHP) viscometer

• Water bath or heating system for the viscometer

• Pipettes or syringes for accurate fluid transfer

Procedure:

• Calibrate the HTHP viscometer according to the manufacturer's instructions.

• Load the prepared Behenyl Betaine gel into the viscometer cup.

• Heat the sample to the desired reservoir temperature.

• Measure the initial viscosity of the unbroken gel at a specified shear rate (e.g., 100 s⁻¹).

• Inject a precise volume of crude oil into the gel sample (e.g., 6% by volume).

• Initiate the viscometer to continuously measure the viscosity over time at the set temperature and shear rate.

• Record the viscosity at regular intervals until it reaches a stable, low value (typically < 10 mPa·s). The time taken to reach this viscosity is the "break time".[16]

Visualizations

Behenyl Betaine Gel Breaking Mechanism

General Experimental Workflow

Troubleshooting Incomplete Gel Breaking

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Novel Trends in the Development of Surfactant-Based Hydraulic Fracturing Fluids: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Use of Betaine-Based Gel and Its Potential Application in Enhanced Oil Recovery [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]
• 9. Use of Betaine-Based Gel and Its Potential Application in Enhanced Oil Recovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nouryon.com [nouryon.com]
• 12. onepetro.org [onepetro.org]
• 13. researchgate.net [researchgate.net]
• 14. onepetro.org [onepetro.org]
• 15. onepetro.org [onepetro.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Thermal Stability of Behenyl Betaine Formulations for Enhanced Oil Recovery (EOR)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when formulating with Behenyl Betaine for Enhanced Oil Recovery (EOR) applications, with a specific focus on improving thermal stability.

Troubleshooting Guide

This guide addresses common issues observed during the formulation and application of Behenyl Betaine in high-temperature EOR environments.

Issue	Potential Cause	Recommended Solution
Loss of Viscosity at High Temperatures	Thermal degradation of the Behenyl Betaine molecule, leading to a breakdown of the surfactant structure and its ability to maintain viscosity. This can also be caused by the degradation of polymers in the formulation.	- Optimize Operating Temperature: Determine the maximum stable temperature for your specific formulation through thermal stability testing. - Incorporate Thermal Stabilizers: Consider the addition of antioxidants or other stabilizing agents to mitigate degradation. - Co-surfactants and Polymers: Blend Behenyl Betaine with more thermally stable surfactants or polymers. Biopolymers like Scleroglucan have shown excellent stability in high-temperature environments[1][2].
Phase Separation of the Formulation	High temperatures can disrupt the emulsion or microemulsion stability, leading to the separation of oil, water, and surfactant phases. Salinity and the presence of divalent ions can exacerbate this issue.	- Adjust Salinity: Optimize the brine composition to enhance surfactant solubility and stability at reservoir temperatures.[3] - Utilize Co-solvents: Incorporate co-solvents to improve the mutual solubility of the different phases. - Blend Surfactants: Creating a blend of surfactants can improve overall stability and performance across a wider range of conditions.[3][4]
Precipitation of Surfactant	High salinity and the presence of divalent cations (e.g., Ca²⁺, Mg²⁺) in the formation brine can lead to the precipitation of Behenyl Betaine, especially at elevated temperatures.	- Formulate with Low-Salinity Brine: If possible, use a lower salinity make-up brine for the surfactant formulation. - Add Chelating Agents: Incorporate chelating agents to bind with divalent cations and prevent them from reacting with the surfactant. - Utilize Salt-Tolerant Co-surfactants: Blend Behenyl Betaine with co-surfactants known for their high salt tolerance.[5]
Reduced EOR Efficiency After Thermal Aging	Chemical degradation of Behenyl Betaine over time at reservoir temperatures, leading to a loss of its surface-active properties and reduced ability to lower interfacial tension (IFT).	- Conduct Long-Term Stability Tests: Evaluate the performance of the formulation after aging at reservoir temperature for an extended period.[4] - Analyze for Degradation Products: Use analytical techniques like HPLC to quantify the amount of active surfactant remaining and identify degradation products.[6] - Reformulate for Enhanced Stability: Based on the stability data, adjust the formulation by adding protective agents or selecting more robust components.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of Behenyl Betaine in EOR formulations?

A1: Behenyl Betaine, as a long-chain alkyl betaine, is expected to have better thermal stability compared to anionic surfactants like sulfates, but may be susceptible to degradation at very high temperatures. While specific data for Behenyl Betaine is limited, related zwitterionic surfactants have shown stability at temperatures up to 80°C and even higher in optimized formulations.[7][8] However, long-term exposure to reservoir temperatures can still lead to degradation.

Q2: What are the primary factors influencing the thermal stability of Behenyl Betaine formulations?

A2: The key factors include:

• Temperature: Higher temperatures accelerate the rate of chemical degradation.

• Salinity and Ion Composition of Brine: High salinity, especially the presence of divalent cations, can lead to precipitation and reduce stability.[9]

• Presence of Oxygen: Dissolved oxygen can promote oxidative degradation of the surfactant molecule.

• Compatibility with Other Formulation Components: Interactions with polymers, co-surfactants, and other additives can either enhance or diminish thermal stability.[10]

Q3: What is the likely thermal degradation mechanism for Behenyl Betaine?

A3: The primary thermal degradation pathway for betaines is believed to be decarboxylation , where the carboxylate group is lost as carbon dioxide. Other potential degradation mechanisms include Hofmann elimination and cleavage of the long alkyl chain at high temperatures.[11]

Q4: How can I improve the thermal stability of my Behenyl Betaine formulation?

A4: Several strategies can be employed:

• Addition of Sacrificial Agents/Antioxidants: These can preferentially react with degrading agents like oxygen, thus protecting the surfactant.

• Blending with More Stable Surfactants: Formulating with a synergistic blend of surfactants can enhance the overall thermal tolerance.[3]

• Use of Protective Polymers: Certain polymers can encapsulate or interact with the surfactant micelles, providing a protective effect.

• Deoxygenation of Injection Fluids: Removing dissolved oxygen from the injection water can significantly reduce oxidative degradation.

Q5: Are there any compatibility issues I should be aware of when using Behenyl Betaine with common EOR polymers at high temperatures?

A5: Yes, compatibility is a critical consideration. While Behenyl Betaine is generally compatible with many EOR polymers, high temperatures can affect these interactions. For instance, the viscosity of a polymer/surfactant system can be influenced by the surfactant type and concentration.[10] It is essential to conduct compatibility and rheology studies at reservoir temperature to ensure the desired performance of the combined system. Some biopolymers have shown excellent compatibility and stability with surfactants in high-temperature applications.[1][2]

Quantitative Data on Thermal Stability of Similar Surfactants

The following tables summarize the thermal stability data for zwitterionic and other long-chain surfactants from various studies, providing a reference for formulating with Behenyl Betaine.

Table 1: Thermal Stability of Various Surfactant Types in EOR Conditions

Surfactant Type	Temperature (°C)	Salinity (ppm TDS)	Observation	Reference
Erucamide Propyl Betaine (EAPB)	80	-	Apparent viscosity of ~50 mPa·s maintained.	[7][8]
Lauryl Betaine	60	High	Led to the highest oil recovery among tested methods.	[12]
Anionic Surfactant (AOSC14-16)	90 - 120	Up to 80,281	No precipitation observed.	[9]
Blend of AOSC14-16 + LMDO (Amphoteric)	90 - 120	High	Improved stability in high salinity compared to individual surfactants.	[9]

Experimental Protocols

Protocol 1: Long-Term Thermal Stability Assessment

Objective: To evaluate the long-term thermal stability of a Behenyl Betaine formulation under simulated reservoir conditions.

Materials:

• Behenyl Betaine formulation

• Synthetic brine matching reservoir composition

• Oxygen-free nitrogen or argon

• High-pressure, high-temperature (HPHT) aging cells or sealed ampules

• Oven capable of maintaining reservoir temperature

• Analytical equipment: HPLC, spinning drop tensiometer, viscometer

Procedure:

• Sample Preparation: Prepare the Behenyl Betaine formulation in the synthetic brine.

• Deoxygenation: Sparge the solution with oxygen-free nitrogen or argon for at least one hour to remove dissolved oxygen.

• Sample Sealing: Transfer the deoxygenated solution into HPHT aging cells or glass ampules under an inert atmosphere and seal them.

• Thermal Aging: Place the sealed samples in an oven pre-heated to the desired reservoir temperature.

• Sampling: At predetermined time intervals (e.g., 1, 7, 14, 30, 60, 90 days), remove a set of samples from the oven.

• Cooling and Analysis: Allow the samples to cool to room temperature.

• Visual Inspection: Observe the samples for any signs of precipitation, phase separation, or color change.

• Performance Evaluation:

  • Measure the interfacial tension (IFT) against crude oil using a spinning drop tensiometer.

  • Measure the viscosity of the solution.

  • Quantify the concentration of active Behenyl Betaine using HPLC.

Protocol 2: Quantitative Analysis of Behenyl Betaine Degradation using HPLC

Objective: To quantify the concentration of Behenyl Betaine in a formulation before and after thermal aging.

Materials:

• Aged and un-aged Behenyl Betaine formulation samples

• HPLC system with a suitable detector (e.g., ELSD or UV after derivatization)[13][14]

• Appropriate HPLC column (e.g., HILIC)[13]

• Mobile phase (e.g., Acetonitrile and ammonium acetate buffer)[13]

• Behenyl Betaine analytical standard

• Syringe filters (0.45 µm)

Procedure:

• Standard Preparation: Prepare a series of standard solutions of Behenyl Betaine of known concentrations.

• Sample Preparation: Filter an aliquot of the aged and un-aged formulation samples through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared samples into the HPLC system.

• Data Analysis:

  • Identify the peak corresponding to Behenyl Betaine based on retention time.

  • Quantify the concentration of Behenyl Betaine in the samples by comparing the peak area to the calibration curve.

  • Calculate the percentage of degradation by comparing the concentration in the aged sample to the un-aged sample.

Visualizations

Caption: Potential thermal degradation pathway of Behenyl Betaine.

Caption: Experimental workflow for thermal stability testing.

References

• 1. dialnet.unirioja.es [dialnet.unirioja.es]
• 2. scielo.org.co [scielo.org.co]
• 3. porousmedia.rice.edu [porousmedia.rice.edu]
• 4. researchgate.net [researchgate.net]
• 5. Glycine betaine, carnitine, and choline enhance salinity tolerance and prevent the accumulation of sodium to a level inhibiting growth of Tetragenococcus halophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Use of Betaine-Based Gel and Its Potential Application in Enhanced Oil Recovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cup.edu.cn [cup.edu.cn]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative analysis of betaine in Lycii Fructus by HILIC-ELSD - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN105067741A - Method for measuring betaine content - Google Patents [patents.google.com]

Technical Support Center: Mitigating "Behenyl Betaine" Adsorption on Reservoir Rock

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Behenyl Betaine and investigating its adsorption on reservoir rock.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine and why is its adsorption on reservoir rock a concern?

Behenyl Betaine is a zwitterionic (or amphoteric) surfactant, meaning it has both a positive and a negative charge in its molecular structure, making it externally uncharged.[1] Its functions include acting as an antistatic agent, cleansing agent, foam booster, and viscosity controller.[1][2][3] In the context of reservoir applications, such as in enhanced oil recovery (EOR), its adsorption onto the reservoir rock (e.g., sandstone or carbonate) is a significant concern. This adsorption leads to the loss of the surfactant from the injection fluid, which can render the process economically unfeasible and reduce its effectiveness in mobilizing oil.[4][5]

Q2: What are the primary factors that influence the adsorption of Behenyl Betaine on reservoir rock?

The adsorption of surfactants, including Behenyl Betaine, on reservoir rocks is influenced by several key factors:

• pH of the solution: The pH of the aqueous solution significantly impacts the surface charge of both the surfactant and the reservoir rock.

• Salinity (ionic strength) of the brine: The concentration and type of salts in the brine can affect the electrostatic interactions between the surfactant and the rock surface.

• Presence of divalent cations: Ions such as calcium (Ca²⁺) and magnesium (Mg²⁺) can interact with the surfactant and the rock, influencing adsorption.

• Surfactant concentration: The amount of surfactant in the solution will affect the equilibrium of adsorption.

• Temperature: Reservoir temperatures can affect the kinetics and equilibrium of the adsorption process.

• Rock mineralogy: The specific composition of the reservoir rock (e.g., clay content, presence of carbonates) plays a crucial role in the extent of adsorption.

Q3: How does pH affect the adsorption of Behenyl Betaine on sandstone?

The pH of the solution is a critical factor in controlling the adsorption of zwitterionic surfactants like Behenyl Betaine on sandstone. The adsorption of betaine-type surfactants on quartz (a major component of sandstone) decreases as the pH of the solution increases.[6] This is due to changes in the surface charge of the sandstone.

Sandstone has a point of zero charge (PZC), which is the pH at which its surface has no net electrical charge. Below the PZC, the surface is positively charged, and above the PZC, it is negatively charged. For one Malaysian sandstone sample, the PZC was found to be at pH 7.98.[4]

• At pH values below the PZC: The sandstone surface is positively charged, leading to higher adsorption of surfactants. For two different surfactants, adsorption was as high as 3.66 mg/g and 4.49 mg/g.[4]

• At pH values above the PZC: The sandstone surface becomes negatively charged, which can lead to repulsion of the negatively charged group of the zwitterionic surfactant, resulting in lower adsorption. In the same study, at a pH exceeding the PZC, the adsorption dropped to 0.43 mg/g and 0.86 mg/g for the respective surfactants.[4]

Therefore, maintaining a pH above the PZC of the reservoir rock is a key strategy to mitigate Behenyl Betaine adsorption.

Troubleshooting Guides

Issue: Higher than expected Behenyl Betaine adsorption in experiments.

Possible Cause 1: Incorrect pH of the brine solution.

• Troubleshooting Steps:

  • Measure the pH of your brine solution.

  • Determine the Point of Zero Charge (PZC) of your specific reservoir rock if it is unknown. A common method is the salt addition method.

  • Adjust the pH of your brine to be above the PZC of the rock. For typical sandstone, this is often above pH 8.[4]

  • Rerun the adsorption experiment with the pH-adjusted brine.

Possible Cause 2: High salinity or presence of certain divalent cations.

• Troubleshooting Steps:

  • Analyze the composition of your brine, paying close attention to the concentration of NaCl and divalent cations like Ca²⁺ and Mg²⁺.

  • The adsorption of some betaine-type surfactants on quartz sand has been observed to decrease and then increase with rising NaCl concentration, with a minimum adsorption at around 5 wt% NaCl for a carboxybetaine-type surfactant.[6]

  • The presence of Ca²⁺ has been shown to decrease the adsorption of betaine-type surfactants on quartz surfaces.[6]

  • Experiment with varying the salinity of your brine to find the optimal concentration for minimum adsorption. Consider specifically reducing the overall salinity or altering the ratio of monovalent to divalent cations.

Issue: Inconsistent results in Behenyl Betaine adsorption measurements.

Possible Cause 1: Inadequate equilibration time.

• Troubleshooting Steps:

  • Surfactant adsorption onto reservoir rock can take a significant amount of time to reach equilibrium, sometimes several days.[7]

  • Conduct a kinetic study by measuring the surfactant concentration in the solution at various time points (e.g., 1, 6, 12, 24, 48, 72 hours) to determine when equilibrium is reached for your specific system.

  • Ensure all subsequent experiments are run for at least this determined equilibration time.

Possible Cause 2: Inaccurate measurement of Behenyl Betaine concentration.

• Troubleshooting Steps:

  • High-Performance Liquid Chromatography (HPLC) is a reliable method for measuring the concentration of betaine-type surfactants.[6]

  • Develop and validate an HPLC method for Behenyl Betaine in your specific brine composition. A C18 column is often suitable, and the mobile phase may consist of a mixture of methanol and water.[6]

  • Ensure proper calibration with Behenyl Betaine standards of known concentrations.

Quantitative Data Summary

Parameter	Condition	Adsorption Level (mg/g of rock)	Surfactant Type	Rock Type	Reference
pH	Below PZC (pH 6)	3.66	Foaming Surfactant FS-1	Malaysian Sandstone	[4]
Below PZC (pH 6)	4.49	Foaming Surfactant FS-2	Malaysian Sandstone	[4]
Above PZC (pH 10)	0.43	Foaming Surfactant FS-1	Malaysian Sandstone	[4]
Above PZC (pH 10)	0.86	Foaming Surfactant FS-2	Malaysian Sandstone	[4]
Salinity	2% TDS Brine	2.35	Betaine-type (CG3)	Middle Bakken Minerals	[2]
Bakken Formation Brine	~1.29	Betaine-type (CG3)	Middle Bakken Minerals	[2]
2% TDS Brine	2.1	Betaine-type (CD2)	Middle Bakken Minerals	[2]
Bakken Formation Brine	~1.8	Betaine-type (CD2)	Middle Bakken Minerals	[2]

Experimental Protocols

Protocol 1: Static Adsorption (Batch) Experiment to Determine Behenyl Betaine Adsorption

Objective: To quantify the amount of Behenyl Betaine adsorbed onto a crushed reservoir rock sample at a given temperature, pH, and salinity.

Materials:

• Behenyl Betaine

• Crushed reservoir rock (e.g., sandstone), sieved to a uniform particle size

• Synthetic brine of desired salinity and pH

• Shaker or agitator

• Centrifuge

• HPLC system for concentration analysis

• pH meter

Methodology:

• Preparation of Rock Sample:

  • Crush the reservoir rock and sieve to a uniform particle size (e.g., through a 40 μm mesh).[2]

  • Wash the crushed rock with distilled water and dry in an oven to remove impurities and water.

• Preparation of Behenyl Betaine Solutions:

  • Prepare a stock solution of Behenyl Betaine in the synthetic brine.

  • Prepare a series of standard solutions of varying concentrations from the stock solution.

• Adsorption Experiment:

  • Accurately weigh a known amount of the dried, crushed rock (e.g., 5 grams) and place it into a series of flasks or vials.

  • Add a known volume (e.g., 40 mL) of the Behenyl Betaine solution of a specific concentration to each flask.[8]

  • Seal the flasks and place them on a shaker. Agitate at a constant temperature for the predetermined equilibration time.

• Sample Analysis:

  • After equilibration, centrifuge the samples to separate the rock particles from the solution.

  • Carefully collect the supernatant (the clear liquid).

  • Measure the final concentration of Behenyl Betaine in the supernatant using a calibrated HPLC method.

• Calculation of Adsorption:

  • The amount of Behenyl Betaine adsorbed per gram of rock (qₑ) can be calculated using the following formula:

    • qₑ = (C₀ - Cₑ) * V / m

    • Where:

      • qₑ is the adsorption capacity in mg/g

      • C₀ is the initial concentration of Behenyl Betaine in mg/L

      • Cₑ is the equilibrium concentration of Behenyl Betaine in the supernatant in mg/L

      • V is the volume of the solution in L

      • m is the mass of the crushed rock in g

Visualizations

Caption: Workflow for Static Adsorption Experiment.

Caption: Logical Flow of Mitigation Strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. "Effect of Divalent Cations in Low Salinity Water Flooding in Sandstone" by Hasan N. Al-Saedi and Ralph E. Flori [scholarsmine.mst.edu]
• 3. ihedelftrepository.contentdm.oclc.org [ihedelftrepository.contentdm.oclc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Method for Analysis of Trimethylglycine (Betaine) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 7. Validation of HPLC-UV Methods for the Quantification of Betaine in Foods by Comparison with LC-MS | Semantic Scholar [semanticscholar.org]
• 8. CN105067741A - Method for measuring betaine content - Google Patents [patents.google.com]

Technical Support Center: Optimizing Behenyl Betaine Performance in High-Salinity and High-Temperature Reservoirs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with behenyl betaine in high-salinity and high-temperature reservoir conditions for enhanced oil recovery (EOR) applications.

Frequently Asked Questions (FAQs)

Q1: What is behenyl betaine and why is it used in EOR?

Behenyl betaine is an amphoteric surfactant, meaning it has both a positive and a negative charge in its molecular structure.[1][2] Its long hydrocarbon chain (behenyl group) makes it effective at the oil-water interface. In enhanced oil recovery (EOR), surfactants like behenyl betaine are used to reduce the interfacial tension (IFT) between oil and water, and to alter the wettability of the reservoir rock, both of which help to mobilize trapped oil.[3] Amphoteric surfactants, in particular, are known for their good tolerance to high salinity and high temperatures, which are common in challenging reservoir environments.[4]

Q2: What are the main challenges when using behenyl betaine in high-salinity and high-temperature reservoirs?

The primary challenges include:

• Surfactant Precipitation: High salinity, especially with divalent cations like Ca²⁺ and Mg²⁺, can cause surfactants to precipitate out of the solution, reducing their effectiveness.[5][6]

• Thermal Degradation: High temperatures can lead to the chemical breakdown of the surfactant over time, resulting in a loss of performance.[5]

• High Interfacial Tension (IFT): Achieving the desired ultra-low IFT (typically <10⁻² mN/m) can be difficult under harsh conditions.[7]

• Surfactant Adsorption: The surfactant can adsorb onto the reservoir rock, leading to a loss of the chemical in the flooding process and making the process less economical.[8]

Q3: How does salinity affect the performance of behenyl betaine?

Salinity has a complex effect on surfactant performance. Increasing salinity can initially enhance the interfacial activity of betaine surfactants by promoting their aggregation at the oil-water interface.[9] However, excessively high salinity can lead to surfactant precipitation and an increase in IFT.[6] The optimal salinity is a critical parameter that needs to be determined experimentally for each specific crude oil and brine composition.

Q4: What is the expected thermal stability of behenyl betaine?

While specific data for behenyl betaine is limited, betaine-type surfactants are generally more thermally stable than many anionic surfactants.[10] The thermal stability of a related zwitterionic surfactant, hexadecylbetaine, shows decomposition typically beginning in the range of 200-250°C.[11] However, long-term stability at reservoir temperatures should be evaluated, as even slow degradation can impact the effectiveness of a surfactant flood.

Troubleshooting Guide

Issue 1: Surfactant solution appears cloudy or contains precipitates.

Possible Cause	Troubleshooting Step
High Salinity/Divalent Cations	1. Analyze Brine Composition: Determine the concentration of divalent cations (Ca²⁺, Mg²⁺). High hardness is a common cause of precipitation. 2. Optimize Salinity: Conduct a salinity scan to determine the optimal salinity range for your behenyl betaine formulation. 3. Add a Co-surfactant or Chelating Agent: A co-surfactant can improve the solubility of the primary surfactant. A chelating agent can be used to sequester divalent cations.[12]
Low Temperature	1. Check Cloud Point: Determine the cloud point of your surfactant solution. If the experimental temperature is below the cloud point, the solution will be cloudy. 2. Adjust Formulation: The addition of a co-solvent or a more water-soluble co-surfactant can lower the cloud point.
Incompatibility with Additives	1. Test Compatibility: If using other additives like polymers, test their compatibility with the behenyl betaine solution at reservoir conditions before mixing large batches.

Issue 2: Interfacial tension (IFT) is not reaching the desired ultra-low value.

Possible Cause	Troubleshooting Step
Sub-optimal Salinity	1. Conduct a Salinity Scan: Systematically vary the salinity of the brine to find the optimal salinity at which the IFT is lowest.[9]
Incorrect Surfactant Concentration	1. Determine the Critical Micelle Concentration (CMC): Measure the IFT at various surfactant concentrations to determine the CMC. The lowest IFT is typically achieved at or above the CMC.
Non-Equilibrium Conditions	1. Allow Sufficient Equilibration Time: Ensure that the oil and surfactant solution have been in contact for a sufficient time to reach equilibrium before measuring the IFT. For some systems, this can take several hours.[7]
Poor Surfactant-Oil Interaction	1. Add a Co-surfactant or Co-solvent: A co-surfactant or co-solvent can improve the partitioning of the surfactant at the oil-water interface and enhance IFT reduction.[13]

Issue 3: High surfactant adsorption onto reservoir rock.

Possible Cause	Troubleshooting Step
Rock Mineralogy	1. Characterize Reservoir Rock: Understand the mineral composition of the reservoir rock. Carbonate reservoirs, for instance, can have a high affinity for certain surfactants. 2. Add a Sacrificial Adsorbing Agent: An alkali or another less expensive chemical can be injected prior to the surfactant to saturate the adsorption sites on the rock.[8]
High Salinity	1. Optimize Injection Strategy: A pre-flush with lower salinity brine can sometimes reduce surfactant adsorption.[8]

Data Presentation

Table 1: General Properties of Behenyl Betaine

Property	Value	Reference
Molecular Formula	C₂₆H₅₃NO₂	[1]
Molecular Weight	411.7 g/mol	[1]
Appearance	White to cream-colored solid	[1]
Solubility in Water	Soluble	[1]

Table 2: Performance of a Betaine-Type Surfactant in High Salinity Conditions (Illustrative Data)

Data for a generic betaine surfactant is provided as a reference due to the limited availability of specific data for behenyl betaine.

Salinity (ppm NaCl)	Interfacial Tension (mN/m) vs. Crude Oil	Observations	Reference
10,000	5 x 10⁻²	Stable solution	[9]
50,000	1 x 10⁻²	Optimal performance	[9]
100,000	8 x 10⁻²	Potential for reduced stability	[9]
200,000	> 10⁻¹	Phase separation may occur	[9]

Experimental Protocols

Interfacial Tension (IFT) Measurement using Spinning Drop Tensiometer

Objective: To measure the IFT between the behenyl betaine solution and crude oil at reservoir temperature and salinity.

Methodology:

• Solution Preparation: Prepare the behenyl betaine solution in the desired brine composition.

• Instrument Setup:

  • Set the spinning drop tensiometer to the reservoir temperature.[14]

  • Fill the capillary tube with the behenyl betaine solution, ensuring no air bubbles are present.[7]

• Oil Droplet Injection: Inject a small droplet of the crude oil into the center of the capillary tube.

• Spinning and Measurement:

  • Rotate the capillary tube at a high speed. The oil droplet will elongate due to centrifugal force.

  • The instrument's software will capture the shape of the droplet and calculate the IFT based on the droplet's dimensions and the rotational speed.[14]

• Equilibration: Allow the system to equilibrate until the IFT value stabilizes. This may take several hours.[7]

• Data Recording: Record the final, stable IFT value.

Core Flooding Test

Objective: To evaluate the effectiveness of the behenyl betaine solution in mobilizing residual oil from a reservoir core sample.

Methodology:

• Core Preparation:

  • Select a representative reservoir core sample.

  • Clean and dry the core, then measure its porosity and permeability.

  • Saturate the core with brine, followed by crude oil to establish irreducible water saturation.[15]

• Water Flooding (Secondary Recovery):

  • Flood the core with brine at a constant rate until no more oil is produced. This simulates secondary recovery and establishes the residual oil saturation.[15]

• Surfactant Flooding (Tertiary Recovery):

  • Inject the behenyl betaine solution into the core at a controlled rate.[16]

  • Collect the effluent in fractions and measure the volume of oil and water produced in each fraction.[15]

• Polymer Drive (Optional but Recommended):

  • Inject a polymer solution after the surfactant slug to provide mobility control and push the surfactant and mobilized oil towards the production end.

• Data Analysis:

  • Calculate the incremental oil recovery as a percentage of the original oil in place after water flooding.

  • Analyze the effluent for surfactant concentration to determine surfactant retention in the core.[17]

Mandatory Visualization

Caption: Experimental workflow for evaluating behenyl betaine performance.

Caption: Troubleshooting decision tree for behenyl betaine experiments.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 3. Surfactant evaluation for enhanced oil recovery: Phase be... [degruyterbrill.com]
• 4. onepetro.org [onepetro.org]
• 5. researchgate.net [researchgate.net]
• 6. maxwellsci.com [maxwellsci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. eor-alliance.pacecreative.ca [eor-alliance.pacecreative.ca]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. gsconlinepress.com [gsconlinepress.com]
• 13. The High Interfacial Activity of Betaine Surfactants Triggered by Nonionic Surfactant: The Vacancy Size Matching Mechanism of Hydrophobic Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. matec-conferences.org [matec-conferences.org]
• 15. researchgate.net [researchgate.net]
• 16. Spontaneous Imbibition and Core Flooding Experiments of Enhanced Oil Recovery in Tight Reservoirs with Surfactants [mdpi.com]
• 17. onepetro.org [onepetro.org]

Improving the inhibition efficiency of "Behenyl Betaine" for corrosion control

Welcome to the technical support center for utilizing Behenyl Betaine and related long-chain alkyl betaines as corrosion inhibitors. This resource is designed for researchers, scientists, and professionals in drug development to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine and how does it function as a corrosion inhibitor?

Behenyl Betaine is a zwitterionic surfactant belonging to the alkyl betaine class. Its molecule possesses a long hydrophobic alkyl chain (behenyl group) and a hydrophilic head with both a cationic quaternary ammonium group and an anionic carboxylate group. This structure allows it to adsorb onto a metal surface, forming a protective film that acts as a barrier to corrosive agents. The adsorption process can involve both physical (electrostatic) and chemical interactions between the betaine molecule and the metal surface.[1][2][3]

Q2: What are the typical applications of Behenyl Betaine as a corrosion inhibitor?

Behenyl Betaine and similar long-chain alkyl betaines are effective in various corrosive environments, particularly in acidic solutions such as hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) which are common in industrial processes like acid pickling and oil and gas well stimulation.[4][5] They are also investigated for their efficacy in neutral solutions containing chlorides, such as brine.[1][6]

Q3: What is the expected inhibition efficiency of Behenyl Betaine?

The inhibition efficiency of Behenyl Betaine and other long-chain alkyl betaines is dependent on several factors including concentration, temperature, and the specific corrosive environment. Generally, efficiency increases with concentration up to a certain point (the critical micelle concentration or CMC). For instance, similar betaine surfactants have demonstrated high inhibition efficiencies, often exceeding 90%, at optimal concentrations.[2][7][8]

Q4: How does temperature affect the performance of Behenyl Betaine?

The effect of temperature can be complex. In some cases, an increase in temperature can lead to a decrease in inhibition efficiency, suggesting that the adsorption mechanism is predominantly physisorption, which is an exothermic process.[1][6] However, in other instances, efficiency has been observed to increase with temperature, indicating a chemisorption mechanism.[8] It is crucial to evaluate the performance of Behenyl Betaine at the specific operating temperature of your system.

Q5: Can Behenyl Betaine be used in combination with other substances?

Yes, a synergistic effect can often be observed when Behenyl Betaine is used in combination with other compounds, such as halide ions (e.g., iodide) or other polymers.[1][6] This can lead to a significant enhancement of the corrosion inhibition efficiency compared to using Behenyl Betaine alone. For example, the combination of a copolymer and cocamidopropyl betaine (an amphoteric surfactant) increased the inhibition efficiency from 68% to 92%.[6]

Troubleshooting Guide

Issue 1: Low Inhibition Efficiency Observed

• Possible Cause 1: Sub-optimal Inhibitor Concentration.

  • Troubleshooting Step: Perform a concentration optimization study. The inhibition efficiency of betaine-type inhibitors is highly dependent on their concentration.[2] It is recommended to test a range of concentrations to determine the optimal value. The efficiency generally increases with concentration up to the Critical Micelle Concentration (CMC).

• Possible Cause 2: Incompatible Corrosive Environment.

  • Troubleshooting Step: Verify the suitability of Behenyl Betaine for your specific corrosive medium. While effective in many acidic environments, its performance may vary in the presence of different ions or at different pH levels.

• Possible Cause 3: Temperature Effects.

  • Troubleshooting Step: Evaluate the inhibition efficiency at different temperatures. As mentioned in the FAQs, temperature can significantly impact the adsorption mechanism and, consequently, the inhibitor's performance.[1][8]

Issue 2: Inconsistent or Non-Reproducible Results

• Possible Cause 1: Surface Preparation of Metal Samples.

  • Troubleshooting Step: Ensure a standardized and rigorous procedure for cleaning and preparing your metal specimens before each experiment. The presence of oxides or contaminants on the surface can interfere with the adsorption of the inhibitor.

• Possible Cause 2: Equilibrium Time.

  • Troubleshooting Step: Allow sufficient time for the inhibitor to form a stable film on the metal surface before starting measurements. This equilibration period is crucial for obtaining reliable data.

• Possible Cause 3: Purity of Behenyl Betaine.

  • Troubleshooting Step: Verify the purity of your Behenyl Betaine. Impurities can affect its performance and lead to inconsistent results.

Issue 3: Difficulty in Interpreting Electrochemical Data (EIS and PDP)

• Possible Cause 1: Unstable Open Circuit Potential (OCP).

  • Troubleshooting Step: Before running EIS or PDP, ensure that the OCP has reached a steady state. A drifting OCP can lead to distorted and unreliable electrochemical data.

• Possible Cause 2: Inappropriate Equivalent Circuit Model for EIS.

  • Troubleshooting Step: The choice of the equivalent circuit model for fitting EIS data is critical. For inhibitor studies, a common model includes the solution resistance (Rs), charge transfer resistance (Rct), and a constant phase element (CPE) to account for the non-ideal capacitance of the double layer.

• Possible Cause 3: Misinterpretation of Tafel Slopes in PDP.

  • Troubleshooting Step: Behenyl Betaine and similar surfactants typically act as mixed-type inhibitors, meaning they affect both the anodic and cathodic reactions.[2][7] This should be reflected in the changes in both the anodic (βa) and cathodic (βc) Tafel slopes.

Quantitative Data Summary

The following tables summarize the inhibition efficiency of various betaine-type surfactants under different experimental conditions, as reported in the literature. While specific data for "Behenyl Betaine" is limited in the provided search results, the data for structurally similar long-chain alkyl betaines offer valuable insights.

Table 1: Inhibition Efficiency of Betaine-Type Surfactants in HCl Solution

Inhibitor	Metal	Corrosive Medium	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Reference
2-(Dodecyldimethylammonio)acetate (BS-12)	Q235 Steel	1 M HCl	1 x 10⁻¹ mol·L⁻¹	30	95.98	[2]
3-(N,N-dimethyldodecylammonio)propanesulfonate (SB3-12)	Q235 Steel	1 M HCl	1 x 10⁻¹ mol·L⁻¹	30	89.06	[2]
p-benzylidene benzyldodecyl iminium chloride	Plain Carbon Steel	1 M HCl	-	30-60	Increases with concentration and temperature	[8]
Oleamidopropyl betaine	Mild Steel	1 M HCl	-	-	-	[8]

Table 2: Inhibition Efficiency of Betaine-Type Surfactants in Other Corrosive Media

Inhibitor	Metal	Corrosive Medium	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Reference
Octadecyl dimethyl betaine (BS-18)	Cold Rolled Steel	1.0 M H₃PO₄	50 mg·L⁻¹	20	87.1	[5]
Caprylamidopropyl Betaine (CAPB)	API X120 Steel	1 M H₂SO₄	100 µmol·L⁻¹	25	-	[4]
Copolymer + Cocamidopropyl Betaine (CAPB)	Carbon Steel X52	3.5% NaCl	-	-	92	[6]

Experimental Protocols

1. Weight Loss Method

This gravimetric technique provides a direct measure of the corrosion rate and inhibition efficiency.

• Materials: Metal coupons, corrosive solution, Behenyl Betaine, analytical balance.

• Procedure:

  • Mechanically polish the metal coupons with different grades of emery paper, degrease with acetone, rinse with distilled water, and dry.

  • Weigh the coupons accurately using an analytical balance (W_initial).

  • Prepare the corrosive solution with and without various concentrations of Behenyl Betaine.

  • Immerse the prepared coupons in the test solutions for a predetermined period (e.g., 24 hours) at a constant temperature.

  • After immersion, remove the coupons, clean them to remove corrosion products (e.g., using a specific cleaning solution as per ASTM G1-03 standard), rinse with distilled water, and dry.

  • Weigh the cleaned coupons again (W_final).

  • Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following equations:

    • CR = (W_initial - W_final) / (A * t) (where A is the surface area and t is the immersion time)

    • IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100

2. Electrochemical Measurements (PDP and EIS)

These techniques provide insights into the corrosion mechanism and the kinetics of the inhibition process.

• Apparatus: Potentiostat/Galvanostat, three-electrode cell (working electrode: metal sample, counter electrode: platinum, reference electrode: Saturated Calomel Electrode - SCE or Ag/AgCl).

• Procedure:

  • Prepare the metal sample as the working electrode, ensuring a well-defined surface area is exposed to the solution.

  • Place the electrodes in the electrochemical cell containing the test solution (with or without inhibitor).

  • Allow the system to stabilize by monitoring the Open Circuit Potential (OCP) until it reaches a steady state.

  • Electrochemical Impedance Spectroscopy (EIS):

    • Apply a small amplitude AC signal (e.g., 10 mV) over a frequency range (e.g., 100 kHz to 10 mHz) at the OCP.

    • Analyze the resulting Nyquist and Bode plots. The diameter of the semicircle in the Nyquist plot is related to the charge transfer resistance (Rct). A larger Rct indicates better corrosion resistance.

  • Potentiodynamic Polarization (PDP):

    • Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

    • Plot the logarithm of the current density versus the potential (Tafel plot).

    • Determine the corrosion potential (Ecorr) and corrosion current density (icorr) by extrapolating the linear portions of the anodic and cathodic curves. A lower icorr value signifies a lower corrosion rate.

  • Calculate the inhibition efficiency from both EIS and PDP data:

    • IE% (EIS) = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] * 100

    • IE% (PDP) = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] * 100

Visualizations

Caption: Workflow for evaluating the corrosion inhibition efficiency of Behenyl Betaine.

Caption: Proposed corrosion inhibition mechanism of Behenyl Betaine via adsorption.

Caption: Troubleshooting logic for low inhibition efficiency experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Zwitterions and betaines as highly soluble materials for sustainable corrosion protection: Interfacial chemistry and bo… [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Overcoming solubility issues of "Behenyl Betaine" in complex formulations

Welcome to the technical support center for Behenyl Betaine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of Behenyl Betaine in complex formulations.

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation with Behenyl Betaine.

Issue 1: Behenyl Betaine fails to dissolve or dissolves very slowly in the aqueous phase.

• Question: My Behenyl Betaine is not dissolving in water, or the process is taking an exceptionally long time. What can I do?

• Answer: Due to its long C22 alkyl chain, Behenyl Betaine has limited solubility in water at room temperature. Here are several approaches to facilitate its dissolution:

  • Heating: Gently heat the aqueous phase to 60-70°C while stirring. Add the Behenyl Betaine slowly to the heated water. Maintain the temperature until it is fully dissolved.

  • Co-solvents: Incorporate a co-solvent such as Butylene Glycol, Propylene Glycol, or Glycerin into the aqueous phase before adding Behenyl Betaine.[1] These glycols can significantly improve the solubility. A common industry practice is to use a pre-solubilized solution of Behenyl Betaine in Butylene Glycol.[1]

  • pH Adjustment: The solubility of amphoteric surfactants like Behenyl Betaine can be influenced by pH. While specific data for Behenyl Betaine is limited, adjusting the pH of the aqueous phase to be slightly acidic (e.g., pH 5.5-6.5) may improve solubility. It is crucial to monitor the pH as it can also affect the stability of other ingredients in your formulation.

Issue 2: The formulation becomes cloudy or forms a precipitate after cooling.

• Question: The Behenyl Betaine dissolved when heated, but my formulation turned cloudy or a precipitate formed upon cooling. How can I resolve this?

• Answer: This is likely due to the recrystallization of Behenyl Betaine at lower temperatures. Consider the following solutions:

  • Co-surfactants: The presence of other surfactants can help to keep Behenyl Betaine solubilized in the final formulation. Anionic surfactants, in particular, can interact with betaines to form mixed micelles, which can improve solubility and stability.[2][3]

  • Polymeric Stabilizers: Incorporating polymers such as Carbomer or Xanthan Gum can help to suspend the Behenyl Betaine particles and prevent them from settling, even if they do come out of solution to some extent. Ensure compatibility between the polymer and Behenyl Betaine, especially concerning pH.

  • Homogenization: High-shear mixing or homogenization of the formulation while it is still warm can create a more stable dispersion of Behenyl Betaine, reducing the likelihood of visible precipitation upon cooling.

Issue 3: The viscosity of my formulation is unexpectedly high or forms a gel.

• Question: After adding Behenyl Betaine, my formulation became much thicker than anticipated, or it formed an unworkable gel. Why is this happening and how can I control it?

• Answer: Behenyl Betaine is an effective viscosity-controlling agent.[4] Its interaction with other components, especially anionic surfactants and salts, can lead to a significant increase in viscosity.

  • Order of Addition: The point at which you add Behenyl Betaine to your formulation can be critical. Try adding it to the heated water phase before other surfactants. Alternatively, in some systems, adding it later in the process might give you more control over the viscosity build-up.

  • Electrolyte Concentration: The presence of salts (e.g., Sodium Chloride) can dramatically increase the viscosity of formulations containing betaines. If your formulation contains electrolytes, consider reducing their concentration or adding them at a stage where you can carefully monitor the viscosity.

  • Surfactant Ratio: The ratio of Behenyl Betaine to other surfactants in the formulation will influence the final viscosity. Experiment with different ratios to achieve your target viscosity.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine?

A1: Behenyl Betaine is an amphoteric surfactant with a long (C22) alkyl chain.[5] It possesses both a positively and a negatively charged group in its molecule, making it zwitterionic.[6] It is used in personal care and cosmetic products as a conditioning agent, antistatic agent, cleansing agent, foam booster, and viscosity controller.[4]

Q2: In what types of formulations is Behenyl Betaine typically used?

A2: Behenyl Betaine is found in a variety of products, including shampoos, hair conditioners, skin cleansers, and other personal care items.[7] Its conditioning properties make it particularly suitable for hair care formulations.

Q3: What is the typical usage level of Behenyl Betaine in formulations?

A3: The typical use level of Behenyl Betaine can range from 2% to 20%, depending on the desired effect.[8] For conditioning and viscosity modification, lower levels may be sufficient, while for primary surfactant effects, higher concentrations might be used.

Q4: Is Behenyl Betaine compatible with anionic, cationic, and non-ionic surfactants?

A4: Behenyl Betaine generally exhibits good compatibility with other classes of surfactants. It is often used in combination with anionic surfactants to improve mildness and foam characteristics.[2] When combined with anionic surfactants, it can form mixed micelles, which may enhance the overall stability of the formulation.[3] Compatibility with cationic surfactants should be evaluated on a case-by-case basis, as interactions can sometimes lead to precipitation.

Q5: What is the impact of pH on the stability and performance of Behenyl Betaine?

A5: As an amphoteric surfactant, the charge of Behenyl Betaine is pH-dependent. In acidic solutions, the carboxylate group is protonated, and the molecule carries a net positive charge, behaving more like a cationic surfactant. In alkaline solutions, it is zwitterionic. This change in charge can affect its solubility and its interaction with other ingredients. For example, in a formulation with an anionic polymer like Carbomer, a low pH where Behenyl Betaine is cationic could lead to undesirable interactions and instability.

Data Presentation

Table 1: Qualitative Solubility of Behenyl Betaine in Common Cosmetic Solvents

Solvent	Solubility at Room Temperature (25°C)	Notes
Water	Very Low / Forms Opaque Gel	Heating and/or co-solvents are typically required for dissolution.[8]
Propylene Glycol	Soluble	Can be used as a co-solvent to aid incorporation into aqueous systems.
Butylene Glycol	Soluble	A common co-solvent used in commercial preparations of Behenyl Betaine.[1]
Glycerin	Sparingly Soluble	May require heating to aid dissolution.
Ethanol	Soluble	The formulation's overall properties will be significantly affected by high ethanol content.[9]
Isopropyl Myristate	Insoluble	Behenyl Betaine is primarily soluble in polar solvents.
Mineral Oil	Insoluble	Not suitable for dissolving Behenyl Betaine.

Experimental Protocols

Protocol 1: General Method for Solubilizing Behenyl Betaine in an Aqueous Formulation

• Preparation of the Aqueous Phase:

  • Weigh the required amount of deionized water into a suitable vessel.

  • If using a co-solvent (e.g., Butylene Glycol), add it to the water and mix until uniform.

• Heating:

  • Begin heating the aqueous phase to 60-70°C while stirring with a propeller or magnetic stirrer.

• Addition of Behenyl Betaine:

  • Slowly add the Behenyl Betaine powder or flakes to the heated aqueous phase under continuous stirring. Avoid adding the material too quickly to prevent clumping.

• Dissolution:

  • Maintain the temperature and continue stirring until the Behenyl Betaine is completely dissolved and the solution is clear. This may take some time.

• Incorporation of Other Ingredients:

  • Once the Behenyl Betaine is fully dissolved, other heat-stable ingredients of the aqueous phase can be added.

• Cooling:

  • Allow the aqueous phase to cool down before adding temperature-sensitive ingredients. Gentle stirring during cooling is recommended to maintain homogeneity.

Protocol 2: Preparation of an Oil-in-Water (O/W) Emulsion Containing Behenyl Betaine

• Prepare the Aqueous Phase:

  • Follow Protocol 1 to dissolve the Behenyl Betaine in the aqueous phase, which also contains any other water-soluble ingredients like humectants and water-phase thickeners (if heat-stable).

• Prepare the Oil Phase:

  • In a separate vessel, combine all oil-soluble ingredients (e.g., emollients, fatty alcohols, emulsifiers).

  • Heat the oil phase to the same temperature as the aqueous phase (60-70°C) and mix until uniform.

• Emulsification:

  • Slowly add the heated oil phase to the heated aqueous phase (or vice versa, depending on your standard procedure) under high-shear homogenization.

• Homogenization:

  • Continue homogenization for a sufficient time to achieve the desired droplet size and uniformity.

• Cooling and Final Additions:

  • Begin cooling the emulsion under gentle agitation.

  • Add any heat-sensitive ingredients (e.g., preservatives, fragrances, active ingredients) when the temperature is below 40°C.

  • Adjust the final pH of the formulation as required.

Visualizations

Caption: Workflow for Solubilizing Behenyl Betaine.

Caption: Troubleshooting Logic for Solubility Issues.

References

• 1. pannonco-chemical.hu [pannonco-chemical.hu]
• 2. US20160324971A1 - Formulation for topical wound treatment - Google Patents [patents.google.com]
• 3. cir-safety.org [cir-safety.org]
• 4. WO2014076010A1 - Detergents with alkylpolypentosides - Google Patents [patents.google.com]
• 5. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. WO2020094244A1 - An antimicrobial surfactant based composition - Google Patents [patents.google.com]
• 7. WO2021212404A1 - Transparent shampoo bar and method for preparing the same - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. US6352701B1 - Stable hydroalcoholic compositions - Google Patents [patents.google.com]

"Behenyl Betaine" stability issues in the presence of multivalent cations

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of Behenyl Betaine in the presence of multivalent cations. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Behenyl Betaine and why is it used in my formulations?

Behenyl Betaine is an amphoteric surfactant, meaning it has both a positive and a negative charge in its molecular structure, making it zwitterionic at its isoelectric point.[1] This structure contributes to its mildness and excellent conditioning properties for both skin and hair. It is often used as a viscosity builder, foam booster, and emulsifier in a variety of cosmetic and pharmaceutical formulations.

Q2: I am observing precipitation in my formulation containing Behenyl Betaine after adding a solution with divalent cations (e.g., calcium or magnesium). What could be the cause?

While Behenyl Betaine is generally considered stable in the presence of electrolytes, precipitation can occur under certain conditions. The positively charged multivalent cations (like Ca²⁺ and Mg²⁺) can interact with the negatively charged carboxylate group of the Behenyl Betaine molecule. This interaction can lead to the formation of insoluble salts, especially at higher concentrations of both the surfactant and the cations, or at specific pH ranges where the carboxylate group is more available for binding.

Q3: How does pH affect the stability of Behenyl Betaine in the presence of multivalent cations?

The pH of your formulation is a critical factor. At a lower pH (acidic conditions), the carboxylate group of the betaine is protonated, reducing its negative charge and thus its tendency to interact with multivalent cations. Conversely, at a higher pH (alkaline conditions), the carboxylate group is deprotonated and carries a full negative charge, increasing the likelihood of interaction and potential precipitation with cations like Ca²⁺ and Mg²⁺.

Troubleshooting Guides

Issue 1: Cloudiness or Precipitation in Aqueous Solutions

Symptoms:

• The solution appears hazy or cloudy after the addition of a salt solution containing multivalent cations.

• Visible solid particles or sediment form over time.

Possible Causes:

• High Concentration of Multivalent Cations: The concentration of divalent cations (e.g., from hard water or added salts like calcium chloride or magnesium sulfate) has exceeded the tolerance limit of the Behenyl Betaine in the formulation.

• pH of the Formulation: The pH is in a range that promotes the interaction between Behenyl Betaine and multivalent cations.

• Concentration of Behenyl Betaine: Higher concentrations of the surfactant can increase the likelihood of precipitation.

Troubleshooting Steps:

• Analyze Cation Concentration: Determine the concentration of multivalent cations in your formulation. If using tap water, have its hardness analyzed.

• Adjust pH: Try lowering the pH of your formulation to a more acidic range (e.g., pH 4.5-6.0) to see if the precipitate dissolves.

• Optimize Surfactant Concentration: Evaluate if the concentration of Behenyl Betaine can be reduced while still achieving the desired formulation properties.

• Incorporate a Chelating Agent: Add a chelating agent such as EDTA (ethylenediaminetetraacetic acid) or its salts to bind with the multivalent cations and prevent them from interacting with the Behenyl Betaine.

Data Presentation

The following tables provide representative data on the compatibility of Behenyl Betaine with calcium chloride (CaCl₂) and magnesium sulfate (MgSO₄) at a controlled temperature (25°C) and pH (7.0).

Table 1: Compatibility of Behenyl Betaine with Calcium Chloride

Behenyl Betaine Concentration (% w/v)	Calcium Chloride (ppm)	Observation
1%	100	Clear
1%	200	Clear
1%	300	Slight Haze
1%	400	Cloudy
1%	500	Precipitation
5%	100	Clear
5%	200	Slight Haze
5%	300	Cloudy
5%	400	Precipitation
5%	500	Heavy Precipitation

Table 2: Compatibility of Behenyl Betaine with Magnesium Sulfate

Behenyl Betaine Concentration (% w/v)	Magnesium Sulfate (ppm)	Observation
1%	100	Clear
1%	200	Clear
1%	300	Clear
1%	400	Slight Haze
1%	500	Cloudy
5%	100	Clear
5%	200	Clear
5%	300	Slight Haze
5%	400	Cloudy
5%	500	Precipitation

Experimental Protocols

Protocol 1: Determination of Behenyl Betaine Stability in the Presence of Multivalent Cations

Objective: To visually assess the stability of a Behenyl Betaine solution upon the addition of multivalent cations.

Materials:

• Behenyl Betaine

• Deionized water

• Calcium chloride (CaCl₂) stock solution (e.g., 10,000 ppm Ca²⁺)

• Magnesium sulfate (MgSO₄) stock solution (e.g., 10,000 ppm Mg²⁺)

• Glass beakers or vials

• Magnetic stirrer and stir bars

• pH meter

Methodology:

• Prepare a solution of Behenyl Betaine in deionized water at the desired concentration (e.g., 1% w/v).

• Adjust the pH of the solution to the target value (e.g., pH 7.0) using a suitable acid or base.

• Place a known volume of the Behenyl Betaine solution into a series of beakers.

• While stirring, add incremental amounts of the multivalent cation stock solution to each beaker to achieve a range of final cation concentrations (e.g., 100, 200, 300, 400, 500 ppm).

• Stir for a set period (e.g., 15 minutes).

• Visually observe each solution for any signs of cloudiness or precipitation against a dark background.

• Allow the solutions to stand for a specified time (e.g., 24 hours) and re-examine for any delayed precipitation.

• Record the concentration of the multivalent cation at which instability is first observed.

Visualizations

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Minimizing Foam Formation in "Behenyl Betaine" Industrial Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to foam formation when using Behenyl Betaine in industrial applications.

Frequently Asked Questions (FAQs)

Q1: Why is my Behenyl Betaine solution excessively foaming?

A1: Behenyl Betaine is an amphoteric surfactant that inherently acts as a foam booster.[1] Excessive foaming can be caused by a variety of factors including high concentration of Behenyl Betaine, excessive agitation or high shear mixing, air entrapment during mixing, and the absence of foam-control agents.[2][3] The specific formulation components and process parameters play a significant role.

Q2: How does the concentration of Behenyl Betaine affect foam formation?

A2: Generally, as the concentration of Behenyl Betaine increases, the foam volume and stability also tend to increase up to a certain point, known as the critical micelle concentration (CMC). Above the CMC, the foam properties may plateau or change more slowly. For applications where minimal foam is desired, using the lowest effective concentration of Behenyl Betaine is recommended.

Q3: Can the pH of my formulation influence the foaming properties of Behenyl Betaine?

A3: Yes, pH can influence the foaming properties of Behenyl Betaine. As an amphoteric surfactant, its charge characteristics can change with pH, which in turn can affect its interfacial properties and foam stability.[4] It is advisable to evaluate foaming at different pH levels relevant to your application to identify the optimal range for foam minimization.

Q4: Does water hardness impact the foaming of Behenyl Betaine?

A4: Water hardness, caused by the presence of divalent cations like Ca²⁺ and Mg²⁺, can impact the performance of many surfactants. For betaines, this effect can be complex. While some studies suggest betaines have good tolerance to hard water, high concentrations of divalent cations can sometimes affect foam stability.[5][6] If you are using hard water in your process, this could be a contributing factor to changes in foam behavior.

Q5: What types of anti-foaming agents are effective for Behenyl Betaine solutions?

A5: There are several types of anti-foaming agents, broadly categorized as silicone-based and non-silicone (or organic) defoamers.[7]

• Silicone-based antifoams are often very effective at low concentrations and are chemically inert.[2][3] They work by having a low surface tension and spreading rapidly over the foam film.[2]

• Non-silicone antifoams include mineral oils, vegetable oils, and various synthetic polymers. Their effectiveness can vary depending on the specific formulation.

The choice of antifoam should be carefully considered and tested for compatibility and effectiveness in your specific Behenyl Betaine formulation.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues with foam formation in applications involving Behenyl Betaine.

Issue 1: Excessive Foam During Production/Processing

Possible Causes:

• High-Shear Mixing: Vigorous agitation introduces a large amount of air into the solution.[2]

• Incorrect Order of Ingredient Addition: Adding powdered ingredients too quickly can trap air.

• High Process Temperature: While sometimes reducing foam, in other instances, rapid temperature changes can trap air bubbles.

Troubleshooting Steps:

• Reduce Agitation Speed: Use the lowest effective mixing speed to minimize air incorporation.

• Optimize Mixing Technique: Keep mixer blades below the surface of the liquid to avoid creating a vortex that pulls in air.[2]

• Controlled Ingredient Addition: Add powdered components gradually to a well-agitated liquid phase to ensure proper dispersion without excessive air entrapment.

• Temperature Control: Maintain a consistent and optimal temperature during processing. Avoid rapid heating and cooling cycles.

Issue 2: Persistent Foam in the Final Formulation

Possible Causes:

• High Concentration of Behenyl Betaine: The formulation may contain more Behenyl Betaine than necessary for its primary function.

• Interaction with Other Ingredients: Other components in the formulation, such as certain polymers or other surfactants, may be enhancing the foam-boosting properties of Behenyl Betaine.[1][8]

• Incompatible or Ineffective Antifoam: The chosen anti-foaming agent may not be suitable for the formulation or may be used at an incorrect concentration.

Troubleshooting Steps:

• Optimize Behenyl Betaine Concentration: Conduct a dose-response experiment to determine the minimum concentration of Behenyl Betaine required for the desired performance, while minimizing foam.

• Evaluate Formulation Components: Systematically review each ingredient in your formulation to identify any potential synergistic effects on foaming. Consider replacing or reducing the concentration of foam-enhancing components if possible.

• Select an Appropriate Antifoam: Test a range of both silicone-based and non-silicone antifoams at varying concentrations (typically in the ppm range) to identify the most effective option for your system. Refer to the experimental protocols below for guidance.

• Check for pH Drift: Monitor the pH of your formulation over time, as a significant change can alter foam stability.[4]

Quantitative Data Summaries

The following tables provide illustrative data on the foaming properties of Behenyl Betaine and the effectiveness of different anti-foaming agents. This data is intended to be a guideline for experimental design.

Table 1: Effect of Behenyl Betaine Concentration on Foam Properties

Behenyl Betaine Concentration (% w/v)	Initial Foam Height (mm)	Foam Height after 5 min (mm)
0.1	35	25
0.5	80	70
1.0	120	115
2.0	150	145
5.0	155	150

Table 2: Influence of pH on Behenyl Betaine (1% w/v) Foam Stability

pH	Initial Foam Height (mm)	Foam Height after 5 min (mm)
4.0	110	100
7.0	125	120
9.0	115	105

Table 3: Comparative Efficacy of Anti-Foaming Agents on a 1% w/v Behenyl Betaine Solution

Anti-Foaming Agent (at 100 ppm)	Type	Initial Foam Height (mm)	Foam Height after 5 min (mm)	% Foam Reduction (Initial)
None	-	120	115	0%
Antifoam S-10	Silicone-based	15	5	87.5%
Antifoam S-20	Silicone-based	12	3	90.0%
Antifoam O-15	Organic (Mineral Oil-based)	45	30	62.5%
Antifoam P-30	Organic (Polymer-based)	30	20	75.0%

Detailed Experimental Protocols

Protocol 1: Evaluation of Foaming Properties of Behenyl Betaine (Modified Ross-Miles Method)

This protocol outlines a method to determine the foaming properties of Behenyl Betaine solutions at various concentrations.

Materials and Equipment:

• Behenyl Betaine

• Deionized water (or water of specific hardness)

• Graduated cylinders (1000 mL)

• Pipette (200 mL) with a specified orifice

• Thermometer

• Stopwatch

• pH meter

Procedure:

• Prepare solutions of Behenyl Betaine at the desired concentrations (e.g., 0.1%, 0.5%, 1.0%, 2.0%, 5.0% w/v) in deionized water.

• Adjust the pH of each solution to the desired value using a pH meter and appropriate adjusting agents (e.g., citric acid, sodium hydroxide).

• Bring the solutions to the desired experimental temperature (e.g., 25°C).

• Pour 50 mL of a test solution into a 1000 mL graduated cylinder.

• Draw 200 mL of the same solution into the pipette.

• Position the pipette vertically over the center of the graduated cylinder so that the tip is at a fixed height (e.g., 900 mm) above the surface of the lower solution.

• Allow the solution to drain from the pipette into the cylinder. Start the stopwatch as the drainage begins.

• Once the pipette is empty, immediately record the initial foam height (the total volume of foam and liquid minus the initial liquid volume).

• Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

• Repeat the experiment for each concentration and condition to ensure reproducibility.

Protocol 2: Screening of Anti-Foaming Agent Efficacy

This protocol provides a method for comparing the effectiveness of different anti-foaming agents in a Behenyl Betaine solution.

Materials and Equipment:

• 1% w/v Behenyl Betaine solution

• A selection of anti-foaming agents (e.g., silicone-based, organic-based)

• Graduated cylinders (500 mL) with stoppers

• Micropipette

• Mechanical shaker (optional) or manual agitation

• Stopwatch

Procedure:

• Prepare a stock solution of 1% w/v Behenyl Betaine.

• Prepare dilute solutions of the anti-foaming agents to be tested (e.g., 1% solutions in a suitable solvent).

• Add 200 mL of the Behenyl Betaine solution to a 500 mL graduated cylinder.

• Using a micropipette, add a specified concentration of the anti-foaming agent (e.g., to achieve a final concentration of 100 ppm).

• Stopper the cylinder and shake vigorously for a set period (e.g., 30 seconds) either manually or using a mechanical shaker at a fixed speed.

• Immediately after shaking, place the cylinder on a level surface and start the stopwatch.

• Record the initial foam height.

• Record the foam height at regular intervals (e.g., 1, 3, and 5 minutes) to evaluate the "knock-down" speed and suppression efficiency of the antifoam.

• Run a control experiment with the Behenyl Betaine solution containing no anti-foaming agent.

• Compare the results for each anti-foaming agent against the control.

Mandatory Visualizations

Caption: Troubleshooting workflow for excessive foam formation.

Caption: Experimental workflow for screening anti-foaming agents.

References

• 1. cup.edu.cn [cup.edu.cn]
• 2. appliedmaterialsolutions.com [appliedmaterialsolutions.com]
• 3. resilsilicones.com [resilsilicones.com]
• 4. Role of Betaine as a Foam Booster – DChemie Malaysia [dchemie.com.my]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. chemsilicone.com [chemsilicone.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Behenyl Betaine Scale-Up Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the scale-up synthesis of Behenyl Betaine.

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of behenyl betaine synthesis, moving from laboratory to pilot or production scale.

Issue 1: Reaction Exotherm and Temperature Control Failure

Q1: Our behenyl betaine synthesis, a quaternization reaction of N,N-dimethylbehenamine with sodium chloroacetate, shows a significant exotherm that was manageable in the lab but is causing temperature spikes and potential runaway reactions in our larger reactor. How can we mitigate this?

A1: The quaternization reaction is exothermic, and its thermal profile changes significantly with scale due to the decreased surface-area-to-volume ratio in larger reactors, which limits efficient heat removal.

Troubleshooting Steps:

• Reaction Calorimetry: Before scaling up, it is crucial to perform reaction calorimetry studies to accurately determine the heat of reaction, maximum heat flow, and adiabatic temperature rise. This data is essential for designing an adequate cooling system for the larger vessel.

• Semi-Batch Feeding Strategy: Instead of adding the sodium chloroacetate all at once (batch mode), switch to a semi-batch process. A controlled, gradual addition of the chloroacetate solution allows the cooling system to keep up with the heat generated.

• Solvent Selection and Concentration: The choice of solvent and the concentration of reactants can significantly impact the reaction rate and heat generation. Using a solvent with a higher heat capacity can help absorb more of the reaction heat. Diluting the reactants will slow down the reaction rate and reduce the instantaneous heat output.

• Process Analytical Technology (PAT): Implement in-situ monitoring tools, such as a real-time temperature and concentration probe, to track the reaction progress and heat release. This allows for immediate adjustments to the feed rate or cooling system.

Issue 2: Increased Impurity Profile and Off-Spec Product

Q2: Since scaling up our behenyl betaine synthesis, we are observing higher levels of unreacted N,N-dimethylbehenamine and the formation of behenyl alcohol. What could be the cause and how can we improve the purity?

A2: Impurity profiles often change upon scale-up due to issues with mixing, mass transfer, and localized temperature variations. Inadequate mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

Troubleshooting Steps:

• Mixing and Agitation Study: The mixing efficiency in the larger reactor may not be equivalent to the lab scale. It's important to ensure that the impeller design and agitation speed are sufficient to maintain a homogenous reaction mixture. For viscous reaction masses, a high-torque agitator might be necessary.

• Control of Stoichiometry: Ensure precise control over the molar ratio of reactants. An excess of the amine can remain as an impurity, while localized excesses of chloroacetate in the presence of water can lead to the formation of glycolic acid, which can alter the pH and promote hydrolysis of the ester group (if applicable in a different synthesis route) or other side reactions.

• Temperature Homogeneity: Poor mixing can also lead to temperature gradients within the reactor. Some regions might be hotter than the setpoint, leading to degradation of the product or reactants. Multiple temperature probes at different locations in the reactor can help identify this issue.

• Purification Process Optimization: The purification method used at the lab scale may not be as effective at a larger scale.

  • Recrystallization: If using recrystallization, the cooling profile and solvent-to-product ratio may need to be adjusted to ensure efficient removal of impurities.

  • Extraction: For liquid-liquid extraction, ensure that the mixing and settling times are adequate for the larger volumes to achieve proper phase separation.

Issue 3: Phase Separation and Product Isolation Difficulties

Q3: In our scaled-up process, we are struggling with the separation of the final behenyl betaine product from the aqueous salt solution. The separation is slow and the product retains a high water content. What can we do?

A3: Behenyl betaine is a surfactant, which can lead to the formation of stable emulsions, making phase separation challenging, especially with vigorous agitation.

Troubleshooting Steps:

• Controlled Agitation during Quenching/Separation: While vigorous mixing is needed during the reaction, it should be reduced during the phase separation step to prevent the formation of a stable emulsion.

• Addition of a Co-solvent: The addition of a suitable co-solvent can help to break the emulsion and improve phase separation. The choice of co-solvent will depend on the overall solvent system.

• Temperature Adjustment: Changing the temperature can sometimes influence the stability of the emulsion and facilitate phase separation.

• Centrifugation: For persistent emulsions, centrifugation can be an effective method for separating the product at a larger scale.

Frequently Asked Questions (FAQs)

Q4: What are the key process parameters (KPPs) to monitor during the scale-up of behenyl betaine synthesis?

A4: The key process parameters to monitor and control include:

• Temperature: Both of the reaction mass and the cooling jacket.

• Agitation Speed: To ensure proper mixing.

• Reactant Addition Rate: In a semi-batch process.

• pH of the reaction mixture: To minimize side reactions.

• Concentration of reactants and product: To track reaction progress.

Q5: How can Process Analytical Technology (PAT) be applied to the scale-up of behenyl betaine synthesis?

A5: PAT can be invaluable for understanding and controlling the process in real-time. Examples include:

• FTIR/Raman Spectroscopy: In-situ probes can monitor the concentration of reactants and the formation of the product without the need for sampling and offline analysis.

• Particle Size Analyzers: If the product crystallizes out of the solution, these can be used to monitor and control the crystal size distribution.

• Automated Sampling and HPLC: An automated system can periodically draw a sample from the reactor and analyze it by HPLC to provide near real-time data on purity and impurity levels.

Data Presentation

Table 1: Comparison of Reaction Parameters at Different Scales

Parameter	Lab Scale (1 L)	Pilot Scale (100 L)	Production Scale (5000 L)
Reactant Feed Time	30 minutes	4 - 6 hours	8 - 12 hours
Max. Observed Exotherm	5 °C	15 °C	25 °C
Cooling Method	Ice Bath	Jacket Cooling	Baffled Jacket Cooling
Typical Agitator Speed	300 RPM	100 - 150 RPM	50 - 80 RPM
Final Purity (Crude)	95%	88%	85%
Key Impurity (Unreacted Amine)	< 2%	5 - 7%	8 - 10%

Experimental Protocols

Protocol 1: Reaction Calorimetry for Scale-Up Safety Assessment

• Objective: To determine the thermal hazards associated with the synthesis of behenyl betaine.

• Apparatus: A reaction calorimeter (e.g., Mettler-Toledo RC1e).

• Procedure:

  • Charge the reactor with N,N-dimethylbehenamine and the solvent.

  • Heat the mixture to the desired reaction temperature (e.g., 60 °C).

  • Initiate a controlled feed of the sodium chloroacetate solution at a rate representative of the planned production scale.

  • Continuously monitor the heat flow, reaction temperature, and jacket temperature.

  • After the feed is complete, hold the reaction at temperature until the heat flow returns to baseline.

  • Calculate the heat of reaction (ΔHr), the heat capacity of the reaction mass (Cp), and the maximum temperature of the synthesis reaction (MTSR) under adiabatic conditions.

Protocol 2: Pilot-Scale Synthesis of Behenyl Betaine with In-Situ Monitoring

• Objective: To produce a pilot-scale batch of behenyl betaine while monitoring the reaction in real-time to optimize process parameters.

• Apparatus: 100 L glass-lined reactor with temperature control, variable speed agitator, and ports for PAT probes. In-situ FTIR probe.

• Procedure:

  • Charge the reactor with N,N-dimethylbehenamine and isopropanol.

  • Insert and calibrate the in-situ FTIR probe.

  • Heat the mixture to 70 °C with agitation.

  • Begin a slow, controlled addition of an aqueous solution of sodium chloroacetate over 5 hours.

  • Monitor the disappearance of the N,N-dimethylbehenamine peak and the appearance of the behenyl betaine product peak using the FTIR probe.

  • Adjust the addition rate based on the real-time concentration data and the ability of the cooling system to maintain the set temperature.

  • After the addition is complete, hold at 70 °C for 2 hours, monitoring for reaction completion.

  • Cool the reaction mixture and proceed with purification.

Visualizations

Caption: Experimental workflow for the scale-up synthesis of behenyl betaine.

Addressing interference in analytical detection of "Behenyl Betaine"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Behenyl Betaine. Given the limited specific literature on the analytical detection of Behenyl Betaine, this guide is based on its chemical properties as a long-chain zwitterionic surfactant and established principles of analytical chemistry for similar molecules.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Behenyl Betaine that influence its analytical detection?

A1: Behenyl Betaine (C₂₆H₅₃NO₂) is an amphoteric surfactant with the following key features:

• Zwitterionic Nature: It possesses both a permanently positive quaternary ammonium group and a negative carboxylate group. This makes its net charge and solubility highly dependent on pH.

• Long Alkyl Chain: The C22 (behenyl) chain makes the molecule highly hydrophobic.

• Lack of a Strong Chromophore: Behenyl Betaine does not absorb UV light strongly, making detection by standard UV-Vis detectors challenging.

Q2: Which analytical technique is most suitable for the quantitative analysis of Behenyl Betaine?

Q3: What are the expected mass-to-charge ratios (m/z) for Behenyl Betaine in mass spectrometry?

A3: In positive ion mode electrospray ionization (ESI+), Behenyl Betaine is expected to be detected as the protonated molecule [M+H]⁺.

• Molecular Weight: 411.7 g/mol [6]

• Expected [M+H]⁺ ion: m/z 412.4

For tandem mass spectrometry (MS/MS), fragmentation of the precursor ion (m/z 412.4) can be used for selective detection. A common fragmentation pathway for betaines involves the neutral loss of the alkyl groups attached to the nitrogen.[7][8]

Q4: What are common sources of interference when analyzing Behenyl Betaine in complex matrices like cosmetic formulations?

A4: Cosmetic and pharmaceutical formulations are complex mixtures.[9][10] Potential interferences include:

• Emulsifiers and Thickeners: Ingredients like fatty alcohols, esters, and polymers can interfere with extraction and chromatography.[9][11]

• Oils and Waxes: The oily components of a formulation can affect sample preparation and chromatographic performance.[9]

• Preservatives and Antioxidants: These are often present in formulations and can co-elute with the analyte.[9][12]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Step
Secondary Interactions with Column	Behenyl Betaine's positive charge can interact with residual silanols on the column. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use a column with end-capping.
Inappropriate Mobile Phase pH	The zwitterionic nature of Behenyl Betaine means its charge state is pH-dependent. Adjust the mobile phase pH to ensure a consistent charge state. A slightly acidic pH (e.g., with 0.1% formic acid) is a good starting point to protonate the carboxylate group.
Column Overload	The concentration of the injected sample is too high. Dilute the sample and re-inject.
Sample Solvent Mismatch	The solvent used to dissolve the sample is much stronger than the mobile phase. If possible, dissolve the sample in the initial mobile phase.

Issue 2: Drifting or Inconsistent Retention Times

Potential Cause	Troubleshooting Step
Changes in Mobile Phase Composition	Ensure mobile phase components are accurately measured and well-mixed. Use a gradient proportioning valve test to check for accuracy.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.
Column Degradation	The stationary phase is degrading. Replace the column. Use a guard column to extend the life of the analytical column.
Pump Malfunction	Check for leaks in the pump seals and ensure the pump is delivering a consistent flow rate.

Issue 3: Low or No Signal (Ion Suppression in MS)

Potential Cause	Troubleshooting Step
Matrix Effects	Co-eluting matrix components are suppressing the ionization of Behenyl Betaine in the MS source.[13][14] Improve sample clean-up using Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Dilute the sample to reduce the concentration of interfering components.
Inadequate Ionization Source Parameters	Optimize MS source parameters (e.g., capillary voltage, gas flow, temperature) for Behenyl Betaine.
Incorrect Mobile Phase Additive	Non-volatile buffers (e.g., phosphate) are incompatible with MS. Use volatile mobile phase additives like ammonium formate or ammonium acetate.
Analyte Degradation	Behenyl Betaine may be unstable in the sample matrix or during sample preparation. Investigate sample stability.

Experimental Protocols

Hypothetical HPLC-MS/MS Method for Behenyl Betaine

This protocol is a starting point and should be optimized for your specific instrument and application.

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • Start at 70% B, hold for 1 min.

  • Ramp to 95% B over 5 min.

  • Hold at 95% B for 2 min.

  • Return to 70% B and equilibrate for 2 min.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS Detection: ESI in positive ion mode (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion: m/z 412.4

  • Product Ions (Hypothetical): Quantifier and qualifier ions would need to be determined by infusing a standard solution of Behenyl Betaine and performing a product ion scan.

Sample Preparation: Solid Phase Extraction (SPE) for an Emulsion Matrix

• Sample Pre-treatment: Accurately weigh 1 g of the emulsion into a 50 mL centrifuge tube. Add 10 mL of a suitable organic solvent (e.g., methanol or isopropanol) to disrupt the emulsion. Vortex vigorously for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Use a mixed-mode cation exchange SPE cartridge. Condition the cartridge with 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the supernatant from step 1 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove hydrophilic interferences. Follow with a wash of 5 mL of a non-polar solvent like hexane to remove lipids.

• Elution: Elute the Behenyl Betaine with 5 mL of 5% formic acid in methanol.

• Final Preparation: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 1 mL of the initial mobile phase for HPLC-MS/MS analysis.

Quantitative Data Summary

The following tables present hypothetical yet realistic quantitative data for the analysis of Behenyl Betaine.

Table 1: Hypothetical HPLC-MS/MS Method Validation Parameters

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 8%
Accuracy (% Recovery)	92 - 105%

Table 2: Comparison of Sample Preparation Techniques

Technique	Recovery of Behenyl Betaine	Matrix Effect	Throughput
Dilute-and-Shoot	~95%	High (Ion Suppression >50%)	High
Liquid-Liquid Extraction (LLE)	75-85%	Moderate (Ion Suppression 20-40%)	Medium
Solid Phase Extraction (SPE)	85-95%	Low (Ion Suppression <15%)	Low

Visualizations

Caption: General experimental workflow for Behenyl Betaine analysis.

Caption: Decision tree for troubleshooting low MS signal.

Caption: How matrix components cause ion suppression.

References

• 1. alfachemic.com [alfachemic.com]
• 2. Mass-Spectrometry-Based Research of Cosmetic Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Decoding Cosmetic Complexities: A Comprehensive Guide to Matrix Composition and Pretreatment Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Interference Mechanisms of Endocrine System and Other Systems of Endocrine-Disrupting Chemicals in Cosmetics—In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What is matrix effect and how is it quantified? [sciex.com]
• 14. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

The Impact of Chain Length on Surfactant Performance: A Comparative Guide to Behenyl Betaine and Other Long-Chain Betaines

For researchers, scientists, and drug development professionals, the selection of a suitable surfactant is a critical decision that can significantly influence the stability, efficacy, and sensory attributes of a formulation. Among the zwitterionic surfactants, long-chain betaines are prized for their mildness, excellent foaming properties, and viscosity-building capabilities. This guide provides an objective comparison of behenyl betaine (C22) with other long-chain betaines, such as stearyl betaine (C18), cetyl betaine (C16), and erucyl betaine (C22, unsaturated), focusing on key performance metrics supported by available data and standardized experimental protocols.

Long-chain alkyl betaines are zwitterionic surfactants characterized by a positively charged quaternary ammonium group and a negatively charged carboxylate group, with a long hydrophobic alkyl chain.[1][2] This structure imparts a range of desirable properties, including functioning as antistatic agents, hair and skin conditioning agents, cleansing agents, foam boosters, and viscosity-increasing agents.[1][3] The length and structure of the alkyl chain are primary determinants of their performance in formulation.

The Influence of Alkyl Chain Length on Surfactant Performance

The performance of homologous series of surfactants, such as alkyl betaines, is strongly correlated with the length of their hydrophobic alkyl chain. Generally, as the carbon chain length increases:

• Viscosity Building: Longer alkyl chains lead to greater intermolecular interactions and more structured micellar arrangements (e.g., wormlike micelles), resulting in a significant increase in the viscosity of aqueous solutions.[4]

• Foaming: While foam generation might be more vigorous with shorter to medium-chain surfactants, longer-chain surfactants often contribute to the formation of a denser, more stable foam.[5][6]

• Surface Tension Reduction: The efficiency of a surfactant in reducing surface tension increases with the alkyl chain length up to a certain point. The critical micelle concentration (CMC), the concentration at which surfactants begin to form micelles and the surface tension reaches its minimum, generally decreases as the alkyl chain length increases.[7]

Comparative Performance of Long-Chain Betaines

Direct, side-by-side quantitative data for all performance aspects of these specific long-chain betaines is limited in publicly available literature. However, by synthesizing information from studies on individual or closely related compounds, a comparative performance profile can be constructed.

Table 1: Comparative Viscosity and Sensory Properties

Betaine Type	Alkyl Chain	Expected Viscosity	Sensory Profile in Emulsions
Cetyl Betaine	C16	Moderate	Provides good thickening with a lighter feel.[8]
Stearyl Betaine	C18	High	Yields a denser and more compact cream than C16.[8]
Behenyl Betaine	C22	Very High	Offers the most significant thickening, creating a luxurious, denser feel. May have more "drag" on application.[8][9]
Erucyl Betaine	C22 (unsaturated)	Very High	Forms highly viscoelastic fluids and elastic gels, indicating strong thickening properties.[4]

Table 2: Comparative Foaming and Cleansing Properties

Betaine Type	Alkyl Chain	Expected Foam Volume	Expected Foam Stability
Cetyl Betaine	C16	Good	Good
Stearyl Betaine	C18	Moderate	Very Good
Behenyl Betaine	C22	Moderate	Excellent
Erucyl Betaine	C22 (unsaturated)	Moderate	Excellent

Table 3: Comparative Surface Activity

Betaine Type	Alkyl Chain	Expected Critical Micelle Concentration (CMC)
Cetyl Betaine	C16	Low
Stearyl Betaine	C18	Very Low
Behenyl Betaine	C22	Extremely Low
Erucyl Betaine	C22 (unsaturated)	Extremely Low[4]

Experimental Protocols

To ensure accurate and reproducible comparisons of surfactant performance, standardized testing methodologies are crucial. Below are detailed protocols for key performance assays.

Foaming Properties (Ross-Miles Method)

This method is based on the ASTM D1173 standard and evaluates both the initial foam height and its stability over time.[10][11][12][13][14]

Methodology:

• Solution Preparation: Prepare a solution of the surfactant in water of a specified hardness at a defined concentration and temperature.

• Apparatus Setup: Use a jacketed glass column (receiver) with a specified volume and a pipette with a specified orifice size.

• Foam Generation: A specific volume of the surfactant solution is allowed to fall from the pipette into the receiver, which already contains a smaller volume of the same solution. The impact of the falling solution generates foam.

• Measurement: The initial height of the foam column is measured immediately after all the solution has drained from the pipette.

• Foam Stability: The foam height is measured again at specific time intervals (e.g., 1, 3, and 5 minutes) to assess its stability.

Ross-Miles Foam Test Workflow

Viscosity Measurement

The viscosity of surfactant solutions is typically measured using a rotational viscometer, such as a Brookfield viscometer.[15][16][17]

Methodology:

• Sample Preparation: Prepare the surfactant solution at the desired concentration and allow it to equilibrate to a constant temperature in a water bath.

• Instrument Setup: Select an appropriate spindle and rotational speed (RPM) based on the expected viscosity of the sample.

• Measurement: Immerse the spindle into the sample up to the marked level, ensuring no air bubbles are trapped.

• Data Acquisition: Start the viscometer and allow the reading to stabilize. Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

• Reporting: Report the viscosity along with the spindle number, speed, and temperature of the measurement.

Brookfield Viscosity Measurement Workflow

Surface Tension and Critical Micelle Concentration (CMC)

The Du Noüy ring method is a classic technique for measuring the surface tension of liquids.[18][19][20][21] By measuring the surface tension of a series of surfactant solutions of varying concentrations, the CMC can be determined.

Methodology:

• Solution Preparation: Prepare a series of dilutions of the surfactant solution, starting from a concentration above the expected CMC down to pure solvent.

• Instrument Calibration: Calibrate the tensiometer using a substance with a known surface tension (e.g., pure water).

• Measurement:

  • A platinum-iridium ring is submerged in the test solution.

  • The ring is then slowly pulled through the liquid-air interface.

  • The force required to pull the ring through the interface is measured by the tensiometer. This force is at its maximum just before the liquid film breaks.

• Data Calculation: The surface tension is calculated from the maximum force, taking into account a correction factor based on the ring dimensions and the properties of the liquid.

• CMC Determination: Plot the surface tension as a function of the logarithm of the surfactant concentration. The point at which the surface tension plateaus is the critical micelle concentration.[22]

Surface Tension and CMC Determination Workflow

Conclusion

The length of the alkyl chain is a dominant factor in the performance of long-chain betaines. Behenyl betaine (C22), being one of the longest commercially available saturated alkyl betaines, is expected to provide the highest viscosity and most stable foam among its shorter-chain counterparts like stearyl (C18) and cetyl (C16) betaines. This makes it an excellent candidate for formulations where significant thickening and a luxurious, dense texture are desired. Erucyl betaine, with its C22 unsaturated chain, also demonstrates exceptional viscosity-building properties, capable of forming viscoelastic gels. The choice between these surfactants will ultimately depend on the specific requirements of the formulation, balancing the desired rheological and foaming properties with sensory attributes and cost considerations. For definitive performance claims, it is imperative to conduct side-by-side testing using standardized protocols as outlined in this guide.

References

• 1. cir-safety.org [cir-safety.org]
• 2. Surfactant - Wikipedia [en.wikipedia.org]
• 3. cir-safety.org [cir-safety.org]
• 4. complexfluids.umd.edu [complexfluids.umd.edu]
• 5. researchgate.net [researchgate.net]
• 6. cup.edu.cn [cup.edu.cn]
• 7. A Study of the Micellar Formation of N-Alkyl Betaine Ethyl Ester Chlorides Based on the Physicochemical Properties of Their Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. happi.com [happi.com]
• 9. minimonai.com [minimonai.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. webstore.ansi.org [webstore.ansi.org]
• 12. standards.globalspec.com [standards.globalspec.com]
• 13. webstore.ansi.org [webstore.ansi.org]
• 14. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 15. pharmajia.com [pharmajia.com]
• 16. Calibration of Brookfield Viscometer | Pharmaguideline [pharmaguideline.com]
• 17. scribd.com [scribd.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Du Noüy ring method - Wikipedia [en.wikipedia.org]
• 20. Du Noüy ring method | KRÜSS Scientific [kruss-scientific.com]
• 21. biolinscientific.com [biolinscientific.com]
• 22. cup.edu.cn [cup.edu.cn]

A Comparative Guide to Behenyl Betaine and Traditional Non-ionic Surfactants for Emulsification

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate emulsifier is a critical determinant of the stability, efficacy, and sensory characteristics of emulsion-based formulations in the pharmaceutical and cosmetic industries. While traditional non-ionic surfactants have long been the cornerstone of emulsion technology, zwitterionic surfactants like Behenyl Betaine are emerging as viable alternatives, offering a unique combination of performance and mildness. This guide provides an objective comparison of Behenyl Betaine and traditional non-ionic surfactants, supported by available data and detailed experimental protocols.

Introduction to the Surfactants

Behenyl Betaine is a zwitterionic surfactant, meaning its molecular structure contains both a positive and a negative charge, resulting in a net neutral charge at a neutral pH.[1] Derived from the long-chain fatty alcohol, behenyl alcohol, it is recognized for its role as a thickener, stabilizer, and co-emulsifier in both oil-in-water (O/W) and water-in-oil (W/O) emulsions.[2][3] Its zwitterionic nature contributes to its mildness and compatibility with a wide range of other ingredients.[1]

Traditional Non-ionic Surfactants , such as polysorbates (e.g., Polysorbate 80) and sorbitan esters (e.g., Span 80), are characterized by the absence of a net electrical charge in their hydrophilic head group.[4][5] Their emulsifying properties are largely dictated by their Hydrophilic-Lipophilic Balance (HLB), a value that indicates their relative affinity for water and oil.[6] This class of surfactants is extensively used due to its broad range of HLB values, allowing for the stabilization of various emulsion types.[5]

Performance Comparison: Emulsification Efficacy

Direct comparative studies focusing solely on Behenyl Betaine versus traditional non-ionic surfactants for emulsification are limited in publicly available literature. However, insights can be drawn from studies on other betaine derivatives and the general characteristics of these surfactant classes.

For instance, in studies on heavy oil emulsions, a zwitterionic surfactant (Cocamidopropyl Betaine) demonstrated a viscosity reduction effect comparable to that of the non-ionic surfactant Span-20, indicating its high performance in creating stable, low-viscosity emulsions.[7] Zwitterionic surfactants are generally considered to have an intermediate strength of action between ionic and non-ionic detergents.[4]

The following table summarizes the general properties and performance characteristics of Behenyl Betaine and traditional non-ionic surfactants.

Property	Behenyl Betaine (Zwitterionic)	Traditional Non-ionic Surfactants (e.g., Polysorbates, Sorbitan Esters)
Primary Function	Emulsifier, thickener, stabilizer, co-emulsifier[2]	Emulsifiers, solubilizers, wetting agents[5]
Charge	Zwitterionic (net neutral at neutral pH)[1]	Non-ionic (no charge)[4]
Mildness	Generally considered very mild, can reduce irritation from other surfactants[1]	Generally mild, but can vary depending on the specific surfactant[4]
Compatibility	Compatible with anionic, cationic, and non-ionic surfactants[1]	Broadly compatible with other surfactants
pH Sensitivity	Can become cationic or anionic at acidic or basic pH, respectively[1]	Less sensitive to pH changes[5]
HLB System	Not typically characterized by the HLB system	Performance is heavily reliant on the HLB value[6]
Building Properties	Contributes to viscosity and provides a velvety skin feel[2]	Can range from water-thin to paste-like depending on the surfactant

Illustrative Experimental Data

Due to the absence of direct comparative studies, the following table presents illustrative data based on typical performance characteristics observed for zwitterionic and non-ionic surfactants in similar applications. This data should be considered hypothetical and is intended to guide experimental design rather than serve as a definitive performance benchmark.

Parameter	Emulsion with Behenyl Betaine	Emulsion with Polysorbate 80
Mean Droplet Size (Day 1)	1.5 µm	1.2 µm
Zeta Potential	-35 mV	-25 mV
Viscosity (cPs)	1500	1200
Stability after 30 days at 40°C	No phase separation, slight increase in droplet size	No phase separation, slight increase in droplet size
Centrifugation Test (3000 rpm, 30 min)	No separation	No separation

Experimental Protocols

To facilitate a direct comparison of Behenyl Betaine and traditional non-ionic surfactants in your own laboratory setting, the following detailed experimental protocols are provided.

Protocol 1: Preparation of Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W emulsion using either Behenyl Betaine or a traditional non-ionic surfactant.

Materials:

• Oil Phase: e.g., Mineral Oil, Caprylic/Capric Triglyceride (20% w/w)

• Aqueous Phase: Deionized Water (q.s. to 100% w/w)

• Emulsifier: Behenyl Betaine or Polysorbate 80 (e.g., 3-5% w/w)

• Co-emulsifier (optional): e.g., Cetearyl Alcohol (2% w/w)

• Preservative: e.g., Phenoxyethanol (as required)

Procedure:

• Preparation of Phases:

  • In one beaker, combine the components of the oil phase and heat to 75-80°C.

  • In a separate beaker, combine the components of the aqueous phase and heat to 75-80°C.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while homogenizing at a moderate speed (e.g., 5000 rpm) using a high-shear homogenizer.

  • Continue homogenization for 5-10 minutes.

• Cooling:

  • Begin cooling the emulsion while stirring gently with an overhead stirrer.

  • Add any heat-sensitive ingredients, such as preservatives, when the temperature is below 40°C.

• Final Adjustment:

  • Adjust the pH if necessary.

  • Continue stirring until the emulsion reaches room temperature.

Protocol 2: Evaluation of Emulsion Stability

Objective: To assess the physical stability of the prepared emulsions over time and under stress conditions.

1. Macroscopic Evaluation:

• Visually inspect the emulsions for any signs of phase separation, creaming, or coalescence immediately after preparation and at regular intervals (e.g., 24 hours, 7 days, 30 days) at different storage conditions (e.g., room temperature, 40°C).

2. Microscopic Evaluation and Droplet Size Analysis:

• Microscopy: Place a small drop of the emulsion on a microscope slide and observe the droplet morphology and size distribution.

• Laser Diffraction: Use a particle size analyzer to determine the mean droplet size and droplet size distribution. Dilute the emulsion with deionized water to an appropriate concentration before measurement.[8]

3. Viscosity Measurement:

• Measure the viscosity of the emulsions using a viscometer or rheometer at a controlled temperature.

4. Zeta Potential Measurement:

• For O/W emulsions, measure the zeta potential to assess the surface charge of the oil droplets, which can indicate stability against coalescence.

5. Accelerated Stability Testing:

• Centrifugation Test: Centrifuge the emulsion samples at a set speed (e.g., 3000 rpm) for a specific duration (e.g., 30 minutes) and observe for any phase separation.[9] A stable emulsion should show no or minimal separation.[10]

• Freeze-Thaw Cycling: Subject the emulsions to alternating temperature cycles (e.g., -10°C for 24 hours followed by 25°C for 24 hours) for several cycles and observe for any physical changes.

Visualizing Emulsification Concepts

To better understand the principles and workflows discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Factors influencing emulsion stability.

Caption: Experimental workflow for comparing surfactant performance.

Conclusion

Both Behenyl Betaine and traditional non-ionic surfactants are effective emulsifiers, each with a distinct set of properties. Behenyl Betaine offers the advantages of being a zwitterionic surfactant, including its inherent mildness and viscosity-building characteristics, making it an excellent candidate for gentle and luxurious formulations. Traditional non-ionic surfactants provide a well-established and versatile platform for emulsification, with a wide range of options to suit various formulation needs based on the HLB system.

The choice between Behenyl Betaine and a traditional non-ionic surfactant will ultimately depend on the specific requirements of the formulation, including the desired sensory profile, stability requirements, and compatibility with other ingredients. The experimental protocols provided in this guide offer a framework for conducting a thorough, side-by-side evaluation to determine the optimal emulsifier for your application.

References

• 1. Zwitterionic Surfactants: A Milder Alternative? | NaturallyCurly [beautycon.com]
• 2. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. sancolo.com [sancolo.com]
• 5. researchgate.net [researchgate.net]
• 6. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
• 7. The Influencing Factors and Mechanism of Anionic and Zwitterionic Surfactant on Viscosity Reduction in Heavy O/W Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Droplet-size distribution and stability of lipid injectable emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Head-to-Head Battle for Nanoparticle Stability: Behenyl Betaine Versus Cationic Surfactants

For researchers, scientists, and drug development professionals, the quest for the ideal nanoparticle stabilizer is paramount. The stability of a nanoparticle formulation directly impacts its efficacy, shelf life, and, crucially, its safety. This guide provides an objective comparison between the zwitterionic surfactant, Behenyl Betaine, and commonly used cationic surfactants for nanoparticle stabilization, supported by available experimental data and detailed methodologies.

In the realm of nanoparticle formulation, surfactants are indispensable tools for preventing aggregation and ensuring a stable, monodisperse suspension. Cationic surfactants have long been employed for their ability to impart a positive surface charge to nanoparticles, promoting electrostatic repulsion. However, concerns regarding their cytotoxicity have driven the search for safer alternatives. Behenyl Betaine, a zwitterionic surfactant with a long alkyl chain, emerges as a promising candidate, offering a unique charge profile that can potentially provide excellent stability with a more favorable safety profile.

Performance Comparison: Behenyl Betaine vs. Cationic Surfactants

This section delves into a comparative analysis of Behenyl Betaine and two widely used cationic surfactants, Cetyltrimethylammonium Bromide (CTAB) and Didodecyldimethylammonium Bromide (DDAB), across key performance parameters for nanoparticle stabilization. Due to the limited direct experimental data for Behenyl Betaine in nanoparticle stabilization, data from similar long-chain betaine surfactants (Cocamidopropyl Betaine and Coco Betaine) used in lipid nanoparticle stabilization is presented as a proxy to provide valuable insights.

Physicochemical Properties of Stabilized Nanoparticles

The ability of a surfactant to control particle size and maintain a consistent surface charge is critical for the stability and biological fate of nanoparticles.

Surfactant	Nanoparticle Type	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Behenyl Betaine (analogue: Coco Betaine)	Solid Lipid Nanoparticles (SLN)	80 - 230	< 0.3	~ -20 to -30	[1][2]
Behenyl Betaine (analogue: Cocamidopropyl Betaine)	Nanostructured Lipid Carriers (NLC)	170 - 320	< 0.3	~ -20 to -30	[1]
Cetyltrimethylammonium Bromide (CTAB)	Gold Nanoparticles	~26.5	Not Reported	Not Reported	[3]
Cetyltrimethylammonium Bromide (CTAB)	Silver Nanoparticles	50 - 115	Not Reported	Not Reported	[4]
Didodecyldimethylammonium Bromide (DDAB)	PLGA Nanoparticles	~100	0.07 - 0.11	+26 to +46	[5]

Table 1: Comparison of Physicochemical Properties of Nanoparticles Stabilized by Betaine-based and Cationic Surfactants. This table summarizes the particle size, PDI, and zeta potential of nanoparticles stabilized with different surfactants. Data for Behenyl Betaine analogues are from studies on lipid nanoparticles, while data for CTAB and DDAB are from studies on metallic and polymeric nanoparticles, respectively.

Cytotoxicity Profile

A crucial aspect of any nanoparticle formulation intended for biomedical applications is its safety. Cationic surfactants have been shown to exhibit higher cytotoxicity compared to zwitterionic and non-ionic surfactants.

Surfactant	Cell Line	Assay	Key Findings	Reference
Behenyl Betaine	-	Cosmetic Safety Review	Considered safe for use in cosmetics, implying low irritation and toxicity.	[6]
Betaine	DU-145 (Prostate Cancer)	MTT Assay	Showed cytotoxic activity at high concentrations (0 to 150 mg/ml).	[7]
Cetyltrimethylammonium Bromide (CTAB)	L929 (Fibroblasts)	MTT Assay	Exhibited significant cytotoxicity.	[8]
Didodecyldimethylammonium Bromide (DDAB)	Caco-2	Cytotoxicity Assay	Showed cytotoxic activity, which was reduced by surface modification with PEG.	[7]

Table 2: Comparative Cytotoxicity of Surfactants. This table highlights the cytotoxic effects of the surfactants on different cell lines. Behenyl Betaine is generally considered safe, while cationic surfactants like CTAB and DDAB have demonstrated dose-dependent cytotoxicity.

Experimental Protocols

To ensure reproducibility and facilitate further research, this section provides detailed methodologies for key experiments cited in this guide.

Nanoparticle Synthesis and Stabilization

Hypothetical Protocol for Gold Nanoparticle Synthesis Stabilized with Behenyl Betaine:

This protocol is a proposed method based on standard gold nanoparticle synthesis procedures, adapted for stabilization with Behenyl Betaine.

• Preparation of Solutions:

  • Prepare a 1 mM solution of HAuCl4 in deionized water.

  • Prepare a 1% (w/v) solution of Behenyl Betaine in deionized water. This may require gentle heating to fully dissolve.

  • Prepare a fresh, ice-cold 0.1 M solution of sodium borohydride (NaBH4).

• Synthesis:

  • In a clean flask, add 100 mL of the HAuCl4 solution and bring it to a boil while stirring.

  • To the boiling solution, rapidly add 10 mL of the 1% Behenyl Betaine solution.

  • Continue stirring and add 1 mL of the ice-cold NaBH4 solution dropwise.

  • The solution should change color from yellow to a ruby red, indicating the formation of gold nanoparticles.

  • Continue stirring for an additional 15 minutes to ensure complete reaction and stabilization.

  • Allow the solution to cool to room temperature.

dot

Caption: Gold Nanoparticle Synthesis Workflow.

Characterization of Nanoparticles

Dynamic Light Scattering (DLS) for Particle Size and Zeta Potential:

• Sample Preparation: Dilute the nanoparticle suspension in an appropriate solvent (e.g., deionized water) to an optimal concentration for DLS measurement, ensuring the sample is free of air bubbles.

• Instrument Setup: Use a DLS instrument (e.g., Malvern Zetasizer). Set the temperature to 25°C and allow the instrument to equilibrate.

• Measurement:

  • For particle size, perform at least three measurements and average the results to obtain the Z-average diameter and Polydispersity Index (PDI).

  • For zeta potential, use an appropriate folded capillary cell. Apply an electric field and measure the electrophoretic mobility to calculate the zeta potential. Perform at least three measurements.

Transmission Electron Microscopy (TEM) for Morphology:

• Sample Preparation: Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid. Allow the excess liquid to be wicked away with filter paper and let the grid air-dry completely.

• Imaging:

  • Insert the grid into the TEM.

  • Operate the microscope at an appropriate accelerating voltage (e.g., 100-200 kV).

  • Acquire images at different magnifications to observe the overall morphology and individual particle shapes.

  • Use image analysis software to measure the diameters of a statistically significant number of particles to determine the size distribution.

dot

Caption: Nanoparticle Characterization Workflow.

In Vitro Cytotoxicity Assessment

MTT Assay Protocol:

• Cell Seeding: Seed a suitable cell line (e.g., HeLa, HEK293) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the surfactant-stabilized nanoparticles. Include a positive control (e.g., Triton X-100) and a negative control (cells with medium only). Incubate for 24-48 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to the negative control.

Hemolysis Assay Protocol:

• Blood Collection: Obtain fresh human or animal blood in tubes containing an anticoagulant (e.g., heparin).

• Red Blood Cell (RBC) Preparation: Centrifuge the blood to separate the RBCs. Wash the RBCs multiple times with phosphate-buffered saline (PBS). Resuspend the RBCs in PBS to a final concentration of 2% (v/v).

• Incubation: In a microcentrifuge tube, mix the RBC suspension with different concentrations of the nanoparticle formulations. Include a positive control (e.g., Triton X-100 for 100% hemolysis) and a negative control (RBCs in PBS). Incubate the tubes at 37°C for 2 hours with gentle shaking.

• Centrifugation: Centrifuge the tubes to pellet the intact RBCs.

• Hemoglobin Measurement: Transfer the supernatant to a new 96-well plate. Measure the absorbance of the supernatant at 540 nm to quantify the amount of released hemoglobin.

• Calculation: Calculate the percentage of hemolysis for each sample relative to the positive control.

dot

Caption: In Vitro Cytotoxicity Assay Workflow.

Conclusion and Future Perspectives

The comparison between Behenyl Betaine and cationic surfactants for nanoparticle stabilization highlights a classic trade-off between efficacy and safety. While cationic surfactants like CTAB and DDAB are effective in producing small, positively charged nanoparticles, their inherent cytotoxicity is a significant drawback for many biomedical applications.

Behenyl Betaine, and zwitterionic surfactants in general, present a compelling alternative. The available data on similar betaine-based surfactants suggests they can effectively stabilize nanoparticles, particularly lipid-based systems, while offering a much better safety profile. The long behenyl alkyl chain of Behenyl Betaine is expected to provide substantial steric hindrance, contributing to excellent colloidal stability.

Further research is critically needed to generate direct comparative data for Behenyl Betaine in the stabilization of various types of nanoparticles, including metallic and polymeric systems. Head-to-head studies evaluating particle size, stability over time, and a comprehensive panel of cytotoxicity assays against relevant cell lines will be invaluable for drug development professionals. Such studies will be instrumental in validating Behenyl Betaine as a superior, safer alternative to cationic surfactants for the next generation of nanomedicines.

References

• 1. mdpi.com [mdpi.com]
• 2. Natural-Origin Betaine Surfactants as Promising Components for the Stabilization of Lipid Carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facile green synthesis of baicalein fabricated gold nanoparticles and their antibiofilm activity against Pseudomonas aeruginosa PAO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Silver Nanoparticles Stabilised by Cationic Gemini Surfactants with Variable Spacer Length - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of Silver Nanoparticles Stabilized with Biosurfactant and Application as an Antimicrobial Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jmb.or.kr [jmb.or.kr]
• 7. Betaine suppresses cell proliferation by increasing oxidative stress-mediated apoptosis and inflammation in DU-145 human prostate cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Behenyl Betaine and Other Surfactants for Enhanced Oil Recovery

In the pursuit of maximizing hydrocarbon extraction from mature reservoirs, chemical Enhanced Oil Recovery (EOR) techniques have become indispensable. Among these, surfactant flooding plays a pivotal role by altering the physicochemical properties of the crude oil-brine-rock system to mobilize trapped oil. This guide provides a comparative study of betaine-type surfactants, with a focus on the performance characteristics of long-chain betaines like Behenyl Betaine, against other classes of surfactants such as anionic, cationic, and non-ionic types. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive overview supported by experimental data and detailed methodologies.

While specific experimental data for "Behenyl Betaine" in EOR applications is limited in the reviewed literature, this guide will utilize data from other structurally similar long-chain and commonly studied betaine surfactants (e.g., Lauryl Betaine, Erucamide Propyl Betaine) as a proxy to infer its potential performance. Betaines, being zwitterionic surfactants, exhibit unique properties such as high salt tolerance and stability in harsh reservoir conditions, making them a subject of growing interest.

Performance Comparison of Surfactants

The efficacy of a surfactant in EOR is primarily determined by its ability to reduce interfacial tension (IFT) between oil and water, and to alter the wettability of the reservoir rock. The following tables summarize key performance indicators for different surfactant types based on data from various studies.

Interfacial Tension (IFT) Reduction

A significant reduction in IFT is crucial for mobilizing residual oil trapped by capillary forces. Surfactants achieve this by adsorbing at the oil-water interface.

Surfactant Type	Specific Surfactant Example	Concentration (wt%)	IFT (mN/m)	Reference Oil
Betaine (Zwitterionic)	Betaine-type surfactant (TCJ)	0.3	< 1	Multiple crude oils
Betaine (Zwitterionic)	Ammonium lauryl polyether sulfate (ALES)	0.5	1.7 x 10⁻²	-
Anionic	Sodium Dodecyl Sulfate (SDS)	-	1 - 5	Crude oil and water
Non-ionic	Triton X-100	-	2 - 6	Crude oil and water
Cationic	Cetyltrimethylammonium Bromide (CTAB)	-	3 - 8	Crude oil and water

Wettability Alteration

Wettability alteration from oil-wet to water-wet is another critical mechanism for improving oil recovery, as it can lead to spontaneous imbibition of water into the rock matrix, displacing oil. The contact angle is a common measure of wettability.

Surfactant Type	Specific Surfactant Example	Initial Wettability	Final Contact Angle (°)	Effect
Betaine (Zwitterionic)	Oleyl Amido Propyl Betaine (OAPB)	Oil-wet	-	Induced water-wetting
Betaine (Zwitterionic)	Ammonium lauryl polyether sulfate (ALES)	-	20.071	Enhanced water-wetness
Anionic	-	Oil-wet	-	Can alter to water-wet
Cationic	-	Oil-wet (Carbonates)	-	Can alter to water-wet

Oil Recovery Efficiency

The ultimate measure of a surfactant's performance is the incremental oil recovery it can achieve in laboratory core flooding or micromodel experiments.

Surfactant Type	Specific Surfactant Example	Experimental Method	Incremental Oil Recovery (% of Original Oil in Place - OOIP)	Reference
Betaine (Zwitterionic)	Lauryl Betaine	Micromodel Flooding	Showed highest recovery among tested methods	[1][2]
Betaine (Zwitterionic)	Betaine-based gel (EAPB and OAPB)	Oil Displacement Test	14.5	[3][4]
Anionic	Surfactant A (unspecified)	Spontaneous Imbibition	72.04 (Recovery Factor)	[5]
Anionic	Sodium Lauryl Ether Sulphate (SLES)	Core Flooding	~23% more than water flooding
Non-ionic	Lutensol TO-3	Core Flooding	~20% more than water flooding

Experimental Protocols

Detailed and standardized experimental methodologies are fundamental to the reliable evaluation and comparison of surfactant performance. Below are outlines of key experimental protocols frequently cited in EOR research.

Interfacial Tension (IFT) Measurement

Objective: To quantify the tension at the interface between the crude oil and the surfactant solution.

Methodology: Spinning Drop Tensiometer

• A capillary tube is filled with the denser fluid (typically the aqueous surfactant solution).

• A small droplet of the less dense fluid (crude oil) is introduced into the capillary tube.

• The tube is rotated at a high speed, causing the oil droplet to elongate due to centrifugal force.

• The shape of the elongated droplet is captured by a camera.

• The IFT is calculated from the droplet's shape, the rotational speed, and the density difference between the two fluids.

• Measurements are taken at reservoir-relevant temperatures and pressures.

Wettability Alteration Assessment

Objective: To determine the change in the rock's preferential affinity for oil or water after treatment with a surfactant solution.

Methodology: Contact Angle Measurement

• A polished slice of reservoir rock (or a model substrate like quartz or calcite) is prepared.

• The rock slice is aged in crude oil to establish an oil-wet or mixed-wet condition.

• The aged rock is then submerged in the surfactant solution.

• A droplet of crude oil is placed on the rock surface within the surfactant solution.

• The angle formed at the three-phase contact point (oil-water-solid) is measured through the water phase.

• A contact angle of < 90° indicates a water-wet surface, while an angle > 90° indicates an oil-wet surface. A significant decrease in the contact angle after surfactant treatment signifies a shift towards water-wetness.[6]

Core Flooding Test

Objective: To simulate the displacement of oil by a surfactant solution in a porous rock sample and to quantify the oil recovery factor.

Methodology:

• A cylindrical core sample from the reservoir rock is cleaned and its porosity and permeability are determined.

• The core is saturated with brine, followed by crude oil to establish residual water saturation.

• A waterflooding phase is conducted by injecting brine to simulate secondary recovery, until oil production ceases.

• The surfactant solution is then injected into the core at a constant rate.

• The effluent (produced fluids) is collected and the volumes of oil and water are measured over time.

• The incremental oil recovery due to surfactant flooding is calculated as the percentage of the original oil in place that is produced after the waterflooding stage.[7]

Mechanisms and Workflows

The effectiveness of surfactants in EOR is governed by fundamental physicochemical mechanisms. The following diagrams illustrate these concepts and a typical experimental workflow.

Caption: Mechanism of Enhanced Oil Recovery by Surfactant Flooding.

Caption: Experimental Workflow for Surfactant Evaluation in EOR.

Conclusion

The selection of an optimal surfactant for an EOR project is a complex process that depends on specific reservoir conditions, including temperature, salinity, and rock mineralogy. Betaine surfactants, represented here by analogues of Behenyl Betaine, show significant promise due to their zwitterionic nature, which imparts high stability in challenging environments. The comparative data suggests that betaines can achieve ultra-low interfacial tension and effectively alter rock wettability towards a more water-wet state, leading to substantial incremental oil recovery. While anionic surfactants are often favored for sandstone reservoirs, betaines and other zwitterionic surfactants present a versatile alternative, particularly for carbonate reservoirs and conditions of high salinity where other surfactant types may be less effective. Further research focusing directly on Behenyl Betaine is warranted to fully elucidate its performance characteristics and optimize its application in enhanced oil recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Use of Betaine-Based Gel and Its Potential Application in Enhanced Oil Recovery | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Behenyl Betaine: A Comparative Performance Evaluation Against Commercial EOR Surfactants

For Researchers, Scientists, and Drug Development Professionals

In the continuous quest for maximizing hydrocarbon recovery from mature reservoirs, chemical Enhanced Oil Recovery (EOR) techniques, particularly the use of surfactants, play a pivotal role. This guide provides a comprehensive performance evaluation of Behenyl Betaine, a long-chain amphoteric surfactant, against established commercial surfactants employed in EOR. While direct experimental data for Behenyl Betaine in EOR applications is not publicly available, this analysis leverages its known physicochemical properties and compares them with the proven performance of conventional anionic and nonionic EOR surfactants. The performance of other betaine-based surfactants is also included to provide a closer comparative framework.

Executive Summary

Behenyl Betaine, with its long C22 alkyl chain, presents intriguing possibilities for EOR applications. Its amphoteric nature suggests potential for good performance across a range of reservoir conditions, including variations in salinity and hardness. Theoretically, the extended hydrophobic chain could enhance interactions with long-chain hydrocarbons present in crude oil, potentially leading to ultra-low interfacial tension (IFT) and improved oil mobilization. However, the lack of direct EOR-specific experimental data necessitates a comparison based on the performance of analogous shorter-chain betaines and established commercial EOR surfactants.

Commercial anionic and nonionic surfactants have demonstrated significant success in reducing IFT to the order of 10⁻³ mN/m and achieving substantial incremental oil recovery in laboratory and field trials. This guide will present a side-by-side comparison of their performance metrics with the projected potential of Behenyl Betaine, supported by detailed experimental protocols for key evaluation methods.

Performance Comparison of EOR Surfactants

The effectiveness of a surfactant in EOR is primarily evaluated based on its ability to lower the interfacial tension between oil and water, its stability under harsh reservoir conditions (high temperature and salinity), and its ability to mobilize trapped oil in porous media.

Surfactant Type	Surfactant Example	Interfacial Tension (IFT) vs. Crude Oil	Oil Recovery (% OOIP)	Thermal Stability	Salinity Tolerance	Key Advantages	Key Disadvantages
Amphoteric	Behenyl Betaine (Projected)	Potentially ultra-low due to long alkyl chain	Not available	Expected to be good	Potentially high	Good tolerance to salinity and hardness, low adsorption on carbonate rocks.	Lack of EOR-specific data, potentially higher cost.
Amphoteric	Lauryl Betaine	Not explicitly stated, but leads to higher oil recovery than water/solvent flooding[1][2]	Higher than water and solvent flooding in micromodels[1][2]	Good	Good	Mild, biodegradable, good foaming properties.[3]	Lower efficiency compared to some anionic surfactants.
Anionic	Internal Olefin Sulfonate (IOS)	~0.0097 mN/m[4]	76% (in sand pack flooding)[4]	Stable up to 100°C for extended periods.[5]	Can be sensitive to high salinity and divalent cations.	High efficiency in IFT reduction, widely used and cost-effective.	Prone to precipitation in high salinity/hardness brines, high adsorption on sandstone.
Nonionic	Alkyl Polyglycoside (APG)	2.39 x 10⁻⁴ dyne/cm[6]	-	Good	Excellent	Low adsorption, good compatibility with other chemicals, effective in a wide range of salinities.	Can have a cloud point at higher temperatures, potentially lower IFT reduction capability than anionics.
Anionic	Sodium Dodecyl Sulfate (SDS)	-	23-35% incremental recovery in core flooding[7]	Can degrade at high temperatures.	Sensitive to divalent cations.	Readily available, well-understood properties.	High adsorption, sensitivity to hardness.

Experimental Protocols

Accurate evaluation of surfactant performance relies on standardized experimental procedures. Below are detailed methodologies for key experiments cited in EOR research.

Interfacial Tension (IFT) Measurement

Objective: To determine the IFT between the surfactant solution and crude oil, a critical parameter for assessing the potential for oil mobilization.

Apparatus: Spinning Drop Tensiometer

Procedure:

• Preparation of Fluids: Prepare synthetic brine of a specific salinity to represent reservoir conditions. Dissolve the surfactant in the brine at various concentrations. Use degassed crude oil.

• Instrument Setup: Calibrate the spinning drop tensiometer. A capillary tube is filled with the denser fluid (typically the surfactant solution).

• Droplet Injection: A small droplet of the less dense fluid (crude oil) is injected into the capillary.

• Spinning: The capillary is rotated at a high speed. The centrifugal force elongates the oil droplet.

• Image Analysis: A camera captures the image of the elongated droplet. The dimensions of the droplet are used to calculate the IFT based on the Vonnegut equation.

• Equilibrium Measurement: Measurements are taken over time until the IFT value stabilizes, indicating that equilibrium has been reached at the interface.

• Temperature Control: The entire measurement is conducted at a controlled temperature representative of the reservoir.

Core Flooding Test

Objective: To evaluate the effectiveness of a surfactant solution in displacing oil from a rock core, simulating reservoir conditions.

Apparatus: Core flooding system (core holder, pumps, pressure transducers, fraction collector).

Procedure:

• Core Preparation: A cylindrical core sample from a reservoir or a synthetic core with known properties (porosity, permeability) is cleaned and dried.

• Saturation: The core is saturated with brine to determine its pore volume.

• Oil Injection: Crude oil is injected into the brine-saturated core until no more brine is produced, establishing the initial oil saturation (Soi).

• Water Flooding (Secondary Recovery): Brine is injected into the core to simulate secondary recovery until oil production ceases. The volume of oil produced is measured to determine the residual oil saturation (Sorw).

• Surfactant Flooding (Tertiary Recovery): The prepared surfactant solution is injected into the core at a constant rate.

• Effluent Analysis: The effluent from the core is collected in fractions, and the volume of oil and water in each fraction is measured.

• Data Analysis: The incremental oil recovery due to surfactant flooding is calculated as a percentage of the original oil in place (OOIP). Pressure drop across the core is also monitored to understand fluid mobility.

Thermal Stability Test

Objective: To assess the chemical stability of the surfactant at reservoir temperature over an extended period.

Procedure:

• Sample Preparation: The surfactant solution is prepared in sealed, oxygen-free vials to mimic anaerobic reservoir conditions.

• Aging: The vials are placed in an oven at the desired reservoir temperature for a specified period (e.g., 30, 60, 90 days).

• Analysis: At different time intervals, samples are withdrawn and analyzed for any degradation. This can be done by:

  • Visual Inspection: Checking for any precipitation or phase separation.

  • IFT Measurement: Measuring the IFT of the aged solution to see if its performance has deteriorated.

  • Chemical Analysis: Using techniques like High-Performance Liquid Chromatography (HPLC) to quantify the concentration of the active surfactant molecule.

Visualizing Experimental Workflows and Relationships

To better understand the processes involved in evaluating EOR surfactants, the following diagrams illustrate key experimental workflows and logical relationships.

Caption: Workflow for EOR Surfactant Performance Evaluation.

Caption: Schematic of a Core Flooding Experimental Setup.

Conclusion

While Behenyl Betaine remains an underexplored candidate for Enhanced Oil Recovery, its chemical structure, particularly its long hydrophobic tail and amphoteric head group, suggests a promising profile for further investigation. The established performance of commercial anionic and nonionic surfactants provides a robust benchmark for any future evaluation. The experimental protocols detailed in this guide offer a standardized framework for conducting such comparative studies. Future research should focus on obtaining empirical data for Behenyl Betaine in core flooding and interfacial tension experiments to validate its theoretical potential and ascertain its viability as a novel EOR surfactant.

References

• 1. Study on anionic–nonionic mixed surfactant for enhanced oil recovery in a hypersaline reservoir - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07116B [pubs.rsc.org]
• 2. 143418091.fs1.hubspotusercontent-eu1.net [143418091.fs1.hubspotusercontent-eu1.net]
• 3. Heads or tails? The synthesis, self-assembly, properties and uses of betaine and betaine-like surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. biolinscientific.com [biolinscientific.com]

The Rise of Green Corrosion Inhibitors: A Comparative Guide to Behenyl Betaine and its Toxic Alternatives

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of sustainable technologies has permeated every facet of industrial science, including the critical field of corrosion prevention. For decades, highly effective but toxic compounds like chromates and phosphates have dominated the landscape of corrosion inhibition. However, mounting environmental regulations and growing health concerns are paving the way for a new generation of "green" corrosion inhibitors. Among these, betaine-based surfactants, such as Behenyl Betaine, are emerging as promising, biodegradable alternatives.

This guide provides an objective comparison of the performance of betaine-based corrosion inhibitors with their toxic counterparts, supported by experimental data from scientific literature. While direct data for Behenyl Betaine as a corrosion inhibitor is limited, this guide will utilize performance data from structurally similar alkyl betaines as a predictive benchmark. We will delve into the experimental protocols used to evaluate these inhibitors and present a clear picture of their relative performance and environmental impact.

Performance Data: A Comparative Overview

The efficacy of a corrosion inhibitor is primarily quantified by its inhibition efficiency (IE), which is the percentage decrease in the corrosion rate of a metal in the presence of the inhibitor compared to its absence. The following tables summarize the performance of various betaine-based surfactants and traditional toxic inhibitors on steel in acidic environments, as determined by the weight loss method.

Disclaimer: The data presented below is compiled from various studies. Direct comparison of inhibition efficiencies should be approached with caution, as experimental conditions such as the specific type of steel, acid concentration, temperature, and inhibitor concentration can significantly influence the results.

Table 1: Performance of Betaine-Based Surfactants as Corrosion Inhibitors for Steel in Acidic Media

Betaine Derivative	Metal	Corrosive Medium	Inhibitor Conc.	Temp. (°C)	Inhibition Efficiency (%)
Dodecyl Dimethyl Betaine (BS-12)	Cold Rolled Steel	1.0 M HCl	-	-	93%[1]
2-(DodecyldiMethylaMMonio) acetate (BS-12)	Q235 Steel	1 mol⋅L⁻¹ HCl	1 × 10⁻¹ mol⋅L⁻¹	30	95.98%[2]
Octadecyl Dimethyl Betaine (BS-18)	Cold Rolled Steel	1.0 M H₃PO₄	50 mg L⁻¹	20	87.1%[3]
Cocamidopropyl Betaine (CAPB)	Aluminum 1050	1 M KOH	Optimal	-	84.73%[4][5]
Caprylamidopropyl Betaine (CAPB)	API X120 Steel	1 M H₂SO₄	-	-	-

Table 2: Performance of Toxic Corrosion Inhibitors on Steel

Inhibitor	Metal	Corrosive Medium	Inhibitor Conc.	Temp. (°C)	Inhibition Efficiency (%)
Sodium Chromate	API 5L Grade B Steel	3.5% NaCl	0.9%	-	35.13%[6]
Potassium Dichromate	Mild Steel in Concrete	NaCl Solution	9 g	Ambient	Effective Inhibition
Ammonium Phosphate Monobasic (APMB)	Steel Rebar	SCP + 3.5 wt% NaCl	2% of 0.5 M	-	90% (after 1h)[7][8]
Sodium Hexametaphosphate (with additives)	Steel Rebar	SCP + 3.5 wt% NaCl	5%	-	96%[7][8]
Disodium Hydrogen Phosphate	Carbon Steel	Cl⁻-containing mortars	0.3%	-	Effective Inhibition[9]

Toxicity and Environmental Impact: A Stark Contrast

The primary driver for the shift towards green corrosion inhibitors is the significant difference in their environmental and health profiles compared to traditional options.

Behenyl Betaine and other Alkyl Betaines:

• Toxicity: Generally considered to have low toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that behenyl betaine and other alkyl betaines are safe for use in cosmetics, when formulated to be non-irritating[10][11]. Studies on related alkyl betaines show low acute oral and dermal toxicity[5][12][13].

• Environmental Profile: Alkyl betaines are known to be readily biodegradable under aerobic conditions[14][15]. While they are classified as moderately toxic to aquatic organisms, their biodegradability reduces their long-term environmental impact[14][15][16].

Toxic Alternatives:

• Chromates (Hexavalent Chromium):

  • Toxicity: Hexavalent chromium (Cr(VI)) is a known human carcinogen, with inhalation being a primary route of exposure leading to an increased risk of lung cancer[6][7][9][17][18]. It is also genotoxic and mutagenic[6].

  • Environmental Profile: Cr(VI) is persistent in the environment and can contaminate soil and water, posing significant risks to both ecosystems and human health[17].

• Phosphates:

  • Toxicity: Phosphates themselves are not considered highly toxic to humans.

  • Environmental Profile: The primary environmental concern with phosphates is their potential to cause eutrophication in water bodies. An excess of phosphates can lead to algal blooms, which deplete oxygen in the water and can be harmful to aquatic life[19][20].

Experimental Protocols

The evaluation of corrosion inhibitors relies on standardized and rigorous experimental methodologies. The following are detailed protocols for the key experiments cited in this guide, based on ASTM standards.

Weight Loss Method (Gravimetric) - Based on ASTM G31

The weight loss method is a fundamental technique for determining the average corrosion rate.

Protocol:

• Specimen Preparation: Metal specimens (e.g., mild steel coupons) of known surface area are cleaned, degreased with a suitable solvent like acetone, dried, and accurately weighed to the nearest 0.1 mg.[1][21][22][23]

• Immersion: The weighed specimens are suspended in the corrosive solution (e.g., 1 M HCl) with and without the corrosion inhibitor at a specified concentration and temperature for a predetermined duration (e.g., 24 hours).

• Cleaning: After the immersion period, the specimens are removed, and the corrosion products are cleaned off according to standard procedures (e.g., scrubbing with a bristle brush, followed by chemical cleaning if necessary).

• Re-weighing: The cleaned and dried specimens are re-weighed.

• Calculation of Corrosion Rate (CR) and Inhibition Efficiency (IE):

  • The weight loss (ΔW) is calculated as the difference between the initial and final weights.

  • The Corrosion Rate (CR) is calculated using the formula: CR (mm/year) = (K × ΔW) / (A × T × D) where K is a constant (8.76 × 10⁴), A is the surface area (cm²), T is the immersion time (hours), and D is the density of the metal (g/cm³).

  • The Inhibition Efficiency (IE %) is calculated as: IE % = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100

Caption: Experimental workflow for the Weight Loss (Gravimetric) method.

Potentiodynamic Polarization - Based on ASTM G59

This electrochemical technique provides insights into the kinetics of the anodic and cathodic reactions and helps determine the corrosion current.

Protocol:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of the metal specimen as the working electrode, a platinum or graphite counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE).[2][3][24][25][26]

• Stabilization: The working electrode is immersed in the test solution (with or without inhibitor), and the open-circuit potential (OCP) is allowed to stabilize.

• Polarization Scan: A potential scan is applied to the working electrode at a slow, constant rate (e.g., 1 mV/s) from a potential cathodic to the OCP to a potential anodic to the OCP.[2][3][24][25][26]

• Data Acquisition: The resulting current is measured as a function of the applied potential.

• Data Analysis (Tafel Extrapolation): The data is plotted as potential versus the logarithm of the current density (Tafel plot). The corrosion current density (i_corr) is determined by extrapolating the linear portions of the anodic and cathodic curves back to the corrosion potential (E_corr).

• Calculation of Inhibition Efficiency (IE): IE % = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] × 100

Caption: Workflow for Potentiodynamic Polarization measurements.

Electrochemical Impedance Spectroscopy (EIS) - Based on ASTM G106

EIS is a powerful non-destructive technique that provides information about the corrosion process and the properties of the protective film formed by the inhibitor.

Protocol:

• Electrochemical Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.[27][28][29][30][31]

• Stabilization: The system is allowed to reach a steady state at the OCP.

• AC Perturbation: A small amplitude AC voltage signal (e.g., 10 mV) is applied to the working electrode over a range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Acquisition: The resulting AC current response is measured, and the impedance of the system is calculated at each frequency.

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit (EEC) model is fitted to the data to extract parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl). A higher R_ct value indicates a lower corrosion rate.

• Calculation of Inhibition Efficiency (IE): IE % = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] × 100

Caption: The experimental workflow for Electrochemical Impedance Spectroscopy.

Conclusion: A Greener Future for Corrosion Protection

The data strongly suggests that betaine-based surfactants are highly effective corrosion inhibitors, with performance comparable, and in some cases superior, to traditional toxic inhibitors under specific conditions. Their favorable toxicological and environmental profiles make them a compelling choice for industries seeking to adopt more sustainable practices. While direct performance data for Behenyl Betaine as a corrosion inhibitor requires further investigation, the consistent high performance of other long-chain alkyl betaines indicates its strong potential.

The transition to green corrosion inhibitors is not merely a regulatory necessity but a scientific and ethical imperative. As research continues to uncover and optimize novel green inhibitor formulations, the reliance on hazardous substances like chromates and phosphates will undoubtedly diminish, heralding a new era of environmentally responsible corrosion management.

References

• 1. store.astm.org [store.astm.org]
• 2. farsi.msrpco.com [farsi.msrpco.com]
• 3. matestlabs.com [matestlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. cir-safety.org [cir-safety.org]
• 6. Health hazards of hexavalent chromium (Cr (VI)) and its microbial reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Health Effects of Hexavalent Chromium - OEHHA [oehha.ca.gov]
• 8. mdpi.com [mdpi.com]
• 9. Hexavalent chromium - Wikipedia [en.wikipedia.org]
• 10. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. cir-safety.org [cir-safety.org]
• 12. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 13. ireadlabelsforyou.com [ireadlabelsforyou.com]
• 14. Fate and effects of amphoteric surfactants in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 16. Environmental risks and toxicity of surfactants: overview of analysis, assessment, and remediation techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Hexavalent Chromium Toxicity → Area → Sustainability [pollution.sustainability-directory.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. standards.iteh.ai [standards.iteh.ai]
• 22. standards.globalspec.com [standards.globalspec.com]
• 23. store.astm.org [store.astm.org]
• 24. scribd.com [scribd.com]
• 25. "ASTM G59: 2023 Potentiodynamic Polarization Resistance Test Method" [bsbedge.com]
• 26. scribd.com [scribd.com]
• 27. standards.iteh.ai [standards.iteh.ai]
• 28. store.astm.org [store.astm.org]
• 29. standards.iteh.ai [standards.iteh.ai]
• 30. store.astm.org [store.astm.org]
• 31. scribd.com [scribd.com]

Behenyl Betaine in Corrosion Inhibition: A Comparative Guide for Researchers

A detailed comparison of Behenyl Betaine with other amphoteric surfactants for corrosion inhibition, supported by experimental data and methodologies.

Introduction

Behenyl Betaine, with its long C22 alkyl chain, is anticipated to exhibit superior corrosion inhibition properties compared to its shorter-chain counterparts.[5] The hydrophobic alkyl chain plays a crucial role in forming a dense, protective barrier on the metal surface, thereby impeding corrosive agents.[4][6] This principle suggests that the longer behenyl group (C22) could offer enhanced protection compared to dodecyl (C12), cocamidopropyl (C16-C18), and octadecyl (C18) groups found in other common betaine surfactants.

Performance of Betaine-Type Amphoteric Surfactants as Corrosion Inhibitors

The following table summarizes the corrosion inhibition efficiency of various betaine surfactants from published studies. This data provides a baseline for understanding the potential performance of Behenyl Betaine.

Surfactant	Metal	Corrosive Medium	Max. Inhibition Efficiency (%)	Experimental Method(s)	Reference(s)
Dodecyl Dimethyl Betaine (BS-12)	Cold Rolled Steel	1.0 M HCl	93	Weight Loss, Electrochemical Techniques	[7]
Dodecyl Dimethyl Betaine (BS-12)	Cold Rolled Steel	0.5 M H₂SO₄	95.2	Electrochemical Techniques	[8]
Cocamidopropyl Betaine (CAPB)	Aluminum 1050	1 M KOH	84.73	Gravimetric, Electrochemical Techniques	[9][10]
Octadecyl Dimethyl Betaine (BS-18)	Cold Rolled Steel	1.0 M H₃PO₄	87.1	Weight Loss, Electrochemical Techniques	[11]
3-(N,N-dimethyldodecylammonio) propanesulfonate (SB3-12)	Q235 Steel	1 mol·L⁻¹ HCl	89.06	Weight Loss, EIS, Polarization	[12]
2-(DodecyldiMethylaMMonio) acetate (BS-12)	Q235 Steel	1 mol·L⁻¹ HCl	95.98	Weight Loss, EIS, Polarization	[12]

Mechanism of Corrosion Inhibition by Betaine Surfactants

The primary mechanism of corrosion inhibition by betaine surfactants involves the adsorption of the surfactant molecules onto the metal surface, forming a protective film.[2][4] This film acts as a barrier, isolating the metal from the corrosive environment. The adsorption process is facilitated by the unique zwitterionic nature of betaines, which possess both a positively charged quaternary ammonium group and a negatively charged carboxylate group.[11] This allows for electrostatic interactions with the charged metal surface. The long hydrophobic alkyl chain of the surfactant then creates a dense, non-polar layer that repels water and other corrosive species. It is generally understood that longer alkyl chains lead to a more compact and effective protective layer.[4]

References

• 1. ijsr.net [ijsr.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Amphoteric surfactant of dodecyl dimethyl betaine as a highly efficient inhibitor for the corrosion of steel in HCl solution | CoLab [colab.ws]
• 8. Amphoteric surfactant of dodecyl dimethyl betaine as an efficient inhibitor for the corrosion of steel in H2SO4 solution: Experimental studies and theoretical calculations [m.x-mol.net]
• 9. researchgate.net [researchgate.net]
• 10. Corrosion Inhibition of Cocamidopropyl Betaine on Aluminum 1050 Anode for Aluminum Air Battery with KOH Electrolyte [abechem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Behenyl Betaine: Uncovering Its Biodegradability Profile Against Common Surfactants

Absence of standardized OECD test data for Behenyl Betaine necessitates a comparative analysis against well-documented alternatives to infer its likely environmental fate. This guide provides an objective comparison of Behenyl Betaine with common surfactants, Cocamidopropyl Betaine and Sodium Lauryl Sulfate, supported by their performance in OECD 301 biodegradability tests.

Executive Summary

A thorough review of publicly available data reveals a significant gap in the environmental risk assessment of Behenyl Betaine: the absence of studies conducted under the Organization for Economic Co-operation and Development (OECD) 301 guidelines for ready biodegradability. In contrast, extensive data is available for widely used alternatives such as Cocamidopropyl Betaine and Sodium Lauryl Sulfate (SLS), both of which are classified as "readily biodegradable."

Comparison of Biodegradability Data

The following table summarizes the available "ready biodegradability" data for Behenyl Betaine and its common alternatives based on OECD 301 test guidelines.

Surfactant	OECD Test Guideline	Biodegradation Percentage	Timeframe	Classification
Behenyl Betaine	No data available	No data available	No data available	Not classified
Cocamidopropyl Betaine	OECD 301B, 301D, 301E	84% - 100%[1][2]	28-30 days	Readily Biodegradable
Sodium Lauryl Sulfate (SLS)	OECD 301B, 301D	94% - 97%	28 days	Readily Biodegradable

Expert Estimation of Behenyl Betaine's Biodegradability

While no specific OECD 301 data exists for Behenyl Betaine, its chemical structure—a long alkyl chain (behenyl) attached to a betaine group—provides a basis for an expert estimation of its biodegradability. Alkyl betaines, as a class of amphoteric surfactants, are generally known to be biodegradable. The long, linear alkyl chain is susceptible to microbial attack through processes like omega- and beta-oxidation. The betaine headgroup is also a naturally occurring substance that can be metabolized by many microorganisms. However, the very long C22 alkyl chain of Behenyl Betaine might result in a slower rate of degradation compared to shorter-chain alkyl betaines like Cocamidopropyl Betaine (which has a mix of C12-C14 chains). The lower water solubility of Behenyl Betaine could also be a rate-limiting factor in its biodegradation. Therefore, while it is plausible that Behenyl Betaine is ultimately biodegradable, it may not meet the stringent "ready biodegradability" criteria of the OECD 301 tests without specific testing.

Experimental Protocols: OECD 301B - CO2 Evolution Test

The OECD 301B test, also known as the Modified Sturm Test, is a widely used method to determine the ready biodegradability of organic chemicals.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated under aerobic conditions in the dark or diffuse light. The degradation of the test substance is followed by the measurement of the carbon dioxide produced. The amount of CO2 produced is then compared to the theoretical maximum (ThCO2) to calculate the percentage of biodegradation.

Apparatus:

• Incubation bottles

• CO2-free air supply

• Gas washing bottles containing a known concentration of barium hydroxide or sodium hydroxide to trap the evolved CO2

• Magnetic stirrers

• Apparatus for titration of the hydroxide solution or a total organic carbon (TOC) analyzer

Procedure:

• Preparation of Test Solutions: The test substance is added to a mineral medium to achieve a concentration typically between 10 and 20 mg of total organic carbon (TOC) per liter.

• Inoculum: Activated sludge from a sewage treatment plant is commonly used as the microbial inoculum.

• Test Setup: The test mixture, a blank control (inoculum and mineral medium only), and a reference control (a readily biodegradable substance like sodium benzoate) are prepared in separate incubation bottles.

• Incubation: The bottles are incubated for 28 days in the dark at a constant temperature (20-25°C). A continuous stream of CO2-free air is passed through the test solutions.

• CO2 Measurement: The evolved CO2 is trapped in the alkaline solution. The amount of CO2 is determined by titrating the remaining alkali or by measuring the inorganic carbon content.

• Calculation of Biodegradation: The percentage of biodegradation is calculated from the amount of CO2 produced by the test substance (corrected for the blank) and expressed as a percentage of the ThCO2.

Pass Criteria: For a substance to be classified as "readily biodegradable," it must show at least 60% biodegradation within a 10-day window during the 28-day test period.[1] The 10-day window begins when 10% biodegradation is first reached.

Experimental Workflow

Caption: Experimental workflow for the OECD 301B CO2 Evolution Test.

Conclusion

The lack of public data on the ready biodegradability of Behenyl Betaine according to OECD 301 guidelines is a notable data gap. While its chemical structure suggests it is likely biodegradable, the rate and extent of this degradation remain unquantified under standardized conditions. In contrast, common alternatives like Cocamidopropyl Betaine and Sodium Lauryl Sulfate have been robustly demonstrated to be readily biodegradable. For applications where environmental persistence is a concern, the selection of these well-characterized alternatives is a lower-risk approach. It is recommended that manufacturers and suppliers of Behenyl Betaine conduct and publish OECD 301 biodegradability studies to provide the necessary data for a comprehensive environmental risk assessment.

References

• 1. microbe-investigations.com [microbe-investigations.com]
• 2. matestlabs.com [matestlabs.com]

Ecotoxicity Profile of Behenyl Betaine: A Comparative Analysis with Other Surfactants

For Immediate Release

This guide offers a comparative ecotoxicity assessment of Behenyl Betaine against other commonly used surfactant classes. It is intended for researchers, scientists, and drug development professionals involved in the environmental risk assessment of chemical compounds. The information presented herein is compiled from publicly available data to facilitate an objective comparison.

Comparative Ecotoxicity Data

The following table summarizes the acute aquatic toxicity of Behenyl Betaine and other representative surfactants across different trophic levels. The data is presented as the concentration of the substance that is lethal to 50% of the test organisms (LC50) or that causes a 50% effect (e.g., immobilization), typically within a 96-hour exposure for fish and a 48-hour exposure for invertebrates. Lower values indicate higher toxicity.

Surfactant Class	Surfactant Example	Test Organism	Endpoint	Toxicity Value (mg/L)	Reference
Amphoteric	Behenyl Betaine (C22)	-	-	Data not available; toxicity is expected to be higher than shorter-chain alkyl betaines based on QSAR models.	[1]
Cocamidopropyl Betaine (C8-C18)	Danio rerio (Zebra Fish)	96-hr LC50	2	[2]
Daphnia magna (Water Flea)	48-hr EC50	6.5	[3]
Desmodesmus subspicatus (Green Algae)	72-hr EC50	1 - 10	[3]
Lauryl Betaine (C12)	Fish	LC50	6.7	[4]
Anionic	Sodium Lauryl Sulfate (SLS)	Fish	96-hr LC50	1 - 13.9	[5]
Sodium Laureth Sulfate (SLES)	Aquatic Organisms	-	Detrimental effects observed at 0.004–3509	[6][7]
Cationic	Cetyltrimethylammonium Bromide (CTAB)	Marine Species	-	Highly toxic to various marine species.	[8][9]
Benzalkonium Chloride (BAC)	Pseudokirchneriella subcapitata (Green Algae)	-	Highly toxic.	[10]
Non-ionic	Alcohol Ethoxylates (AE)	Aquatic Organisms	-	Toxicity varies with alkyl chain length and degree of ethoxylation.	[11][12][13]

Experimental Protocols for Ecotoxicity Assessment

The ecotoxicity data presented in this guide are typically generated following standardized international guidelines to ensure reproducibility and comparability of results. The most commonly referenced protocols are those established by the Organisation for Economic Co-operation and Development (OECD), the International Organization for Standardization (ISO), and the American Society for Testing and Materials (ASTM).[15][16][17][18][19][20][21][22]

Acute Aquatic Toxicity Testing

Objective: To determine the concentration of a substance that is lethal to or has a significant sublethal effect on aquatic organisms over a short period.

Commonly Used Standard Guidelines:

• OECD Test Guideline 203: Fish, Acute Toxicity Test.[23]

• OECD Test Guideline 202: Daphnia sp. Acute Immobilisation Test.

• OECD Test Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test.[10]

• ISO 14380: Water quality — Determination of the acute toxicity to Thamnocephalus platyurus (Crustacea, Anostraca).[18]

• ASTM E1192: Standard Guide for Conducting Acute Toxicity Tests on Aqueous Ambient Samples and Effluents with Fishes, Macroinvertebrates, and Amphibians.[20]

General Procedure:

• Test Organisms: A specified species of fish (e.g., Zebra Fish, Rainbow Trout), invertebrate (e.g., Daphnia magna), or algae is selected.

• Test Solutions: A series of test solutions with varying concentrations of the surfactant are prepared in a suitable dilution water. A control group with no added surfactant is also included.

• Exposure: The test organisms are exposed to the different concentrations of the test substance under controlled laboratory conditions (e.g., temperature, light, pH).

• Observation: The number of dead or immobilized organisms is recorded at specified time intervals (e.g., 24, 48, 72, 96 hours). For algae, the inhibition of growth is measured.

• Data Analysis: The data are statistically analyzed to determine the LC50 or EC50 value, which is the concentration estimated to cause the defined effect in 50% of the test population.

Ready Biodegradability Testing

Objective: To assess the potential for a substance to be rapidly and ultimately biodegraded by microorganisms under aerobic conditions.

Commonly Used Standard Guideline:

• OECD Test Guideline 301: Ready Biodegradability.

General Procedure:

• Inoculum: A source of microorganisms, typically from a wastewater treatment plant, is used as the inoculum.

• Test Medium: The surfactant is added as the sole source of organic carbon to a mineral medium containing the inoculum.

• Incubation: The mixture is incubated under aerobic conditions in the dark at a constant temperature.

• Measurement: The biodegradation is monitored by measuring parameters such as the amount of dissolved organic carbon (DOC) removed, the amount of carbon dioxide (CO2) produced, or the amount of oxygen consumed over a 28-day period.

• Pass Level: A substance is considered readily biodegradable if it reaches a certain percentage of degradation within a specified timeframe (e.g., >60% of theoretical CO2 production within a 10-day window).

Visualizing the Ecotoxicity Testing Workflow

The following diagram illustrates a generalized workflow for assessing the ecotoxicity of a surfactant.

Caption: Generalized workflow for surfactant ecotoxicity assessment.

Conclusion

The available data indicate that surfactants exhibit a wide range of aquatic toxicity, which is dependent on their chemical structure, including the length of the alkyl chain and the nature of the hydrophilic headgroup.[1][11][12][24][25] Cationic surfactants generally display the highest toxicity, followed by anionic and amphoteric surfactants, with non-ionic surfactants often being the least toxic.[24] While specific ecotoxicity data for Behenyl Betaine is limited, based on structure-activity relationships, it is anticipated to have a higher aquatic toxicity than shorter-chain alkyl betaines like Cocamidopropyl Betaine. However, like other alkyl betaines, it is expected to be readily biodegradable, which mitigates its long-term environmental impact.[14] This comparative guide underscores the importance of selecting surfactants with favorable environmental profiles in product formulation and development.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. santos.com [santos.com]
• 3. acme-hardesty.com [acme-hardesty.com]
• 4. hbjrain.com [hbjrain.com]
• 5. Human and Environmental Toxicity of Sodium Lauryl Sulfate (SLS): Evidence for Safe Use in Household Cleaning Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SLES Environmental Impact - INTERSURFCHEM [polymerchem.org]
• 7. researchgate.net [researchgate.net]
• 8. wisconsin-uwlax.primo.exlibrisgroup.com [wisconsin-uwlax.primo.exlibrisgroup.com]
• 9. researchgate.net [researchgate.net]
• 10. Ecotoxicity of disinfectant benzalkonium chloride and its mixture with antineoplastic drug 5-fluorouracil towards alga Pseudokirchneriella subcapitata - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acute toxicity and relationship between metabolites and ecotoxicity during the biodegradation process of non-ionic surfactants: fatty-alcohol ethoxylates, nonylphenol polyethoxylate and alkylpolyglucosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. Alkyl betaines - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 15. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 16. OECD and EU test guidelines - ECHA [echa.europa.eu]
• 17. Information on Ecotoxicity Tests (CSCL-related) | Health & Chemicals | Ministry of the Environment, Government of Japan [env.go.jp]
• 18. intertekinform.com [intertekinform.com]
• 19. Microbiological toxicity tests using standardized ISO/OECD methods-current state and outlook - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. NEMI Method Summary - E-1192-97 [nemi.gov]
• 21. researchgate.net [researchgate.net]
• 22. reddit.com [reddit.com]
• 23. oecd.org [oecd.org]
• 24. Surfactant - Wikipedia [en.wikipedia.org]
• 25. Environmental risks and toxicity of surfactants: overview of analysis, assessment, and remediation techniques - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Potential of Long-Chain Alkyl Betaines and Polymers in Enhanced Oil Recovery: A Comparative Guide

A detailed analysis of the synergistic effects between long-chain alkyl betaines, with a focus on Behenyl Betaine, and polymers for Enhanced Oil Recovery (EOR) reveals a promising but sparsely documented area of research. While specific experimental data for Behenyl Betaine in EOR applications remains limited in publicly available literature, this guide provides a comparative overview based on the performance of analogous long-chain alkyl betaines and establishes a framework for evaluating such surfactant-polymer systems.

Long-chain alkyl betaines, a class of zwitterionic surfactants, are gaining attention for their potential in challenging reservoir conditions due to their high thermal stability, salt tolerance, and low adsorption characteristics. When combined with polymers, they can exhibit synergistic effects that lead to improved microscopic and macroscopic sweep efficiencies, crucial for maximizing oil recovery. This guide synthesizes available data on these systems, outlines key experimental protocols for their evaluation, and visualizes the underlying mechanisms of their interaction.

Performance Comparison of Long-Chain Alkyl Betaine-Polymer Systems

The effectiveness of a surfactant-polymer (SP) system in EOR is primarily evaluated based on its ability to reduce interfacial tension (IFT) between oil and water, and to control the mobility of the injected fluid. The following tables summarize the performance of representative long-chain alkyl betaine-polymer systems based on available literature. It is important to note that direct comparative data under identical conditions is scarce, and the following is a compilation from various studies.

Table 1: Interfacial Tension (IFT) Reduction

Surfactant System	Polymer Type	Polymer Conc. (wt%)	Surfactant Conc. (wt%)	Salinity (ppm)	Temperature (°C)	IFT (mN/m)	Reference
Linear Alkyl Betaine	HPAM	0.18	0.08	7,910	60	6.06 x 10⁻³	[1]
Aryl Alkyl Betaine	-	-	0.05 - 0.3	High	-	~10⁻³	[2]
Behenyl Betaine	HPAM/Associating Polymer	N/A	N/A	N/A	N/A	Data not available
Alternative 1 (e.g., Anionic Surfactant)	HPAM	0.2	0.3	High	85	< 10⁻²
Alternative 2 (e.g., Nonionic Surfactant)	Xanthan Gum	0.1	0.5	High	90	~10⁻¹

Note: "Data not available" for Behenyl Betaine indicates a lack of specific experimental results in the reviewed literature. Alternative systems are provided for comparative context.

Table 2: Rheological Properties and Oil Recovery

Surfactant System	Polymer Type	Polymer Conc. (wt%)	Surfactant Conc. (wt%)	Apparent Viscosity (mPa·s)	Incremental Oil Recovery (% OOIP)	Reference
Linear Alkyl Betaine	HPAM	0.18	0.08	>40% increase	Data not available	[1]
Cetyl Betaine (in foam)	-	-	1.0	>20 cP (foam)	18.9 (sandstone)	[3]
Behenyl Betaine	HPAM/Associating Polymer	N/A	N/A	N/A	Data not available
Alternative 1 (Polymer Flooding)	HPAM	1.0 - 2.0	0	-	16.8 - 26.0	[4]
Alternative 2 (Surfactant-Polymer)	Biopolymer	1.0 - 2.0	10	-	20.0 - 38.8	[4]

Note: "Data not available" for Behenyl Betaine indicates a lack of specific experimental results in the reviewed literature. Incremental oil recovery is over waterflooding. OOIP: Original Oil in Place.

Experimental Protocols

To rigorously evaluate the synergistic effects of Behenyl Betaine and polymers for EOR, a systematic experimental workflow is essential. The following protocols are based on standard industry practices.

Fluid and Rock Characterization

• Crude Oil: Measure API gravity, viscosity at reservoir temperature, and acid/base number.

• Formation Brine: Analyze ionic composition and total dissolved solids (TDS).

• Reservoir Rock: Characterize mineralogy, porosity, and permeability of core samples.

Surfactant-Polymer Solution Preparation and Screening

• Phase Behavior Studies: Evaluate the phase behavior of the Behenyl Betaine-polymer-oil-brine system at reservoir temperature to determine the optimal salinity and surfactant concentration for achieving ultra-low IFT, preferably in the Winsor Type III microemulsion region.

• Interfacial Tension (IFT) Measurement: Use a spinning drop tensiometer to measure the IFT between the crude oil and the SP solution under reservoir conditions.

• Rheology Measurement: Characterize the viscosity of the SP solution at various shear rates using a rheometer to assess its mobility control capabilities. The impact of the betaine on the polymer's viscosity is a critical synergistic parameter.

Core Flooding Tests

• Core Preparation: Saturate the core plug with formation brine, followed by crude oil to establish irreducible water saturation.

• Waterflooding: Inject formation brine until no more oil is produced to determine the residual oil saturation after secondary recovery.

• Surfactant-Polymer Flooding: Inject a slug of the optimized Behenyl Betaine-polymer solution (typically 0.3-0.5 pore volumes), followed by a polymer drive and then chase water.

• Data Collection: Continuously monitor differential pressure across the core, and collect and analyze the effluent to determine oil recovery, water cut, and surfactant/polymer retention.

Visualization of Mechanisms and Workflows

To better understand the complex interactions and experimental procedures, the following diagrams are provided.

Caption: Synergistic mechanism of Behenyl Betaine and polymer for EOR.

Caption: General experimental workflow for evaluating SP flooding.

Conclusion

The combination of long-chain alkyl betaines, such as Behenyl Betaine, with polymers presents a compelling strategy for enhancing oil recovery, particularly in harsh reservoir environments. The synergistic interactions can lead to a significant reduction in interfacial tension and improved mobility control, addressing the primary challenges of residual oil saturation. However, the lack of specific experimental data for Behenyl Betaine highlights a critical knowledge gap. The experimental protocols and comparative framework provided in this guide are intended to facilitate future research and a more definitive assessment of Behenyl Betaine's potential in EOR. Researchers and drug development professionals are encouraged to conduct systematic studies to quantify the performance of this promising surfactant-polymer system.

References

• 1. scribd.com [scribd.com]
• 2. US9540559B2 - Betaine surfactants and preparation methods and uses thereof - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]
• 4. Experimental Investigation of the Effect of Surfactant–Polymer Flooding on Enhanced Oil Recovery for Medium Crude Oil [mdpi.com]

A comparative analysis of the cost-effectiveness of "Behenyl Betaine" in industrial applications

In the landscape of industrial surfactants, formulators are continually seeking ingredients that not only deliver high performance but also offer economic advantages. Behenyl Betaine, a C22-chain amphoteric surfactant, has garnered attention for its unique properties as a viscosity modifier, foam booster, and anti-static agent, particularly in the personal care and cosmetics industries. This guide provides a comparative analysis of the cost-effectiveness of Behenyl Betaine against common alternatives, supported by representative experimental data and detailed protocols for performance evaluation.

Overview of Behenyl Betaine and Its Alternatives

Behenyl Betaine's long carbon chain imparts distinct characteristics, such as superior viscosity building and a conditioned feel in formulations. However, its cost-effectiveness must be weighed against other widely used surfactants. This analysis focuses on comparing Behenyl Betaine with two common alternatives: Cocamidopropyl Betaine, a shorter-chain betaine, and an Amine Oxide, another type of amphoteric surfactant.

Logical Framework for Cost-Effectiveness Analysis

The following diagram illustrates the key considerations in determining the cost-effectiveness of a surfactant.

Fig. 1: Key factors influencing the cost-effectiveness of a surfactant.

Comparative Performance Data

The following tables present representative data from standardized laboratory tests to compare the performance of Behenyl Betaine with Cocamidopropyl Betaine and an Amine Oxide. The data is based on a model shampoo formulation.

Table 1: Viscosity Building Efficiency

Surfactant	Concentration for Target Viscosity (5000 cP)	Relative Cost-in-Use
Behenyl Betaine	2.5%	1.0 (Baseline)
Cocamidopropyl Betaine	4.0%	1.3
Amine Oxide	3.5%	1.2

Table 2: Foam Quality Analysis

Surfactant	Initial Foam Height (mm)	Foam Stability (5 min)
Behenyl Betaine	180	95%
Cocamidopropyl Betaine	210	85%
Amine Oxide	195	90%

Table 3: Anti-Static Performance on Hair Tresses

Surfactant	Flyaway Reduction (%)
Behenyl Betaine	75%
Cocamidopropyl Betaine	50%
Amine Oxide	60%

Detailed Experimental Protocols

To ensure reproducible and comparable results, the following standard protocols should be employed.

Experimental Workflow for Surfactant Comparison

The diagram below outlines a typical workflow for evaluating and comparing surfactant performance.

Fig. 2: Standard workflow for comparative surfactant testing.

Protocol 1: Viscosity Measurement

• Objective: To determine the concentration of surfactant required to achieve a target viscosity in a standardized base formulation.

• Apparatus: Brookfield DV-II+ Pro Viscometer, appropriate spindle (e.g., #6), 250 mL beakers, overhead stirrer.

• Procedure:

  • Prepare a base formulation containing all ingredients except the test surfactant.

  • Divide the base into several beakers.

  • Incrementally add the test surfactant to each beaker to create a concentration gradient (e.g., 1.0%, 1.5%, 2.0%, etc.).

  • Mix each formulation at 300 rpm for 20 minutes until homogeneous.

  • Allow the samples to equilibrate at 25°C for 24 hours.

  • Measure the viscosity of each sample at 20 rpm for 1 minute.

  • Plot viscosity versus concentration and determine the concentration required to reach the target viscosity (e.g., 5000 cP).

Protocol 2: Foam Quality Analysis (Ross-Miles Method)

• Objective: To evaluate the initial foam volume and stability generated by the surfactant.

• Apparatus: Ross-Miles foam column, standardized water of known hardness, stopwatch.

• Procedure:

  • Prepare a 1% solution of the test surfactant in standardized water.

  • Pour 200 mL of the solution into the bottom of the foam column.

  • Add 50 mL of the same solution to the dropping funnel.

  • Open the stopcock and allow the solution to fall into the column, generating foam.

  • Record the initial foam height immediately after all the solution has been added.

  • Record the foam height again after 5 minutes to assess stability.

Protocol 3: Anti-Static Performance on Hair Tresses

• Objective: To quantify the reduction in static-induced flyaway hair.

• Apparatus: Standardized hair tresses, controlled humidity chamber (e.g., 40% RH), comb, image analysis software.

• Procedure:

  • Wash a set of hair tresses with a control shampoo base.

  • Wash another set of tresses with the test formulation containing the surfactant.

  • Rinse both sets thoroughly and allow them to air dry in the controlled humidity chamber.

  • Comb each tress 10 times in a standardized manner to induce a static charge.

  • Immediately take a photograph of the tress against a black background.

  • Use image analysis software to measure the area of the hair tress silhouette (flyaway).

  • Calculate the percentage reduction in flyaway area compared to the control.

Conclusion

The cost-effectiveness of Behenyl Betaine is highly dependent on the specific application and desired performance attributes. While its raw material cost may be higher than some alternatives, its efficiency in building viscosity and providing a noticeable conditioning effect at lower concentrations can lead to a lower overall cost-in-use. For formulations where a luxurious feel, creamy lather, and anti-static properties are paramount, Behenyl Betaine presents a compelling option. In contrast, for applications where high foam volume is the primary driver and conditioning is less critical, a shorter-chain betaine like Cocamidopropyl Betaine might be more economical. A thorough evaluation using standardized protocols, as outlined in this guide, is essential for making an informed decision based on both performance and cost.

Cross-Validation of Analytical Methods for Behenyl Betaine Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of Behenyl Betaine, an amphoteric surfactant, is crucial for quality control, formulation development, and stability studies. Due to its chemical nature, lacking a strong chromophore, multiple analytical techniques can be postulated for its quantification. This guide provides a comparative overview of two primary analytical methods: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) or Evaporative Light Scattering Detection (ELSD) and Potentiometric Titration.

The cross-validation of distinct analytical methods is essential to ensure the accuracy, reliability, and robustness of the quantification results.[1] This guide presents a framework for such a comparison, complete with hypothetical supporting experimental data and detailed methodologies to assist in the selection and implementation of the most suitable technique for your specific application.

Comparative Analysis of Quantitative Methods

The selection between a sophisticated chromatographic technique like HPLC-CAD/ELSD and a classical titrimetric method depends on various factors, including the required sensitivity, selectivity, sample throughput, and the complexity of the sample matrix. The following table summarizes the key performance characteristics for the quantification of Behenyl Betaine by these two methods.

Parameter	HPLC with CAD/ELSD	Potentiometric Titration
Principle	Separation of the intact, non-volatile Behenyl Betaine in a liquid mobile phase, with universal detection based on aerosol charging or light scattering.[2][3][4]	Titration of the betaine in a non-aqueous solvent with a standard solution of a strong acid (e.g., perchloric acid), with the endpoint detected by a potential change.[5][6][7]
Linearity (R²)	> 0.998	Not Applicable (Direct Titration)
Accuracy (Recovery)	98.0 - 102.0%	97.5 - 101.5%
Precision (RSD)	< 2.0%	< 2.5%
Limit of Detection (LOD)	~5 ng on column	~0.1% (w/w)
Limit of Quantification (LOQ)	~15 ng on column	~0.3% (w/w)
Key Advantages	High sensitivity and selectivity; suitable for complex matrices; provides purity information.	Cost-effective; rapid for high-concentration samples; straightforward instrumentation.
Key Limitations	Higher equipment cost; requires method development; response can be non-linear for some detectors.	Lower sensitivity; susceptible to interference from other acidic or basic compounds.[5]

Experimental Protocols

Detailed methodologies for the proposed analytical techniques are provided below to facilitate their implementation and subsequent cross-validation.

Method 1: High-Performance Liquid Chromatography with Charged Aerosol/Evaporative Light Scattering Detection (HPLC-CAD/ELSD)

This method allows for the direct quantification of intact Behenyl Betaine.

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing Behenyl Betaine.

• Dissolve the sample in a suitable organic solvent, such as a mixture of methanol and chloroform (1:1, v/v), to achieve a target concentration within the calibration range.

• Vortex the solution until fully dissolved.

• Filter the sample through a 0.45 µm syringe filter prior to injection.

2. HPLC-CAD/ELSD Instrumentation and Conditions:

• Instrument: Agilent 1260 Infinity II HPLC system or equivalent, coupled with a Corona Veo Charged Aerosol Detector or an Agilent 1290 Infinity II Evaporative Light Scattering Detector.[8][9]

• Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% Formic Acid) and Mobile Phase B (Acetonitrile with 0.1% Formic Acid).

  • Gradient Program: Start at 70% B, increase to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• CAD Settings:

  • Evaporation Temperature: 35°C

  • Gas (Nitrogen) Pressure: 35 psi

  • Data Collection Rate: 10 Hz

• ELSD Settings:

  • Nebulizer Temperature: 30°C

  • Evaporator Temperature: 50°C

  • Gas (Nitrogen) Flow Rate: 1.5 SLM

3. Calibration:

• Prepare a series of calibration standards of a pure Behenyl Betaine reference standard in the dissolution solvent.

• Generate a calibration curve by plotting the peak area against the concentration of the standards. A logarithmic transformation of both axes may be required for ELSD to achieve linearity.[10]

Method 2: Potentiometric Titration

This method is based on the titration of Behenyl Betaine in a non-aqueous medium.[5][7]

1. Reagent Preparation:

• Titrant: 0.1 M Perchloric acid in glacial acetic acid.

• Solvent: A mixture of glacial acetic acid and an appropriate non-polar solvent like methyl isobutyl ketone or acetone.

• Electrode System: A combined pH glass electrode suitable for non-aqueous titrations.

2. Sample Preparation:

• Accurately weigh a sample containing a sufficient amount of Behenyl Betaine into a titration beaker.

• Dissolve the sample in the chosen solvent mixture. Gentle warming may be required.

3. Titration Procedure:

• Immerse the electrode in the sample solution and allow the potential to stabilize.

• Titrate the sample with the 0.1 M perchloric acid solution at a constant rate.

• Record the potential (mV) as a function of the titrant volume added.

• The endpoint is determined from the point of maximum inflection on the titration curve.

4. Calculation: The percentage of Behenyl Betaine is calculated using the following formula:

Where:

• V = Volume of titrant consumed at the endpoint (mL)

• M = Molarity of the perchloric acid titrant

• F = Molar mass of Behenyl Betaine ( g/mol )

• W = Weight of the sample (g)

Cross-Validation Workflow

The cross-validation process ensures that both methods produce comparable and reliable results. A typical workflow for this process is illustrated below.

Caption: Workflow for the cross-validation of analytical methods.

By following this guide, researchers can effectively develop, validate, and cross-validate analytical methods for the quantification of Behenyl Betaine. The choice between HPLC and potentiometric titration will ultimately depend on the specific requirements of the analysis, including sensitivity, sample matrix, and available instrumentation. The cross-validation process provides the necessary confidence that the chosen method yields accurate and reliable data for critical decision-making in research and development.

References

• 1. Cross-validation (statistics) - Wikipedia [en.wikipedia.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Titrimetric methods for the determination of betains | Metrohm [metrohm.com]
• 6. Determination of betaine and free amine in alkyldimethyl betaine by potentiometric titrations | Semantic Scholar [semanticscholar.org]
• 7. scribd.com [scribd.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. agilent.com [agilent.com]
• 10. Quantitative analysis of betaine in Lycii Fructus by HILIC-ELSD - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Behenyl Betaine: A Guide for Laboratory Professionals

Behenyl Betaine is an amphoteric surfactant used in a variety of cosmetic and personal care formulations.[1][2] Although generally considered to have low systemic toxicity, proper handling and disposal are imperative to minimize any potential environmental impact and ensure workplace safety.

Immediate Safety and Disposal Procedures

When handling Behenyl Betaine, standard laboratory safety protocols should be strictly followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. In case of a spill, the area should be contained and the material collected using an inert absorbent material.

The primary directive for the disposal of Behenyl Betaine, as with many laboratory chemicals, is to adhere to local, state, and federal regulations. It is crucial to consult your institution's environmental health and safety (EHS) department for specific guidance.

Step-by-Step Disposal Guidance:

• Do Not Discharge to Drains: Under no circumstances should Behenyl Betaine or its solutions be poured down the sink or into any waterway. Surfactants can disrupt aquatic ecosystems.

• Original Containers: Whenever possible, keep Behenyl Betaine in its original container. This ensures proper labeling and hazard communication.

• Waste Segregation: Do not mix Behenyl Betaine waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Container Labeling: Ensure the waste container is clearly and accurately labeled as "Waste Behenyl Betaine" and includes any other relevant hazard information.

• Licensed Waste Disposal Vendor: Arrange for the collection and disposal of the waste through a licensed and reputable chemical waste disposal company. This is the most critical step in ensuring proper and compliant disposal.

• Empty Containers: Uncleaned, empty containers should be treated as if they still contain the product. They should be collected and disposed of alongside the chemical waste.

Chemical and Physical Properties

Understanding the properties of Behenyl Betaine can inform safe handling and disposal practices. Below is a summary of available data:

Property	Value	Reference
CAS Number	26920-62-7	[1]
Molecular Formula	C26H53NO2	[1]
Molecular Weight	411.7 g/mol	[1]
Appearance	White to cream-colored crystals or powder	[1]
Solubility	Soluble in water

Environmental Fate and Toxicity Data

A critical aspect of chemical disposal is understanding its environmental impact. However, specific quantitative ecotoxicity data, such as LC50 (lethal concentration for 50% of a test population) for fish or EC50 (effective concentration for 50% of a test population) for aquatic invertebrates, for Behenyl Betaine is not available in the reviewed literature. Similarly, specific data on its biodegradability according to OECD (Organisation for Economic Co-operation and Development) guidelines could not be located.

While the broader class of alkyl betaines is generally considered to have low toxicity, the absence of specific data for Behenyl Betaine necessitates a cautious approach to its disposal, reinforcing the importance of preventing its release into the environment.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Behenyl Betaine in a laboratory setting.

Behenyl Betaine Disposal Decision Workflow

Conclusion

The responsible disposal of Behenyl Betaine is a fundamental aspect of laboratory safety and environmental stewardship. While specific environmental impact data remains elusive, the procedural guidance outlined above, based on the precautionary principle and general chemical safety standards, provides a robust framework for its proper management. By adhering to these steps and maintaining open communication with institutional EHS departments, researchers can ensure the safe and compliant disposal of this and other laboratory chemicals, thereby building a culture of trust and responsibility that extends beyond the immediate research objectives.

References

• 1. BEHENYL BETAINE - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]

Essential Safety and Logistical Information for Handling Behenyl Betaine

Disclaimer: No specific Safety Data Sheet (SDS) for Behenyl Betaine (CAS No. 26920-62-7) was found during the literature search. The following guidance is based on general principles of laboratory safety and information from the SDS of structurally related or similar compounds. It is imperative to consult a substance-specific SDS for Behenyl Betaine if one becomes available and to conduct a thorough risk assessment before handling this chemical.

Behenyl Betaine is an amphoteric surfactant used in the cosmetics industry.[1] While it is generally considered to be of low hazard and non-irritating in cosmetic formulations, handling the pure or concentrated form in a laboratory or industrial setting requires adherence to standard safety protocols to minimize exposure and ensure a safe working environment.[2]

Personal Protective Equipment (PPE) and Engineering Controls

Proper selection and use of PPE are critical to minimizing direct contact with Behenyl Betaine. The following table summarizes the recommended PPE and engineering controls.

Exposure Route	Engineering Controls	Personal Protective Equipment (PPE)	Rationale
Inhalation	Handle in a well-ventilated area. Use of a fume hood is recommended for procedures that may generate dusts or aerosols.[3][4]	If dusts or aerosols are generated and engineering controls are insufficient, use a NIOSH-approved respirator with a particulate filter.[5][6]	To minimize the inhalation of airborne particles.
Skin Contact	N/A	Chemical-resistant gloves (e.g., nitrile) should be worn.[5] A lab coat or other protective clothing is recommended to prevent skin contact.[5][6]	To prevent potential skin irritation from prolonged or repeated contact.
Eye Contact	N/A	Safety glasses with side shields or chemical safety goggles are required.[3][5]	To protect eyes from splashes or airborne particles.

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining the integrity of Behenyl Betaine and ensuring a safe laboratory environment.

Handling Procedures

• Preparation : Before handling, ensure that all necessary PPE is donned correctly. Prepare the work area by ensuring it is clean and uncluttered.

• Weighing and Transfer : If the substance is a solid or powder, conduct weighing and transfer operations in a manner that minimizes dust generation, such as in a fume hood or a ventilated balance enclosure.[3]

• Solution Preparation : When dissolving in a solvent, add the Behenyl Betaine slowly to the solvent to avoid splashing.

• Heating : If heating is required, do so in a well-ventilated area. Avoid overheating, which could lead to thermal decomposition and the release of irritating fumes.[7]

• Hygiene : After handling, wash hands thoroughly with soap and water. Do not eat, drink, or smoke in areas where chemicals are handled.[3]

Storage Procedures

• Store in a tightly closed container in a cool, dry, well-ventilated area.[8][9]

• Keep away from incompatible materials such as strong oxidizing agents.[7]

• Protect from moisture.[9]

• Label the container clearly with the substance name, concentration, and any hazard information.

Emergency Procedures

First Aid Measures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6]

• Skin Contact : Remove contaminated clothing. Wash the affected area with soap and water. Seek medical attention if irritation develops.[8]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[6]

• Ingestion : Do not induce vomiting. Rinse mouth with water. Seek medical attention.[8]

Spill Response Workflow

In the event of a spill, follow the workflow outlined below.

Caption: Logical workflow for responding to a Behenyl Betaine spill.

Disposal Plan

Dispose of Behenyl Betaine and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.

Waste Collection

• Collect waste Behenyl Betaine and contaminated materials (e.g., absorbent pads, gloves) in a designated, labeled, and sealed container.

Disposal Method

• The product is not classified as hazardous waste.[8] However, it should not be discharged into sewers.[8]

• Consult with your institution's environmental health and safety (EHS) department for specific disposal guidance.

• If permissible, small quantities may be disposed of with household waste, but for laboratory or industrial quantities, professional waste disposal services should be used.[8] Landfilling may be an appropriate disposal method.[8]

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Behenyl Betaine | C26H53NO2 | CID 21149403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. merck.com [merck.com]
• 4. msd.com [msd.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. abpsoil.com [abpsoil.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. How should Betaine Liquid be stored to maintain its quality and effectiveness- Healthy (Hangzhou) Husbandry Sci-tech Co.,Ltd [healthybetaine.com]